MC-Val-Cit-PAB-rifabutin

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of MC-Val-Cit-PAB-Rifabutin in Targeted Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action of the antibody-drug conjugate (ADC) MC-Val-Cit-PAB-rifabutin. This ADC leverages a monoclonal antibody (MC) for targeted delivery of the potent antibiotic rifabutin (B1679326) to specific cells. The core of this therapeutic strategy lies in the synergistic action of its three components: a highly specific monoclonal antibody, a cleavable linker system, and a cytotoxic payload. This document details the function of each component, the process of intracellular drug release, and the ultimate mechanism of action of rifabutin. Furthermore, it outlines key experimental protocols for the evaluation of such ADCs and presents available quantitative data to inform preclinical and clinical development.

Introduction to MC-Val-Cit-PAB-Rifabutin

Antibody-drug conjugates are a rapidly advancing class of biopharmaceuticals designed to combine the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic agents. This approach aims to enhance the therapeutic window of potent payloads by delivering them directly to target cells while minimizing systemic exposure and associated off-target toxicities.

MC-Val-Cit-PAB-rifabutin is an investigational ADC that utilizes this targeted delivery strategy. It is composed of:

• MC (Monoclonal Antibody): A monoclonal antibody that selectively binds to a specific antigen predominantly expressed on the surface of target cells. The precise target of the "MC" component in commercially available MC-Val-Cit-PAB-rifabutin as a research chemical is not publicly disclosed. For the purpose of this guide, we will proceed with the general mechanism applicable to ADCs of this class targeting a hypothetical cell-surface antigen.

• Val-Cit-PAB Linker: A protease-cleavable linker system composed of a valine-citrulline dipeptide, a p-aminobenzylcarbamate (PAB) self-immolative spacer, and a maleimidocaproyl (MC) group for conjugation to the antibody.

• Rifabutin: A semi-synthetic antibiotic derived from rifamycin (B1679328) S, which acts as the cytotoxic payload.[1]

Mechanism of Action: A Step-by-Step Elucidation

The therapeutic effect of MC-Val-Cit-PAB-rifabutin is achieved through a multi-step process that ensures the targeted delivery and intracellular release of the rifabutin payload.

Step 1: Targeted Binding and Internalization

The process begins with the monoclonal antibody component of the ADC binding to its specific target antigen on the surface of a cell. This binding is a highly specific interaction, akin to a lock and key, which ensures that the ADC preferentially accumulates at the site of the target cells.

Following binding, the ADC-antigen complex is internalized into the cell via receptor-mediated endocytosis. The cell membrane engulfs the complex, forming an endosome that traffics the ADC into the cell's interior.

Figure 1: ADC Binding, Internalization, and Payload Release.

Step 2: Lysosomal Trafficking and Linker Cleavage

The endosome containing the ADC matures and fuses with a lysosome. The lysosome is an acidic organelle rich in proteases. Within this harsh environment, the Val-Cit dipeptide component of the linker is recognized and cleaved by lysosomal proteases, primarily Cathepsin B.

This enzymatic cleavage is the critical step for payload release. The Val-Cit sequence is specifically designed to be stable in the bloodstream but susceptible to cleavage within the lysosome, ensuring that the rifabutin is released at the desired site of action.

Step 3: Self-Immolation and Payload Release

Following the cleavage of the Val-Cit dipeptide, the p-aminobenzylcarbamate (PAB) spacer undergoes a spontaneous 1,6-elimination reaction. This "self-immolative" process ensures the efficient and traceless release of the active rifabutin payload into the cytoplasm of the target cell.

Figure 2: Linker Cleavage and Payload Release Cascade.

Step 4: Rifabutin's Mechanism of Action

Once released, rifabutin exerts its cytotoxic effect by inhibiting the bacterial DNA-dependent RNA polymerase.[1] This enzyme is essential for the transcription of DNA into RNA, a critical step in protein synthesis. By binding to the β-subunit of the bacterial RNA polymerase, rifabutin effectively halts the production of messenger RNA (mRNA), leading to the cessation of protein synthesis and ultimately, cell death. While traditionally used as an antibiotic, studies have shown that rifabutin also possesses anti-cancer properties, suggesting its utility as a payload in ADCs for oncology applications.

Figure 3: Rifabutin's Intracellular Signaling Pathway.

Quantitative Data

Table 1: Representative Quantitative Data for ADC Components and Similar Constructs

Parameter	Analyte/System	Value	Reference
Cleavage Kinetics
Half-life (t½) in mouse plasma	Mc-Val-Cit-PABOH linker	6.0 days	(Not explicitly cited, general knowledge)
Half-life (t½) in monkey plasma	Mc-Val-Cit-PABOH linker	9.6 days	(Not explicitly cited, general knowledge)
Cytotoxicity
IC50 of Rifabutin	Varies depending on cell line	Micromolar range	(General knowledge from antibiotic studies)
Pharmacokinetics
Bioavailability of oral Rifabutin	Human	~20%	[2]
Protein Binding of Rifabutin	Human	~85%	[2]

Note: The data presented are illustrative and may not be directly applicable to the MC-Val-Cit-PAB-rifabutin ADC. Experimental determination of these parameters for the specific ADC is crucial.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of ADCs like MC-Val-Cit-PAB-rifabutin.

In Vitro Cathepsin B Cleavage Assay

Objective: To quantify the rate of rifabutin release from the ADC in the presence of Cathepsin B.

Materials:

• MC-Val-Cit-PAB-rifabutin ADC

• Recombinant human Cathepsin B

• Assay Buffer (e.g., 50 mM sodium acetate, 5 mM DTT, pH 5.5)

• Quenching Solution (e.g., 10% trifluoroacetic acid in acetonitrile)

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare a stock solution of the ADC in an appropriate solvent (e.g., DMSO).

• Dilute the ADC stock solution in the assay buffer to the desired final concentration.

• Activate the Cathepsin B by pre-incubating it in the assay buffer.

• Initiate the reaction by adding the activated Cathepsin B to the ADC solution.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots of the reaction mixture and immediately add the quenching solution to stop the reaction.

• Analyze the samples by reverse-phase HPLC to separate and quantify the amount of released rifabutin.

• Calculate the percentage of released drug at each time point and determine the cleavage rate.

Figure 4: Experimental Workflow for In Vitro Cleavage Assay.

Cell Viability (Cytotoxicity) Assay (e.g., MTT Assay)

Objective: To determine the cytotoxic potency (e.g., IC50) of the ADC on target and non-target cells.

Materials:

• Target-positive and target-negative cell lines

• Complete cell culture medium

• MC-Val-Cit-PAB-rifabutin ADC, unconjugated antibody, and free rifabutin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization solution (e.g., DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Seed the target-positive and target-negative cells in 96-well plates and allow them to adhere overnight.

• Prepare serial dilutions of the ADC, unconjugated antibody, and free rifabutin.

• Remove the culture medium from the cells and add the different concentrations of the test articles.

• Incubate the plates for a period that allows for ADC internalization and payload-induced cell death (e.g., 72-96 hours).

• Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated controls and plot the dose-response curves to determine the IC50 values.

ADC Internalization Assay (Using Flow Cytometry)

Objective: To quantify the internalization of the ADC into target cells.

Materials:

• Target-positive cell line

• Fluorescently labeled MC-Val-Cit-PAB-rifabutin ADC or a secondary antibody conjugated to a fluorophore

• Cell culture medium

• Trypsin or other cell detachment solution

• Flow cytometer

Procedure:

• Seed the target cells in culture plates and grow to confluency.

• Incubate the cells with the fluorescently labeled ADC at 37°C for various time points to allow for internalization. As a control, incubate a set of cells with the labeled ADC at 4°C to measure only cell surface binding.

• At each time point, wash the cells to remove unbound ADC.

• Detach the cells from the plate using a non-enzymatic cell dissociation solution.

• Analyze the fluorescence intensity of the cells using a flow cytometer. The increase in fluorescence at 37°C compared to 4°C indicates the extent of internalization.

Conclusion

The MC-Val-Cit-PAB-rifabutin antibody-drug conjugate represents a sophisticated approach to targeted therapy. Its mechanism of action is a well-orchestrated sequence of events, from specific cell surface binding and internalization to controlled intracellular cleavage and release of the rifabutin payload. The success of this ADC is critically dependent on the interplay between the specificity of the monoclonal antibody, the stability and cleavability of the Val-Cit-PAB linker, and the potent cytotoxic activity of rifabutin. The experimental protocols outlined in this guide provide a framework for the comprehensive evaluation of this and similar ADCs, enabling researchers and drug developers to characterize their efficacy and advance the development of next-generation targeted therapeutics. Further investigation to identify the specific target of the "MC" component and to generate quantitative efficacy and safety data for the complete conjugate is essential for its potential clinical translation.

References

• 1. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 2. go.drugbank.com [go.drugbank.com]

An In-Depth Technical Guide to the Properties of Maleimidocaproyl (MC) Linker for Antibody Conjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the maleimidocaproyl (MC) linker, a cornerstone in the development of antibody-drug conjugates (ADCs). We will delve into the fundamental chemistry, stability considerations, and practical applications of this widely used linker, supported by quantitative data, detailed experimental protocols, and illustrative diagrams.

Core Properties of the Maleimidocaproyl (MC) Linker

The maleimidocaproyl (MC) linker is a non-cleavable linker that connects a cytotoxic payload to an antibody. Its utility stems from the highly specific and efficient reaction between its maleimide (B117702) group and the sulfhydryl (thiol) group of a cysteine residue on the antibody. This reaction, a Michael addition, forms a stable thioether bond.[1] The caproyl (hexanoic acid) portion of the linker provides a six-carbon spacer that helps to distance the payload from the antibody, which can be crucial for maintaining the antibody's binding affinity and the payload's activity.[2]

Mechanism of Thiol-Maleimide Conjugation

The conjugation of a maleimide to a thiol is a highly chemoselective reaction that proceeds rapidly under mild, near-neutral pH conditions.[3] The reaction is approximately 1,000 times faster with thiols than with amines at pH 7.0, ensuring specific targeting of cysteine residues over the more abundant lysine (B10760008) residues on an antibody.[3]

Stability of the Thiosuccinimide Linkage

While the thioether bond formed is generally stable, the resulting thiosuccinimide ring is susceptible to two competing reactions in vivo:

• Retro-Michael Reaction: This is the reverse of the initial conjugation reaction, where the thioether bond breaks, leading to deconjugation of the payload. This can result in off-target toxicity and reduced efficacy. The rate of this reaction is influenced by the local environment and the presence of other thiols, such as glutathione (B108866) in the plasma.[4]

• Hydrolysis: The succinimide (B58015) ring can undergo hydrolysis to form a stable, ring-opened succinamic acid derivative. This ring-opened product is no longer susceptible to the retro-Michael reaction, thus permanently locking the payload to the antibody.[5] The rate of hydrolysis is pH-dependent, increasing with higher pH.[6]

Strategies to enhance the stability of the linkage often focus on promoting this hydrolysis step post-conjugation.[7]

Quantitative Data

The following tables summarize key quantitative data regarding the maleimide-thiol reaction and the stability of the resulting conjugate.

Parameter	Value/Range	Conditions	Reference(s)
Optimal pH Range	6.5 - 7.5	Aqueous buffer	[6][8]
Reaction Rate (Thiol vs. Amine)	~1,000 times faster with thiols	pH 7.0	[3]
Second-Order Rate Constant (N-ethylmaleimide + Cysteine)	Not explicitly found in searches	pH 7.0, 25°C	[9][10]
Typical Molar Excess of Maleimide Reagent	10-20 fold (for protein labeling)	Varies with reactants	[8]
Conjugation Efficiency (cRGDfK peptide)	84 ± 4%	30 min, RT, 10 mM HEPES pH 7.0, 2:1 maleimide:thiol ratio	[4]
Conjugation Efficiency (11A4 nanobody)	58 ± 12%	2 hours, RT, PBS pH 7.4, 5:1 maleimide:protein ratio	[4]

Table 1: Reaction Parameters for Maleimide-Thiol Conjugation

Adduct	Half-life (in presence of Glutathione)	Conditions	Reference(s)
NEM-MPA Adduct	20 - 80 hours	pH 7.4, 37°C	[4]
NEM-N-acetylcysteine Adduct	20 - 80 hours	pH 7.4, 37°C	[4]
N-alkyl maleimide ADC	35-67% deconjugation after 7 days	Thiol-containing buffer and serum, 37°C	[11]
N-aryl maleimide ADC	<20% deconjugation after 7 days	Thiol-containing buffer and serum, 37°C	[11]
Trastuzumab-vc-MMAE ADC	Decrease from DAR ~4.5 to ~3 over 7 days	In IgG depleted rat serum	[11][12]
Ring-opened succinimide thioether	> 2 years	In vitro	[13]

Table 2: Stability of Thiosuccinimide Adducts

Experimental Protocols

This section provides detailed methodologies for key experiments involving the MC linker in antibody conjugation.

Synthesis of 6-Maleimidohexanoic Acid (MC Linker Precursor)

This protocol describes the synthesis of the foundational maleimidocaproyl (MC) linker.[14][15]

Materials:

• Maleic anhydride (B1165640)

• 6-aminocaproic acid

• Glacial acetic acid

• Acetic anhydride

• Silica (B1680970) gel for column chromatography

• Dichloromethane, Methanol

Procedure:

• Reflux maleic anhydride (0.3 mol) and 6-aminocaproic acid (0.3 mol) in glacial acetic acid (900 mL) for 16 hours.

• Add acetic anhydride (0.3 mol) dropwise over 2 hours and continue to reflux for an additional 1 hour.

• Remove the acetic acid under vacuum at 70°C to yield a yellow syrup, which should solidify upon cooling.

• Purify the solid by silica gel chromatography using a mobile phase of dichloromethane:methanol:acetic acid (100:5:1) to afford crystalline 6-maleimidohexanoic acid.

Antibody Reduction and Conjugation with a Maleimide-Payload

This protocol outlines the steps for reducing an antibody's interchain disulfide bonds and conjugating a maleimide-activated payload.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Maleimide-activated payload (e.g., MC-vc-PABC-MMAE) dissolved in an organic solvent (e.g., DMSO)

• Quenching reagent (e.g., N-acetylcysteine)

• Purification column (e.g., size-exclusion chromatography)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Antibody Preparation: Adjust the antibody concentration to 5-10 mg/mL in PBS, pH 7.4.

• Reduction of Disulfide Bonds: Add a 5-10 molar excess of TCEP to the antibody solution. Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds, exposing free sulfhydryl groups.

• Payload Preparation: Dissolve the maleimide-activated payload in DMSO to create a 10 mM stock solution.

• Conjugation Reaction: Add the payload solution to the reduced antibody solution at a molar ratio of 5:1 (payload:antibody). The final concentration of the organic co-solvent should be kept below 10% (v/v). Maintain the reaction pH between 6.5 and 7.5. Allow the reaction to proceed for 1-2 hours at room temperature with gentle mixing.

• Quenching: Stop the reaction by adding a 2-fold molar excess of N-acetylcysteine relative to the payload to quench any unreacted maleimide groups. Incubate for 20 minutes.

• Purification: Remove unconjugated payload and quenching reagent by size-exclusion chromatography (e.g., G-25 column) equilibrated with PBS.

Characterization of the Antibody-Drug Conjugate (ADC)

This section details methods to characterize the purified ADC.

Hydrophobic Interaction Chromatography (HIC) is a standard method to determine the average DAR and the distribution of different drug-loaded species.[16][17]

Materials:

• HIC column (e.g., Tosoh TSKgel Butyl-NPR)

• HPLC system with UV detector

• Mobile Phase A: 1.5 M Ammonium (B1175870) Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 25% Isopropanol (v/v)

Procedure:

• Equilibrate the HIC column with Mobile Phase A.

• Inject the ADC sample.

• Elute the different ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B.

• Monitor the elution profile at 280 nm.

• Integrate the peak areas for each species (DAR0, DAR2, DAR4, etc.).

• Calculate the average DAR using the following formula: Average DAR = Σ(% Peak Area of each species × Number of drugs for that species) / 100

Mass spectrometry is used to confirm the successful conjugation and determine the molecular weight of the ADC species.[18]

Procedure:

• Prepare the ADC sample by desalting it into a volatile buffer (e.g., ammonium acetate).

• For analysis of light and heavy chains, reduce the ADC with DTT.

• Analyze the intact or reduced ADC by LC-MS using a suitable column (e.g., C4 for intact ADC, C18 for reduced chains) and a high-resolution mass spectrometer.

• Deconvolute the resulting mass spectra to determine the molecular weights of the different species and confirm the mass addition of the linker-payload.

Visualization of Key Processes

The following diagrams, created using the DOT language for Graphviz, illustrate the mechanism of action of an ADC and a typical experimental workflow for ADC production.

Figure 1: Generalized Mechanism of Action of an Antibody-Drug Conjugate (ADC)

Figure 2: Experimental Workflow for ADC Production using MC Linker

References

• 1. benchchem.com [benchchem.com]
• 2. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. communities.springernature.com [communities.springernature.com]
• 6. benchchem.com [benchchem.com]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. Kinetics of the reaction of N-ethylmaleimide with cysteine and some congeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 12. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]
• 15. 6-Maleimidocaproic acid | 55750-53-3 [chemicalbook.com]
• 16. ymc.eu [ymc.eu]
• 17. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 18. researchgate.net [researchgate.net]

Rifabutin's Cytotoxicity Profile: A Technical Guide for Cancer Treatment Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The repurposing of existing drugs for oncological indications presents a promising and expedited route for novel cancer therapies.[1][2] This technical guide delves into the cytotoxic profile of rifabutin (B1679326), an antibiotic traditionally used for tuberculosis, and its emerging potential in cancer treatment. This document provides a comprehensive overview of rifabutin's mechanisms of action, particularly in overcoming multidrug resistance, and offers detailed experimental protocols for researchers investigating its anticancer properties. Quantitative data from key studies are summarized, and critical signaling pathways are visualized to facilitate a deeper understanding of rifabutin's therapeutic potential.

Introduction: The Rationale for Repurposing Rifabutin in Oncology

Drug repurposing, the investigation of existing drugs for new therapeutic purposes, offers significant advantages in terms of cost, time, and safety, as these compounds have well-established pharmacokinetic and safety profiles.[1][2] Several antibiotics have been explored for their anticancer activities. Rifabutin, a member of the rifamycin (B1679328) class of antibiotics, has garnered attention for its potential cytotoxic effects against cancer cells, particularly those exhibiting multidrug resistance (MDR).[3][4] MDR is a significant challenge in oncology, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp), which actively transport chemotherapeutic agents out of cancer cells, thereby reducing their efficacy.[3] This guide explores the evidence supporting rifabutin's role in counteracting these resistance mechanisms and its direct cytotoxic effects on cancer cells.

Mechanisms of Rifabutin's Anticancer Activity

Rifabutin exerts its anticancer effects through multiple mechanisms, with the most prominent being the inhibition of P-glycoprotein and the modulation of key signaling pathways involved in cell proliferation and survival.

Overcoming Multidrug Resistance through P-glycoprotein Inhibition

A primary mechanism by which rifabutin enhances the cytotoxicity of conventional chemotherapeutics is through its potent inhibition of P-glycoprotein (P-gp).[3][4] P-gp, a member of the ATP-binding cassette (ABC) transporter family, functions as a drug efflux pump, contributing to the resistance of cancer cells to a wide range of antimitotic drugs, including vinca (B1221190) alkaloids and taxanes.[3]

Rifabutin has been shown to directly bind to P-gp, thereby competitively inhibiting the efflux of co-administered anticancer drugs.[4][5] This inhibition leads to an increased intracellular accumulation of these drugs, restoring their cytotoxic efficacy in resistant cancer cells.[5] Studies have demonstrated that low, non-cytotoxic doses of rifabutin can significantly sensitize P-gp-overexpressing cancer cells to drugs like vincristine (B1662923), vinorelbine, vinblastine, and eribulin.[3]

The enhanced intracellular concentration of chemotherapeutic agents, facilitated by rifabutin, leads to a cascade of downstream events culminating in cancer cell death. These include:

• Induction of Apoptosis: The combination of rifabutin and antimitotic drugs significantly increases early apoptosis.[3][4] This is evidenced by increased Annexin V staining and the cleavage of poly (ADP-ribose) polymerase (PARP), a hallmark of apoptosis.

• Cell Cycle Arrest: Co-treatment with rifabutin and vincristine has been observed to induce G2 phase cell cycle arrest in resistant cancer cells.[4]

• DNA Damage: The combination therapy also leads to an increase in the DNA damage marker, phosphorylated H2AX (pH2AX).[4][6]

Figure 1: Rifabutin's mechanism in overcoming P-gp mediated multidrug resistance.

Targeting the eIF4E-β-catenin Signaling Pathway

In addition to its role in circumventing MDR, rifabutin has been shown to possess direct anticancer activity by targeting specific signaling pathways. In lung cancer cells, rifabutin has been found to inhibit the eIF4E-β-catenin axis.[7] Eukaryotic translation initiation factor 4E (eIF4E) and β-catenin are often overexpressed and aberrantly activated in various cancers, playing crucial roles in cell proliferation and survival.[7]

Rifabutin suppresses the phosphorylation of eIF4E, which in turn leads to a decrease in β-catenin phosphorylation and its subsequent transcriptional activities.[7] The depletion of eIF4E has been shown to abolish the inhibitory effects of rifabutin on β-catenin, confirming that rifabutin's cytotoxic effects in this context are mediated through the eIF4E-β-catenin pathway.[7] This inhibition of a critical oncogenic pathway leads to decreased cell proliferation and the induction of apoptosis in lung cancer cells.[7]

Figure 2: Rifabutin's inhibition of the eIF4E-β-catenin signaling pathway in lung cancer.

Quantitative Data on Rifabutin's Cytotoxicity

The following tables summarize the quantitative data from studies investigating the cytotoxic effects of rifabutin in cancer cell lines.

Table 1: Effect of Rifabutin on Vincristine-Induced Apoptosis and Cell Cycle Arrest in KBV20C Cells [8]

Rifabutin Concentration (µM)	Increase in Early Apoptotic Cell Death (%)	Increase in G2-Arrested Cells (%)
0.25	4	24
0.5	8	27
1.0	10	35
2.5	13	54
5.0	18	56

Table 2: Combination of Rifabutin with Other Antimitotic Drugs in KBV20C Cells [9]

Antimitotic Drug	Concentration	Rifabutin Concentration (µM)	Observation
Vincristine	5 nM	5	Increased cytotoxicity and early apoptosis
Vinorelbine	0.1 µg/mL	5	Sensitization of resistant cells
Vinblastine	5 nM	5	Sensitization of resistant cells
Eribulin	30 nM	5	Sensitization of resistant cells

Table 3: Cytotoxicity of Rifabutin in Lung Cancer Cell Lines [10]

Cell Line	IC50 Range (µM)
Lung Cancer Cell Lines	5 - 10

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the cytotoxicity of rifabutin.

Figure 3: A generalized experimental workflow for assessing rifabutin's cytotoxicity.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[11]

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• Rifabutin and other test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of rifabutin, alone or in combination with another chemotherapeutic agent. Include untreated and vehicle-treated controls.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• Following incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium and add 100-150 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control.

Apoptosis Assay (Annexin V Staining by Flow Cytometry)

This assay identifies apoptotic cells by detecting the externalization of phosphatidylserine (B164497) (PS) on the cell membrane using fluorescently labeled Annexin V.[12][13]

Materials:

• Treated and control cells

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) or 7-AAD for dead cell discrimination

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Harvest cells after treatment, including any floating cells in the supernatant.

• Wash the cells twice with cold PBS and then resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

• Quantify the percentage of cells in early apoptosis (Annexin V positive, PI negative), late apoptosis/necrosis (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).

Cell Cycle Analysis (Propidium Iodide Staining by Flow Cytometry)

This method quantifies the DNA content of cells to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[4]

Materials:

• Treated and control cells

• Cold 70% ethanol (B145695)

• PBS

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Harvest cells and wash them with PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours or overnight.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution containing RNase A to degrade RNA and ensure specific DNA staining.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer, acquiring data on the fluorescence intensity of the PI signal.

• Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blotting for Protein Expression Analysis

Western blotting is used to detect and quantify specific proteins, such as cleaved PARP (c-PARP) and pH2AX, to confirm apoptosis and DNA damage, respectively.

Materials:

• Treated and control cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-c-PARP, anti-pH2AX, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cells in lysis buffer and quantify the protein concentration.

• Denature the protein lysates by boiling in Laemmli buffer.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins from the gel to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Normalize the protein of interest's band intensity to a loading control (e.g., β-actin) for quantitative analysis.

Conclusion and Future Directions

The evidence presented in this technical guide strongly suggests that rifabutin is a promising candidate for drug repurposing in oncology. Its ability to inhibit P-glycoprotein and thereby re-sensitize multidrug-resistant cancer cells to conventional chemotherapy is a significant finding.[3][4] Furthermore, its direct cytotoxic effects through the inhibition of critical oncogenic pathways, such as the eIF4E-β-catenin axis, highlight its multifaceted anticancer potential.[7]

The provided experimental protocols offer a robust framework for researchers to further investigate the cytotoxic profile of rifabutin. Future research should focus on:

• In vivo studies: Validating the in vitro findings in animal models to assess the efficacy and safety of rifabutin in a physiological context.

• Combination therapies: Exploring the synergistic effects of rifabutin with a broader range of chemotherapeutic agents and targeted therapies.

• Biomarker discovery: Identifying predictive biomarkers to select patients who are most likely to benefit from rifabutin-based therapies.

• Clinical trials: Ultimately, well-designed clinical trials are necessary to translate these promising preclinical findings into tangible benefits for cancer patients.

References

• 1. Propidium Iodide Staining of Cells for FACS Analysis [bio-protocol.org]
• 2. Propidium Iodide Staining of Cells for FACS Analysis [en.bio-protocol.org]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Flow cytometry with PI staining | Abcam [abcam.com]
• 5. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 6. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 8. mdpi.com [mdpi.com]
• 9. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]

The Dawn of a New Era in Antibacterial Therapy: An In-depth Technical Guide to Antibody-Antibiotic Conjugates

For Researchers, Scientists, and Drug Development Professionals

The escalating crisis of antimicrobial resistance (AMR) necessitates a paradigm shift in the development of new antibacterial agents. Antibody-Antibiotic Conjugates (AACs) have emerged as a promising and innovative strategy to combat multidrug-resistant pathogens, offering targeted delivery of potent antibiotics directly to the site of infection. This technical guide provides a comprehensive overview of the core principles of AACs, from their mechanism of action and constituent components to detailed experimental protocols and a summary of key quantitative data.

The Core Concept: Precision Targeting of Bacterial Pathogens

Antibody-Antibiotic Conjugates are sophisticated biopharmaceutical drugs that leverage the high specificity of monoclonal antibodies (mAbs) to deliver a potent antibiotic payload directly to bacteria.[1][2] This targeted approach offers several advantages over conventional antibiotic therapy, including:

• Enhanced Efficacy: By concentrating the antibiotic at the site of infection, AACs can achieve higher local drug concentrations, leading to more effective bacterial killing, even against resistant strains.[3]

• Reduced Systemic Toxicity: The targeted delivery minimizes exposure of healthy tissues to the potent antibiotic, thereby reducing off-target toxicity and adverse side effects.[1]

• Overcoming Resistance Mechanisms: AACs can bypass certain bacterial resistance mechanisms, such as efflux pumps, by delivering the antibiotic intracellularly.[3]

• Combating Intracellular Pathogens: A key advantage of AACs is their ability to target and eliminate intracellular bacteria, which often serve as a reservoir for recurrent infections and are shielded from many conventional antibiotics.[4][5][6]

The fundamental structure of an AAC comprises three key components: a monoclonal antibody, a chemical linker, and an antibiotic payload.[7]

Mechanism of Action: A Multi-Step Process of Targeted Elimination

The therapeutic effect of an AAC is realized through a sequence of carefully orchestrated events, primarily involving the host's immune system to internalize the AAC-bacteria complex. The mechanism for an AAC targeting an extracellular bacterium that can also survive intracellularly, such as Staphylococcus aureus, is a prime example.

• Binding to the Target: The monoclonal antibody component of the AAC specifically recognizes and binds to a surface antigen on the target bacterium.[3]

• Opsonization and Phagocytosis: This binding event, known as opsonization, marks the bacterium for destruction by phagocytic immune cells, such as macrophages and neutrophils. The Fc region of the antibody is recognized by Fcγ receptors (FcγR) on the surface of these immune cells, triggering phagocytosis.[8][9]

• Internalization: The entire AAC-bacterium complex is engulfed by the phagocyte and enclosed within a phagosome.[3][10]

• Phagolysosome Fusion and Linker Cleavage: The phagosome then fuses with a lysosome to form a phagolysosome. The acidic and enzyme-rich environment of the phagolysosome facilitates the cleavage of the linker connecting the antibody and the antibiotic.[3]

• Payload Release and Bacterial Killing: The released antibiotic is now in its active form and can exert its bactericidal effect on the intracellular bacterium.[3][4]

Signaling Pathway of Fcγ Receptor-Mediated Phagocytosis

The process of phagocytosis is initiated by a complex signaling cascade following the clustering of Fcγ receptors. Understanding this pathway is crucial for optimizing the antibody component of the AAC to ensure efficient uptake.

References

• 1. The Use of Antibody-Antibiotic Conjugates to Fight Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibody-Antibiotic Conjugates (AACs) in the Fight Against Bacterial Infections - YODO DIAGNOSTICPLEX LIMITED-Provide high-quality products and solutions orientated to customer needs [ivdsupply.com]
• 3. Antibody–Antibiotic Conjugates: A Comprehensive Review on Their Therapeutic Potentials Against BacterialInfections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. siga.fiocruz.br [siga.fiocruz.br]
• 5. roswellpark.org [roswellpark.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 9. cusabio.com [cusabio.com]
• 10. pnas.org [pnas.org]

The MC-Val-Cit-PAB-Rifabutin Conjugate: A Technical Guide to Targeted Antibiotic Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant bacteria necessitates innovative therapeutic strategies. One promising approach is the targeted delivery of antibiotics to the site of infection, thereby increasing local drug concentration and minimizing systemic toxicity. This technical guide details the core concepts, synthesis, and evaluation of MC-Val-Cit-PAB-rifabutin, a lysosomally-cleavable antibody-drug conjugate (ADC) designed for the targeted delivery of the potent antibiotic rifabutin (B1679326). This document provides a comprehensive overview of the underlying mechanism of action, detailed experimental protocols for its synthesis and evaluation, and quantitative data (where available in the public domain) to guide researchers in this field.

Introduction: The Rationale for Targeted Antibiotic Delivery

Conventional antibiotic therapy often suffers from limitations such as poor penetration into specific tissues or cells, systemic toxicity, and the development of resistance. Antibody-drug conjugates, a concept extensively explored in oncology, offer a paradigm for overcoming these challenges in the context of infectious diseases.[1] By linking a potent antibiotic to a monoclonal antibody that specifically targets a bacterial antigen or a host cell receptor associated with infection, the therapeutic agent can be selectively delivered to the desired site.

The MC-Val-Cit-PAB-rifabutin conjugate leverages this principle. It comprises three key components:

• Monoclonal Antibody (mAb): A yet-to-be-defined antibody that specifically recognizes a target antigen. For intracellular pathogens like Mycobacterium tuberculosis, the target could be a bacterial surface protein or a receptor on the host macrophage.

• Linker (MC-Val-Cit-PAB): A sophisticated chemical linker designed to be stable in circulation but susceptible to cleavage by specific enzymes within the lysosomal compartment of host cells.[2]

• Payload (Rifabutin): A potent antibiotic of the rifamycin (B1679328) class, effective against a broad spectrum of bacteria, including mycobacteria.[3][4]

The core of this targeted delivery system lies in the linker's ability to be cleaved by cathepsin B, a lysosomal protease.[5] This enzymatic cleavage releases the active rifabutin directly inside the infected host cell, where intracellular pathogens reside.

Mechanism of Action: From Systemic Circulation to Intracellular Target

The proposed mechanism of action for an antibody-antibiotic conjugate utilizing the MC-Val-Cit-PAB-rifabutin system is a multi-step process, as illustrated below.

Caption: Proposed mechanism of action of an MC-Val-Cit-PAB-Rifabutin ADC.

Synthesis of the MC-Val-Cit-PAB-Rifabutin Conjugate

The synthesis of the complete antibody-drug conjugate is a multi-stage process that involves the synthesis of the linker-payload complex followed by its conjugation to the antibody.

Synthesis of the MC-Val-Cit-PAB Linker

The maleimidocaproyl-valine-citrulline-p-aminobenzyl alcohol (MC-Val-Cit-PAB-OH) linker is a well-described entity in the field of ADCs.[2] While several synthetic routes have been published, an improved methodology aims to enhance yield and reduce epimerization.[1] A general synthetic workflow is depicted below.

Caption: General synthetic workflow for the MC-Val-Cit-PAB linker.

Conjugation of Rifabutin to the Linker

Once the MC-Val-Cit-PAB-OH linker is synthesized, the rifabutin payload is attached. This typically involves the formation of a carbamate (B1207046) bond between the hydroxyl group of the PAB moiety and an amine group on the rifabutin molecule.

Conjugation to the Monoclonal Antibody

The final step is the conjugation of the MC-Val-Cit-PAB-rifabutin complex to the monoclonal antibody. The maleimide (B117702) group of the linker reacts with sulfhydryl groups on the antibody, which are typically generated by the reduction of interchain disulfide bonds. This results in a stable thioether linkage.

Quantitative Data

As of the last update, specific quantitative data for the MC-Val-Cit-PAB-rifabutin conjugate, such as Minimum Inhibitory Concentration (MIC) values against various bacterial strains, cathepsin B cleavage kinetics, and in vivo efficacy, are not extensively available in the public domain. The data presented in the following tables are illustrative, based on the known properties of rifabutin and the expected behavior of the conjugate.

Table 1: Physicochemical Properties of MC-Val-Cit-PAB-rifabutin

Property	Value	Source
CAS Number	2055900-34-8	[6][7]
Molecular Formula	C₇₈H₁₁₀N₁₂O₁₇	Inferred
Molecular Weight	1507.78 g/mol	Inferred
Purity	>95%	[7]

Table 2: Illustrative In Vitro Antibacterial Activity

Bacterial Strain	Rifabutin MIC (µg/mL)	Expected Conjugate MIC (µg/mL) (Post-cleavage)
Mycobacterium tuberculosis H37Rv	0.015 - 0.06	0.015 - 0.06
Staphylococcus aureus (MSSA)	0.008 - 0.03	0.008 - 0.03
Staphylococcus aureus (MRSA)	0.008 - 0.03	0.008 - 0.03
Escherichia coli	>32	>32

Note: The expected conjugate MIC assumes efficient intracellular delivery and complete cleavage of the linker to release active rifabutin. The intact conjugate is expected to have minimal extracellular activity.

Experimental Protocols

The following protocols are provided as a guide for the synthesis and evaluation of MC-Val-Cit-PAB-rifabutin. These are generalized protocols and may require optimization for specific antibodies and bacterial strains.

Synthesis of Fmoc-Val-Cit-PAB-OH

This protocol is adapted from published methods.[1][8]

• Synthesis of Fmoc-Val-Cit: Dissolve Fmoc-Val-OSu and L-Citrulline in a suitable solvent system (e.g., THF/water) with a mild base (e.g., sodium bicarbonate). Stir at room temperature overnight. Purify the product.

• Coupling to PAB-OH: Dissolve Fmoc-Val-Cit and p-aminobenzyl alcohol in a solvent mixture (e.g., DCM/methanol). Add a coupling agent (e.g., EEDQ) and stir at room temperature overnight. Purify the resulting Fmoc-Val-Cit-PAB-OH.[8]

• Fmoc Deprotection: Dissolve the product from the previous step in DMF and treat with piperidine (B6355638) to remove the Fmoc protecting group.[9]

Cathepsin B Cleavage Assay

This assay evaluates the susceptibility of the linker to enzymatic cleavage.

• Prepare a reaction buffer: Typically a sodium acetate (B1210297) buffer at pH 5.0, containing DTT as a reducing agent.

• Incubate the conjugate: Add a known concentration of the MC-Val-Cit-PAB-rifabutin conjugate to the reaction buffer.

• Initiate the reaction: Add purified human cathepsin B to the solution.

• Monitor cleavage: At various time points, take aliquots of the reaction mixture and quench the reaction. Analyze the samples by HPLC or LC-MS to quantify the amount of released rifabutin and remaining intact conjugate.

In Vitro Antibacterial Activity (MIC Determination)

A standard broth microdilution method is used to determine the MIC.[10][11][12][13]

• Prepare bacterial inoculum: Culture the desired bacterial strain to the mid-logarithmic phase and dilute to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Prepare serial dilutions: Create a two-fold serial dilution of the MC-Val-Cit-PAB-rifabutin conjugate and free rifabutin (as a control) in a 96-well microtiter plate.

• Inoculate the plate: Add the bacterial inoculum to each well.

• Incubate: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Intracellular Efficacy Assay

This assay assesses the ability of the conjugate to kill intracellular bacteria.

• Infect host cells: Seed a monolayer of a suitable host cell line (e.g., J774A.1 macrophages) in a tissue culture plate and infect with the desired bacterial strain (e.g., Staphylococcus aureus or an attenuated strain of Mycobacterium tuberculosis).

• Remove extracellular bacteria: After an incubation period to allow for phagocytosis, wash the cells and treat with an antibiotic that does not penetrate the host cells (e.g., gentamicin) to kill any remaining extracellular bacteria.

• Treat with conjugate: Add fresh media containing serial dilutions of the MC-Val-Cit-PAB-rifabutin conjugate, free rifabutin, and an isotype control ADC.

• Incubate: Incubate for a defined period (e.g., 24-48 hours).

• Determine intracellular bacterial viability: Lyse the host cells and plate the lysate on appropriate agar (B569324) to enumerate the surviving intracellular bacteria (CFU counting).

Conclusion and Future Directions

The MC-Val-Cit-PAB-rifabutin conjugate represents a promising platform for the targeted delivery of antibiotics to combat challenging bacterial infections, particularly those involving intracellular pathogens. The principles of its design, synthesis, and evaluation are well-established within the broader field of antibody-drug conjugates. However, the successful clinical translation of this specific antibiotic conjugate will require further research, including:

• Identification and validation of suitable bacterial or host cell targets for the monoclonal antibody component.

• Comprehensive in vitro and in vivo studies to establish the efficacy and safety profile of the conjugate against clinically relevant bacterial strains.

• Pharmacokinetic and pharmacodynamic modeling to optimize dosing regimens.

This technical guide provides a foundational framework for researchers to advance the development of this and other targeted antibiotic delivery systems, which hold the potential to revolutionize the treatment of infectious diseases.

References

• 1. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeted Drug Delivery Systems for Eliminating Intracellular Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Page loading... [guidechem.com]
• 8. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 9. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 10. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 11. bmglabtech.com [bmglabtech.com]
• 12. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vitro Models for the Study of the Intracellular Activity of Antibiotics | Springer Nature Experiments [experiments.springernature.com]

The Precision Cut: A Technical Guide to Val-Cit Linker Cleavage in the Tumor Microenvironment

For Researchers, Scientists, and Drug Development Professionals

The Valine-Citrulline (Val-Cit) dipeptide linker has emerged as a cornerstone in the design of antibody-drug conjugates (ADCs), offering a sophisticated mechanism for the targeted release of cytotoxic payloads within the tumor microenvironment. This guide provides an in-depth examination of the enzymatic cleavage of the Val-Cit linker, focusing on the underlying molecular mechanisms, quantitative kinetic data, and detailed experimental protocols to assess its performance.

The Enzymatic Scissor: Cathepsin B and the Val-Cit Cleavage Mechanism

The primary mechanism for the release of cytotoxic drugs from Val-Cit-linked ADCs is the enzymatic cleavage of the dipeptide by lysosomal proteases, predominantly Cathepsin B.[1][2][3] This process is contingent on the ADC first being internalized by the target cancer cell.

Signaling Pathway of ADC Internalization and Lysosomal Trafficking

The journey of a Val-Cit-linked ADC from the extracellular space to the lysosome is a multi-step process initiated by antigen recognition.

ADC internalization and payload release pathway.

Upon binding to its target antigen on the cancer cell surface, the ADC-antigen complex is internalized via receptor-mediated endocytosis, forming an early endosome.[4] This endosome matures into a late endosome and subsequently fuses with a lysosome.[5] The acidic environment (pH 4.5-5.5) and high concentration of proteases within the lysosome provide the optimal conditions for linker cleavage.[6]

The Chemistry of Cleavage and Payload Release

The Val-Cit linker is typically coupled with a self-immolative spacer, such as p-aminobenzyl carbamate (B1207046) (PABC), to ensure efficient and traceless release of the active drug.[6][7]

Mechanism of Val-Cit-PABC linker cleavage.

Cathepsin B recognizes the Val-Cit dipeptide, with the valine residue fitting into the S2 subsite and the citrulline into the S1 subsite of the enzyme's active site.[6] It then catalyzes the hydrolysis of the amide bond between citrulline and the PABC spacer. This cleavage event generates an unstable p-aminobenzyl alcohol intermediate, which rapidly undergoes a spontaneous 1,6-elimination reaction. This "self-immolative" cascade releases the unmodified, active cytotoxic payload, along with carbon dioxide and an aromatic remnant.[6]

Quantitative Analysis of Val-Cit Linker Cleavage

The efficiency of Val-Cit linker cleavage is a critical determinant of ADC efficacy. While direct kinetic parameters for the cleavage of full ADCs are not widely published, studies using model substrates provide valuable insights.

Substrate/Linker	Enzyme	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Notes
Val-Cit-PABC	Cathepsin B	15.2	1.8	1.18 x 105	Hypothetical values for a model substrate, illustrating typical kinetics.[8]
Val-Ala-PABC	Cathepsin B	25.8	1.2	4.65 x 104	Cleaved at approximately half the rate of Val-Cit; lower hydrophobicity can reduce ADC aggregation.[8]
Phe-Lys-PABC	Cathepsin B	18.5	1.6	8.65 x 104	Rapidly cleaved by isolated Cathepsin B.[8]
vc-MMAE ADCs	Cathepsin B	No significant difference	No significant difference	Not reported	Drug release rate is independent of conjugation site and antibody carrier.[9][10]

Table 1: Kinetic Parameters for Cathepsin B Cleavage of Dipeptide Linkers.

Expression of Cathepsin B in Tumor vs. Normal Tissues

The therapeutic window of ADCs with Val-Cit linkers relies on the differential expression of Cathepsin B between tumor and healthy tissues. Numerous studies have confirmed the overexpression of Cathepsin B in various cancers.[11][12][13]

Cancer Type	Fold Change (Tumor vs. Normal)	Method	Reference
Colorectal Cancer	Increased mRNA and active protein levels	Q-PCR, Western Blot	[1]
Breast Cancer	>10-fold overexpression, >50-fold increase in activity	Various	[14]
Gastric Cancer	Overexpressed in 60% of patients	Proteome analysis	[11]
Pancreatic Cancer	Significantly upregulated in cancer stem-like cells	Western Blot, Flow Cytometry	[15]
Various Cancers (TCGA)	Significantly enriched in mesenchymal subtype	RNA-Seq	[16]

Table 2: Differential Expression of Cathepsin B.

Broader Specificity and Off-Target Cleavage

While the Val-Cit linker was designed for Cathepsin B-mediated cleavage, it is also a substrate for other proteases, which can have implications for both efficacy and toxicity.

• Other Cathepsins: Cathepsins L, S, and F can also cleave the Val-Cit linker, providing redundancy in the lysosome.[6]

• Neutrophil Elastase (NE): This serine protease, found in neutrophils, can cleave the Val-Cit linker, potentially leading to premature drug release and off-target toxicities like neutropenia.[6][13][17]

• Carboxylesterase 1C (Ces1C): This enzyme, present in mouse plasma, can hydrolyze the Val-Cit linker, leading to challenges in preclinical evaluation of ADCs in murine models.[2][17] Humans possess a homologous enzyme, but it is less effective at cleaving the Val-Cit linker.[2]

Experimental Protocols

In Vitro Cathepsin B Cleavage Assay (HPLC-Based)

This protocol quantifies the rate of payload release from a Val-Cit-linked ADC in the presence of purified Cathepsin B.

Workflow:

Experimental workflow for an in vitro ADC cleavage assay.

Materials:

• ADC with Val-Cit linker

• Recombinant human Cathepsin B

• Assay Buffer: 100 mM sodium acetate, pH 5.0, containing 10 mM DTT

• Quenching Solution: Acetonitrile (B52724) with an internal standard

• HPLC or LC-MS system

Procedure:

• Prepare a solution of the ADC in the assay buffer.

• Activate Cathepsin B according to the manufacturer's instructions.

• Initiate the reaction by adding activated Cathepsin B to the ADC solution (e.g., final concentrations of 1 µM ADC and 20 nM enzyme).[6]

• Incubate the reaction mixture at 37°C.

• At designated time points (e.g., 0, 1, 4, 8, 24 hours), withdraw an aliquot and immediately mix it with the quenching solution to stop the reaction.[6]

• Centrifuge the quenched samples to precipitate the protein.

• Analyze the supernatant by reverse-phase HPLC or LC-MS to separate and quantify the released payload.

• Plot the concentration of the released payload against time to determine the cleavage kinetics.

Cell-Based ADC Internalization and Cytotoxicity Assay

This protocol assesses the ability of an ADC to be internalized by target cells, release its payload, and induce cell death.

Workflow:

Workflow for a cell-based ADC cytotoxicity assay.

Materials:

• Antigen-positive cancer cell line

• Complete cell culture medium

• ADC with Val-Cit linker

• Control antibody (without payload)

• 96-well tissue culture plates

• Cell viability reagent (e.g., MTT, MTS, or CellTiter-Glo)

• Microplate reader

Procedure:

• Seed the antigen-positive cells in 96-well plates and allow them to adhere overnight.

• Prepare serial dilutions of the ADC and the control antibody.

• Remove the culture medium from the cells and add the ADC or control antibody dilutions.

• Incubate the plates for a period that allows for internalization, cleavage, and cytotoxic effect (typically 72-96 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate as required by the reagent.

• Measure the absorbance or luminescence using a microplate reader.

• Plot cell viability against ADC concentration and determine the half-maximal inhibitory concentration (IC50).

Plasma Stability Assay using LC-MS

This protocol evaluates the stability of the ADC and the extent of premature payload release in plasma.

Workflow:

Workflow for ADC plasma stability assessment.

Materials:

• ADC with Val-Cit linker

• Human, monkey, rat, and mouse plasma

• Incubator at 37°C

• LC-MS system

Procedure:

• Incubate the ADC in plasma from different species at a defined concentration (e.g., 100 µg/mL) at 37°C.

• At various time points (e.g., 0, 24, 48, 96 hours), collect aliquots.

• Quench the reaction by adding cold acetonitrile to precipitate plasma proteins.

• Centrifuge the samples and collect the supernatant.

• Analyze the samples by LC-MS to quantify the amount of intact ADC and any released payload. This can involve methods to measure the drug-to-antibody ratio (DAR) over time or to directly quantify the free payload.

Conclusion

The Val-Cit linker represents a highly effective and clinically validated strategy for achieving tumor-specific drug release in the context of ADCs. Its cleavage by Cathepsin B, which is frequently overexpressed in the tumor microenvironment, provides a robust mechanism for targeted payload delivery. However, a thorough understanding of its broader enzymatic specificity and potential for off-target cleavage is crucial for the rational design and preclinical evaluation of novel ADC candidates. The experimental protocols outlined in this guide provide a framework for the comprehensive characterization of Val-Cit linker stability and cleavage, enabling researchers and drug developers to optimize the therapeutic index of next-generation antibody-drug conjugates.

References

• 1. Cathepsin B Dipeptidyl Carboxypeptidase and Endopeptidase Activities Demonstrated across a Broad pH Range - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparative Proteome Analysis of Breast Cancer and Adjacent Normal Breast Tissues in Human - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An enzymatically cleavable tripeptide linker for maximizing the therapeutic index of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Cathepsin B Cleavage of vcMMAE-Based Antibody-Drug Conjugate Is Not Drug Location or Monoclonal Antibody Carrier Specific - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fluorogenic peptide substrates for carboxydipeptidase activity of cathepsin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cathepsin B expression in human tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cysteine Cathepsins in Breast Cancer: Promising Targets for Fluorescence-Guided Surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Lysosomal Cleavable Peptide Linkers in Antibody-Drug Conjugates[v1] | Preprints.org [preprints.org]
• 17. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Purification of MC-Val-Cit-PAB-Rifabutin ADC

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-drug conjugates (ADCs) are a rapidly advancing class of targeted therapeutics that combine the specificity of a monoclonal antibody with the cytotoxic potency of a small-molecule drug.[1][2] The linker, which connects the antibody to the payload, is a critical component that influences the stability, efficacy, and safety of the ADC.[1][3] This document provides a detailed protocol for the synthesis and purification of an ADC composed of a monoclonal antibody, the cleavable linker MC-Val-Cit-PAB, and the antibiotic payload rifabutin (B1679326).

The MC-Val-Cit-PAB (maleimidocaproyl-valine-citrulline-p-aminobenzyl) linker is a well-established, enzyme-cleavable linker used in several ADCs.[4][5][] It is designed to be stable in systemic circulation and to release the payload upon cleavage by cathepsin B, an enzyme that is often overexpressed in the lysosomal compartments of cancer cells.[5][] Rifabutin, the payload in this ADC, is a DNA-dependent RNA polymerase inhibitor.[7][8][9] By targeting the delivery of rifabutin to tumor cells, the therapeutic index of the drug can be significantly improved, minimizing off-target toxicity.[1]

This protocol outlines the key steps for:

• Synthesis of the MC-Val-Cit-PAB linker.

• Conjugation of the linker to the payload, rifabutin.

• Purification of the resulting drug-linker conjugate.

• Conjugation of the drug-linker to a monoclonal antibody.

• Purification of the final MC-Val-Cit-PAB-rifabutin ADC.

Experimental Protocols

Synthesis of the MC-Val-Cit-PAB Linker

The synthesis of the MC-Val-Cit-PAB linker is a multi-step process. An improved methodology for the synthesis of the cathepsin B cleavable dipeptide linker, Mc-Val-Cit-PABOH, has been reported to proceed in six steps from L-Citrulline with a 50% overall yield, avoiding undesirable epimerization.[4] A general outline for the synthesis of a similar linker, FMoc-Val-Cit-PAB, involves preparing a solution of FMoc-Cit-PABOH in DMF, followed by the addition of piperidine (B6355638) and then FMoc-Val-OSu, achieving a high yield of 85%.[10]

Materials and Reagents:

Reagent	Supplier	Catalog No.
L-Citrulline	Sigma-Aldrich	C7629
Maleimidocaproic acid	Thermo Fisher	22333
L-Valine	Sigma-Aldrich	V0500
p-Aminobenzyl alcohol	Sigma-Aldrich	A7350
HATU	Chem-Impex	01133
DMF	Sigma-Aldrich	227056
Piperidine	Sigma-Aldrich	104094
Fmoc-Val-OSu	Bachem	F-2135
Diisopropylethylamine (DIPEA)	Sigma-Aldrich	387649
Dichloromethane (DCM)	Sigma-Aldrich	270997
Ethyl acetate (B1210297) (EtOAc)	Sigma-Aldrich	270989
Hexanes	Sigma-Aldrich	293338

Procedure:

A detailed, step-by-step synthesis of the Mc-Val-Cit-PABOH linker is described in the literature and should be followed for optimal results.[4] The general steps involve:

• Protection of the amino and carboxylic acid groups of the starting amino acids.

• Stepwise coupling of the amino acids and the PAB spacer.

• Introduction of the maleimidocaproyl (MC) group.

• Deprotection to yield the final linker.

Purification at each step is typically performed using column chromatography on silica (B1680970) gel. The final product should be characterized by NMR and mass spectrometry to confirm its identity and purity.

Conjugation of MC-Val-Cit-PAB to Rifabutin

The MC-Val-Cit-PAB linker is conjugated to rifabutin to form the drug-linker construct.[7][11][12] This is typically achieved by activating the carboxylic acid group of the linker and reacting it with an appropriate functional group on the payload.

Materials and Reagents:

Reagent	Supplier	Catalog No.
MC-Val-Cit-PAB-OH	Synthesized in-house	-
Rifabutin	Sigma-Aldrich	R4385
HOBt	Sigma-Aldrich	54802
EDC	Sigma-Aldrich	E7750
Anhydrous DMF	Sigma-Aldrich	227056

Procedure:

• Dissolve MC-Val-Cit-PAB-OH (1.2 eq) in anhydrous DMF.

• Add HOBt (1.5 eq) and EDC (1.5 eq) to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.

• Add rifabutin (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification of the Drug-Linker Conjugate

Purification of the MC-Val-Cit-PAB-rifabutin conjugate is crucial to remove unreacted starting materials and byproducts.[13] High-performance liquid chromatography (HPLC) is a common method for purifying drug-linker conjugates.[13]

Materials and Equipment:

Reagent/Equipment	Supplier
Preparative HPLC system	Waters/Agilent
C18 HPLC column	Phenomenex/Waters
Acetonitrile (B52724) (ACN)	Sigma-Aldrich
Water (HPLC grade)	Sigma-Aldrich
Trifluoroacetic acid (TFA)	Sigma-Aldrich

Procedure:

• Dissolve the crude drug-linker conjugate in a minimal amount of a suitable solvent (e.g., DMSO or DMF).

• Purify the conjugate by preparative reverse-phase HPLC using a C18 column.

• Use a gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA) as the mobile phase.

• Monitor the elution profile at an appropriate wavelength (e.g., 280 nm).

• Collect the fractions containing the pure product.

• Lyophilize the pure fractions to obtain the final MC-Val-Cit-PAB-rifabutin conjugate as a solid.

• Confirm the purity and identity of the final product by analytical HPLC and mass spectrometry. A purity of >95% is generally required for subsequent conjugation to the antibody.[13]

Antibody Conjugation

The purified drug-linker conjugate is then covalently attached to the monoclonal antibody. This is typically achieved by reacting the maleimide (B117702) group of the linker with reduced cysteine residues on the antibody.[14]

Materials and Reagents:

Reagent	Supplier
Monoclonal Antibody (mAb)	In-house/Commercial
MC-Val-Cit-PAB-rifabutin	Synthesized in-house
Tris(2-carboxyethyl)phosphine (TCEP)	Thermo Fisher
Phosphate Buffered Saline (PBS)	Gibco
Dimethyl sulfoxide (B87167) (DMSO)	Sigma-Aldrich

Procedure:

• Prepare the antibody solution in PBS.

• Reduce the interchain disulfide bonds of the mAb by adding a solution of TCEP (e.g., 5-10 molar excess) and incubating at 37°C for 1-2 hours.

• Remove the excess TCEP using a desalting column.

• Dissolve the MC-Val-Cit-PAB-rifabutin in DMSO.

• Add the drug-linker solution to the reduced antibody solution (typically a 5-10 molar excess of the drug-linker).

• Incubate the reaction mixture at room temperature for 1-4 hours.

• Quench the reaction by adding an excess of N-acetylcysteine.

ADC Purification

The final ADC needs to be purified to remove unconjugated antibody, free drug-linker, and other impurities. Size exclusion chromatography (SEC) or protein A chromatography are commonly used for this purpose.[14]

Materials and Equipment:

Reagent/Equipment	Supplier
SEC or Protein A column	GE Healthcare
PBS	Gibco
Glycine-HCl (for Protein A elution)	Sigma-Aldrich

Procedure (SEC):

• Equilibrate an appropriate SEC column with PBS.

• Load the crude ADC solution onto the column.

• Elute with PBS and collect the fractions corresponding to the ADC monomer.

• Pool the pure ADC fractions.

• Characterize the final ADC for drug-to-antibody ratio (DAR), purity, and aggregation using techniques such as hydrophobic interaction chromatography (HIC), SEC, and mass spectrometry.

Visualizations

Experimental Workflow

References

• 1. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What Makes a Good Linker for Antibody-Drug Conjugates? - SigutLabs [sigutlabs.com]
• 4. Improved Methodology for the Synthesis of a Cathepsin B Cleavable Dipeptide Linker, Widely Used in Antibody-Drug Conjugate Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. rsc.niaid.nih.gov [rsc.niaid.nih.gov]
• 10. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
• 11. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 12. adooq.com [adooq.com]
• 13. EP4313164A1 - Preparation and purification method for antibody drug conjugate intermediate - Google Patents [patents.google.com]
• 14. Bioprocess development of antibody-drug conjugate production for cancer treatment | PLOS One [journals.plos.org]

Application Notes and Protocols for the Conjugation of Rifabutin to a Monoclonal Antibody

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapeutics that combine the specificity of a monoclonal antibody (mAb) with the potent cytotoxic effects of a small molecule drug.[1][2] This approach allows for the selective delivery of the cytotoxic payload to target cells, such as cancer cells, thereby minimizing systemic toxicity and enhancing the therapeutic window.[1] Rifabutin (B1679326), a semi-synthetic derivative of rifamycin (B1679328) S, is a potent antibiotic that inhibits DNA-dependent RNA polymerase in susceptible bacterial cells.[3][4] Its cytotoxic potential can be harnessed for targeted therapy by conjugating it to a monoclonal antibody that recognizes a specific antigen on the surface of target cells.

These application notes provide a detailed, step-by-step guide for the conjugation of rifabutin to a monoclonal antibody. The process involves the derivatization of rifabutin to introduce a reactive functional group, followed by conjugation to the antibody using a suitable linker, purification of the resulting ADC, and subsequent characterization and in vitro evaluation.

Mechanism of Action of Rifabutin

Rifabutin exerts its cytotoxic effect by binding to the β-subunit of DNA-dependent RNA polymerase, a critical enzyme for the transcription of DNA into RNA.[4] This binding physically blocks the elongation of the RNA transcript, leading to the inhibition of protein synthesis and ultimately causing cell death.[4] By conjugating rifabutin to a monoclonal antibody, its potent cytotoxic activity can be directed specifically to cells expressing the target antigen of the antibody.

Materials and Reagents

Reagent	Supplier	Purpose
Monoclonal Antibody (mAb)	User-defined	Targeting moiety
Rifabutin	e.g., Sigma-Aldrich	Cytotoxic payload
MC-Val-Cit-PAB-NHS linker	e.g., BroadPharm	Cleavable linker with NHS ester
N,N-Diisopropylethylamine (DIPEA)	Sigma-Aldrich	Base for derivatization
Anhydrous Dimethylformamide (DMF)	Sigma-Aldrich	Solvent for derivatization
Dithiothreitol (DTT)	Sigma-Aldrich	Reducing agent for mAb
Tris(2-carboxyethyl)phosphine (TCEP)	Sigma-Aldrich	Reducing agent for mAb
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	Buffer for conjugation
Borate (B1201080) Buffer, pH 8.5	Sigma-Aldrich	Buffer for NHS ester conjugation
Size-Exclusion Chromatography (SEC) Column	e.g., GE Healthcare	Purification of ADC
Hydrophobic Interaction Chromatography (HIC) Column	e.g., Tosoh Bioscience	Characterization of ADC
RPMI-1640 Medium	Gibco	Cell culture medium
Fetal Bovine Serum (FBS)	Gibco	Cell culture supplement
Penicillin-Streptomycin	Gibco	Antibiotics for cell culture
MTT Reagent	Sigma-Aldrich	Reagent for cytotoxicity assay
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	Solvent for MTT assay

Experimental Protocols

Protocol 1: Derivatization of Rifabutin with a Linker

Rifabutin does not possess a readily available functional group for direct conjugation to standard linkers. Therefore, it first needs to be derivatized. The hydroxyl group at position 21 is a potential site for functionalization.[5] This protocol describes the synthesis of a rifabutin-linker conjugate using a commercially available linker with a pre-activated N-Hydroxysuccinimide (NHS) ester.

Step-by-Step Procedure:

• Dissolve Rifabutin: Dissolve rifabutin in anhydrous DMF to a final concentration of 10 mg/mL.

• Add Base: Add 2 molar equivalents of DIPEA to the rifabutin solution.

• Add Linker: Add 1.2 molar equivalents of the MC-Val-Cit-PAB-NHS linker, also dissolved in a small amount of anhydrous DMF.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours, protected from light.

• Monitor Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Purification: Once the reaction is complete, purify the rifabutin-linker conjugate using silica (B1680970) gel chromatography to remove unreacted starting materials and byproducts.

• Characterization: Characterize the purified rifabutin-linker conjugate by mass spectrometry and NMR to confirm its identity and purity.

• Storage: Store the dried rifabutin-linker conjugate at -20°C until use.

Protocol 2: Conjugation of Rifabutin-Linker to the Monoclonal Antibody

This protocol describes the conjugation of the derivatized rifabutin-linker to the monoclonal antibody via primary amines on lysine (B10760008) residues using the NHS ester chemistry.[6][7]

Step-by-Step Procedure:

• Antibody Preparation: Prepare the monoclonal antibody at a concentration of 5-10 mg/mL in a suitable buffer, such as PBS at pH 7.4. If the antibody is in a buffer containing primary amines (e.g., Tris), exchange it into PBS using a desalting column.

• pH Adjustment: Adjust the pH of the antibody solution to 8.5 using a borate buffer. This basic pH facilitates the reaction between the NHS ester and the primary amines of lysine residues.

• Prepare Rifabutin-Linker Solution: Dissolve the purified rifabutin-linker conjugate in DMSO to a concentration of 10 mM.

• Conjugation Reaction: Add the rifabutin-linker solution to the antibody solution at a molar ratio of 5-10 moles of linker per mole of antibody. The optimal ratio should be determined empirically.

• Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours, protected from light.

• Quenching: Stop the reaction by adding a quenching reagent such as Tris-HCl to a final concentration of 50 mM to react with any remaining NHS esters.

• Purification of the ADC: Purify the rifabutin-antibody conjugate from unconjugated rifabutin-linker and other small molecules using a size-exclusion chromatography (SEC) column equilibrated with PBS, pH 7.4.[8][9] Tangential flow filtration (TFF) can also be used for purification.[9]

Protocol 3: Characterization of the Rifabutin-Antibody Conjugate

The purified rifabutin-ADC needs to be thoroughly characterized to determine its key quality attributes.

3.1. Determination of Drug-to-Antibody Ratio (DAR)

The DAR, or the average number of drug molecules conjugated to each antibody, is a critical parameter that affects the efficacy and toxicity of the ADC.[2][10]

• UV-Vis Spectroscopy: The DAR can be estimated by measuring the absorbance of the ADC at two wavelengths: 280 nm (for the antibody) and a wavelength where the rifabutin-linker has a characteristic absorbance. The concentrations of the antibody and the drug can be calculated using their respective extinction coefficients, and the DAR can be determined.[3]

• Hydrophobic Interaction Chromatography (HIC): HIC separates ADC species based on their hydrophobicity. Since the conjugation of the hydrophobic rifabutin-linker increases the overall hydrophobicity of the antibody, species with different DARs can be resolved. The weighted average of the peak areas can be used to calculate the average DAR.[11][12]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the intact ADC and its subunits, allowing for the precise determination of the DAR distribution.[3][13]

3.2. Analysis of Aggregates and Fragments

• Size-Exclusion Chromatography (SEC): SEC is used to separate molecules based on their size. This technique can be used to quantify the percentage of high molecular weight species (aggregates) and low molecular weight species (fragments) in the purified ADC preparation.

3.3. Measurement of Free Drug

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC can be used to quantify the amount of unconjugated rifabutin-linker (free drug) remaining in the final ADC product.

Protocol 4: In Vitro Cytotoxicity Assay

The in vitro cytotoxicity of the rifabutin-ADC is evaluated to determine its potency and specificity. The MTT assay is a common colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][14][15]

Step-by-Step Procedure:

• Cell Seeding: Seed target cells (expressing the antigen recognized by the mAb) and non-target cells (not expressing the antigen) in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the rifabutin-ADC, the unconjugated monoclonal antibody, and free rifabutin in cell culture medium.

• Incubation: Remove the old medium from the cells and add the different concentrations of the test articles. Incubate the plates for 72-96 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the cell viability against the concentration of the test article and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

Data Presentation

Table 1: Hypothetical Characterization of Rifabutin-Antibody Conjugate

Parameter	Method	Result	Acceptance Criteria
Average Drug-to-Antibody Ratio (DAR)	HIC-HPLC	3.8	3.5 - 4.5
Monomer Purity	SEC-HPLC	98.5%	≥ 95%
Aggregate Content	SEC-HPLC	1.2%	≤ 5%
Fragment Content	SEC-HPLC	0.3%	≤ 1%
Free Rifabutin-Linker	RP-HPLC	< 0.1%	≤ 1%
Endotoxin Level	LAL Test	< 0.5 EU/mg	≤ 1 EU/mg

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Table 2: Hypothetical In Vitro Cytotoxicity of Rifabutin-ADC

Cell Line	Target Antigen Expression	Test Article	IC₅₀ (nM)
Target Cell Line (e.g., SK-BR-3)	High	Rifabutin-ADC	5.2
Free Rifabutin	850
Unconjugated mAb	> 10,000
Non-Target Cell Line (e.g., MDA-MB-468)	Low/Negative	Rifabutin-ADC	> 5,000
Free Rifabutin	920
Unconjugated mAb	> 10,000

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Caption: Experimental workflow for rifabutin-antibody conjugation.

Caption: Mechanism of action of a rifabutin-antibody conjugate.

References

• 1. Synthesis and evaluation of rifabutin analogs against Mycobacterium avium and H(37)Rv, MDR and NRP Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Determination of drug antibody ratio in an antibody-drug conjugate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cellmosaic.com [cellmosaic.com]
• 5. Design and synthesis of water-soluble prodrugs of rifabutin for intraveneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO2017152083A1 - Process for the preparation of an antibody-rifamycin conjugate - Google Patents [patents.google.com]
• 7. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 8. Rifampicin - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lorazepam - Wikipedia [en.wikipedia.org]
• 12. Antibody Drug Conjugates - SYNthesis med chem [synmedchem.com]
• 13. Characterization of the drug-to-antibody ratio distribution for antibody-drug conjugates in plasma/serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Antibody–Antibiotic Conjugates: A Comprehensive Review on Their Therapeutic Potentials Against BacterialInfections - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for ADC Characterization: HPLC and SEC

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the characterization of Antibody-Drug Conjugates (ADCs) using two critical high-performance liquid chromatography (HPLC) techniques: Hydrophobic Interaction Chromatography (HIC) and Size Exclusion Chromatography (SEC).

Introduction to ADC Characterization

Antibody-Drug Conjugates (ADCs) are a complex class of biotherapeutics that combine the specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic small molecule drug.[1] The inherent heterogeneity of ADCs, arising from the conjugation process, necessitates robust analytical methods to ensure their safety, efficacy, and quality.[2][3][4] Key quality attributes that require careful monitoring include the drug-to-antibody ratio (DAR), the distribution of different drug-loaded species, and the presence of aggregates and fragments.[5][6][7]

HIC-HPLC is a powerful technique for determining the DAR and drug-load distribution of ADCs, particularly for cysteine-linked conjugates.[5] The separation is based on the increasing hydrophobicity of the ADC species with a higher number of conjugated drug molecules.[3][8]

SEC-HPLC is the standard method for quantifying size variants, such as high molecular weight species (aggregates) and low molecular weight species (fragments).[9][10][11] The hydrophobic nature of the conjugated payload in ADCs can present challenges in SEC analysis, often requiring specialized columns and mobile phase modifiers to prevent non-specific interactions.[9][12][13]

Hydrophobic Interaction Chromatography (HIC) for DAR Analysis

HIC is a non-denaturing chromatographic technique that separates molecules based on their surface hydrophobicity.[14][15] For ADCs, the addition of hydrophobic small molecule drugs increases the overall hydrophobicity of the antibody, allowing for the separation of species with different numbers of conjugated drugs.[8]

Application Note: Determination of Drug-to-Antibody Ratio (DAR)

HIC-HPLC is the gold standard for determining the average DAR and the distribution of different drug-loaded species in an ADC preparation.[5] The separation resolves the unconjugated antibody (DAR=0) from ADCs with varying numbers of drugs (DAR=2, 4, 6, 8, etc.).[6][8] The weighted average DAR can then be calculated from the peak area of each species.[5]

Key Considerations for HIC Method Development:

• Salt Selection: High concentrations of kosmotropic salts (e.g., ammonium (B1175870) sulfate (B86663), sodium chloride) in the mobile phase promote the interaction of the ADC with the hydrophobic stationary phase. Ammonium sulfate is a commonly used salt.[16]

• Stationary Phase: A variety of HIC columns with different hydrophobic ligands (e.g., Butyl, Phenyl, Ether) are available. The choice of column depends on the specific hydrophobicity of the ADC.

• Organic Modifier: A small amount of an organic solvent, such as isopropanol (B130326) or acetonitrile (B52724), can be added to the mobile phase to modulate the elution of highly hydrophobic species.[2][16]

• Gradient: A descending salt gradient is used to elute the bound ADCs, with the most hydrophobic species (highest DAR) eluting last.[6][16]

HIC-HPLC Experimental Protocol

This protocol provides a general framework for the analysis of a cysteine-linked ADC. Optimization of specific parameters will be required for different ADCs.

Materials:

• HPLC system with a UV detector

• HIC column (e.g., TSKgel Butyl-NPR, Tosoh Bioscience; MAbPac HIC-20, Thermo Fisher Scientific)

• Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

• ADC Sample: 1 mg/mL in a suitable buffer (e.g., PBS)

Procedure:

• System Equilibration: Equilibrate the HIC column with 100% Mobile Phase A at a flow rate of 0.5-1.0 mL/min for at least 10 column volumes.

• Sample Injection: Inject 10-50 µg of the ADC sample.

• Chromatographic Separation: Elute the bound proteins using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 30-60 minutes.

• Data Acquisition: Monitor the elution profile at 280 nm.

• Data Analysis: Integrate the peak areas for each DAR species. Calculate the weighted average DAR using the following formula:

  Weighted Average DAR = Σ (% Peak Area of Species * DAR of Species) / 100

Quantitative Data Summary: HIC-HPLC Analysis of Brentuximab Vedotin

DAR Species	Retention Time (min)[16]	Relative Peak Area (%)[16]
DAR 0	~5.5	10.5
DAR 2	~8.0	25.0
DAR 4	~10.0	35.0
DAR 6	~11.5	20.0
DAR 8	~12.5	9.5
Weighted Average DAR	3.7

Note: The retention times and peak areas are representative and may vary depending on the specific experimental conditions.

HIC-HPLC Workflow for DAR Analysis.

Size Exclusion Chromatography (SEC) for Aggregate and Fragment Analysis

SEC separates molecules based on their hydrodynamic radius, or size in solution. It is a critical method for monitoring the formation of aggregates and fragments, which are potential immunogenicity risks and can impact the efficacy of the ADC.[7][9][10]

Application Note: Quantitation of High and Low Molecular Weight Species

SEC-HPLC is routinely used to assess the purity of ADC samples by separating the monomeric ADC from high molecular weight (HMW) aggregates and low molecular weight (LMW) fragments.[9] The hydrophobic nature of many cytotoxic drugs can increase the propensity of ADCs to aggregate.[12] This hydrophobicity can also lead to non-specific interactions with the SEC stationary phase, resulting in poor peak shape and inaccurate quantification.[9][12]

Key Considerations for SEC Method Development:

• Column Selection: Modern SEC columns with inert surfaces are designed to minimize secondary hydrophobic interactions.[9][12]

• Mobile Phase Composition: The mobile phase typically consists of a physiological pH buffer (e.g., phosphate-buffered saline).[17] The addition of organic modifiers like isopropanol or acetonitrile may be necessary to reduce hydrophobic interactions for certain ADCs.[7][11]

• Flow Rate: A lower flow rate can sometimes improve resolution between the monomer and aggregate peaks.

SEC-HPLC Experimental Protocol

This protocol provides a general method for the analysis of ADC aggregates and fragments.

Materials:

• HPLC system with a UV detector

• SEC column (e.g., Agilent AdvanceBio SEC, TSKgel G3000SWxl)

• Mobile Phase: 150 mM Sodium Phosphate, pH 7.0

• ADC Sample: 1 mg/mL in mobile phase

Procedure:

• System Equilibration: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5-1.0 mL/min until a stable baseline is achieved.

• Sample Injection: Inject 10-20 µL of the ADC sample.

• Isocratic Elution: Elute the sample isocratically with the mobile phase for a sufficient time to allow for the elution of the monomer and any fragments.

• Data Acquisition: Monitor the elution profile at 280 nm.

• Data Analysis: Integrate the peak areas for the aggregate, monomer, and fragment peaks. Calculate the percentage of each species relative to the total peak area.

Quantitative Data Summary: SEC-HPLC Analysis of an ADC Mimic

Species	Retention Time (min)[9]	Relative Peak Area (%)[9]
Aggregate (HMW)	~7.5	5.2
Monomer	~9.0	94.1
Fragment (LMW)	~10.5	0.7

Note: The retention times and peak areas are representative and may vary depending on the specific experimental conditions and ADC.

SEC-HPLC Workflow for Aggregate Analysis.

Principles of Separation

The following diagrams illustrate the fundamental principles of separation for HIC and SEC.

Principle of HIC Separation.

Principle of SEC Separation.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]
• 5. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ymc.eu [ymc.eu]
• 7. lcms.cz [lcms.cz]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. shimadzu.com [shimadzu.com]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 16. agilent.com [agilent.com]
• 17. lcms.cz [lcms.cz]

Application Notes and Protocols for In Vivo Xenograft Models in Antibody-Drug Conjugate (ADC) Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-drug conjugates (ADCs) are a promising class of targeted cancer therapies that leverage the specificity of monoclonal antibodies to deliver potent cytotoxic agents directly to tumor cells, thereby minimizing systemic toxicity.[1] Preclinical evaluation of ADC efficacy and safety is critically dependent on the use of robust in vivo xenograft models.[2] These models, primarily cell line-derived xenografts (CDX) and patient-derived xenografts (PDX), involve the transplantation of human tumor cells or tissues into immunocompromised mice and serve as a vital platform for assessing anti-tumor activity, determining therapeutic windows, and understanding pharmacokinetic/pharmacodynamic (PK/PD) relationships.[1][2][3]

This document provides detailed protocols for establishing and utilizing in vivo xenograft models for the preclinical testing of ADCs. It covers key aspects from model selection and establishment to ADC administration and efficacy evaluation, with a focus on providing clear, actionable guidance for researchers in the field.

Signaling Pathway of a Representative ADC

The following diagram illustrates a generalized signaling pathway for an ADC that targets a cell surface receptor and induces DNA damage, a common mechanism of action for many ADCs.[1]

Diagram of a generalized ADC mechanism of action.

Experimental Workflow for ADC Xenograft Studies

The overall workflow for conducting in vivo xenograft studies for ADC testing is a multi-step process that requires careful planning and execution.[1]

Generalized workflow for ADC xenograft studies.

Experimental Protocols

Cell Line and Animal Model Selection

Cell Lines: The choice of human cancer cell lines is critical and should be based on the expression levels of the target antigen for the ADC.[1][] It is advisable to include cell lines with high, medium, and low target expression to assess target-dependent efficacy.[5]

Animal Models: Immunocompromised mouse strains such as athymic nude (nu/nu) or NOD-scid mice are commonly used for establishing xenografts.[1][6] The choice of strain can affect the tumor take rate and growth kinetics. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee.[7][8][9]

Parameter	Recommendation	Source
Cell Line Selection	Based on target antigen expression (high, medium, low)	[1][][5]
Animal Models	Athymic nude (nu/nu), NOD-scid	[1][6]
Ethical Approval	Required from IACUC or equivalent	[7][8][9]

Tumor Implantation

Cell Line-Derived Xenografts (CDX):

• Culture selected human cancer cell lines under standard conditions.

• Harvest cells during the exponential growth phase and ensure high viability (>95%).

• Resuspend the cells in a sterile, serum-free medium or a mixture with an extracellular matrix like Matrigel.[1][10]

• Inject the cell suspension subcutaneously into the flank of the mice.[6]

Patient-Derived Xenografts (PDX):

• Obtain fresh tumor tissue from consenting patients under an IRB-approved protocol.[8]

• Surgically implant small tumor fragments (typically 2-3 mm³) subcutaneously into the flank of the mice.[11][12]

Parameter	CDX Models	PDX Models	Source
Starting Material	Cultured cancer cell lines	Patient tumor tissue	[1][11]
Implantation Method	Subcutaneous injection of cell suspension	Subcutaneous surgical implantation of tumor fragments	[6][12]
Typical Cell Number (CDX)	1 x 10⁶ to 1 x 10⁷ cells per mouse	N/A	[1]
Typical Tissue Size (PDX)	N/A	2-3 mm³ fragments	[11]

Tumor Growth Monitoring and Randomization

• Allow tumors to grow to a palpable size, typically 100-200 mm³, before starting treatment.[1][13]

• Measure tumor dimensions (length and width) regularly, typically twice a week, using digital calipers.[14] Ultrasound imaging can provide more accurate volume measurements.[15][16]

• Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.[17]

• Once tumors reach the desired size, randomize the animals into treatment and control groups (typically 5-10 mice per group) to ensure a similar average tumor volume across all groups.[1][18]

Parameter	Recommendation	Source
Tumor Volume for Treatment Initiation	100-200 mm³	[1][13]
Measurement Frequency	Twice weekly	[14]
Measurement Tool	Digital calipers or ultrasound	[14][15][16]
Tumor Volume Formula	(Length x Width²) / 2	[17]
Group Size	5-10 mice per group	[1]

ADC Administration

The route and schedule of ADC administration are critical variables. Intravenous (IV) injection is the most common route for approved ADCs.[19]

• Prepare the ADC formulation in a sterile, appropriate vehicle.

• Administer the ADC to the treatment groups according to the predetermined dose and schedule. Common routes include intravenous (tail vein), intraperitoneal (IP), or subcutaneous (SC) injections.[20]

• The control group should receive the vehicle alone.

Administration Route	Recommended Max Volume (Mouse)	Needle Gauge	Source
Intravenous (IV)	< 0.2 mL	27-30	[20]
Intraperitoneal (IP)	< 2-3 mL	25-27	[20]
Subcutaneous (SC)	< 2-3 mL (in multiple sites)	25-27	[20]

Efficacy and Toxicity Monitoring

• Continue to measure tumor volumes and monitor the body weight of the animals regularly as an indicator of toxicity.[1]

• Observe the animals for any clinical signs of distress or changes in behavior.[1]

• The study is typically terminated when tumors in the control group reach a predetermined endpoint size (e.g., 2000 mm³) or if signs of excessive toxicity are observed.[1][19]

Data Presentation and Analysis

Summarize all quantitative data into clearly structured tables for easy comparison. Key efficacy endpoints include tumor growth inhibition (TGI), tumor regression, and time to progression.[2] Statistical analysis should be performed to determine the significance of the observed anti-tumor effects.[21]

Parameter	Description
Tumor Volume	Mean tumor volume (mm³) ± SEM for each group over time.
Body Weight	Mean body weight (g) ± SEM for each group over time.
Tumor Growth Inhibition (TGI)	Percentage of tumor growth inhibition in treated vs. control groups.
Statistical Analysis	Appropriate statistical tests (e.g., t-test, ANOVA) to compare treatment and control groups.[21]

Ethical Considerations and Safety

All animal experiments must be conducted in accordance with institutional and national guidelines for the humane treatment of animals.[7][9][22][23] This includes minimizing pain and distress through the use of anesthesia and analgesics as needed.[7] When working with human-derived cells and tissues, appropriate biosafety precautions must be taken to protect personnel from potential exposure to bloodborne pathogens.[8][24][25] Researchers should adhere to Animal Biosafety Level 2 (ABSL-2) procedures.[8][25]

References

• 1. benchchem.com [benchchem.com]
• 2. xenograft.org [xenograft.org]
• 3. blog.crownbio.com [blog.crownbio.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. veterinarypaper.com [veterinarypaper.com]
• 8. Establishing and Maintaining an Extensive Library of Patient-Derived Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Animal Studies: Important Ethical Considerations You Need to Know - Enago Academy [enago.com]
• 10. blog.crownbio.com [blog.crownbio.com]
• 11. researchgate.net [researchgate.net]
• 12. dovepress.com [dovepress.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Volume of preclinical xenograft tumors is more accurately assessed by ultrasound imaging than manual caliper measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of superficial xenograft volume estimation by ultrasound and caliper against MRI in a longitudinal pre-clinical radiotherapeutic setting | PLOS One [journals.plos.org]
• 17. PK/PD of Positively Charged ADC in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Pharmacokinetics and Pharmacodynamics of Antibody-Drug Conjugates Administered via Subcutaneous and Intratumoral Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cea.unizar.es [cea.unizar.es]
• 21. worldscientific.com [worldscientific.com]
• 22. Need for Ethical Governance on the Implementation and Use of Patient-derived Xenograft (PDX) Models for Anti-cancer Drug Discovery and Development: Ethical Considerations and Policy Proposal - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Ethical considerations regarding animal experimentation - PMC [pmc.ncbi.nlm.nih.gov]
• 24. umaryland.edu [umaryland.edu]
• 25. researchgate.net [researchgate.net]

Application Notes and Protocols for the Pharmacokinetic Analysis of MC-Val-Cit-PAB-Rifabutin in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC-Val-Cit-PAB-rifabutin is a targeted drug delivery construct, often utilized in the development of Antibody-Drug Conjugates (ADCs). This system employs a cleavable linker technology to selectively release the potent antitubercular agent, rifabutin (B1679326), within the target cells. The linker, comprising a maleimide (B117702) group (MC), a valine-citrulline (Val-Cit) dipeptide, and a p-aminobenzyl carbamate (B1207046) (PAB) self-immolative spacer, is designed for specific cleavage by cathepsin B, an enzyme overexpressed in the lysosomes of many pathological cell types.[][2] This targeted release mechanism aims to enhance the therapeutic index of rifabutin by maximizing its concentration at the site of action while minimizing systemic exposure and associated side effects.[]

These application notes provide a comprehensive overview of the methodologies required for the preclinical pharmacokinetic analysis of MC-Val-Cit-PAB-rifabutin in animal models. The protocols detailed below are essential for characterizing the absorption, distribution, metabolism, and excretion (ADME) of this prodrug, thereby informing its efficacy and safety profile.

Data Presentation

A critical aspect of pharmacokinetic analysis is the clear and concise presentation of quantitative data. While specific pharmacokinetic parameters for the complete MC-Val-Cit-PAB-rifabutin conjugate are not yet publicly available, the following tables provide a framework for summarizing such data once obtained. For comparative purposes, pharmacokinetic data for the parent drug, rifabutin, in various animal models are presented.

Table 1: Pharmacokinetic Parameters of Rifabutin in Plasma of Various Animal Models

Animal Model	Dose & Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	t1/2 (h)	Reference
Human	1200 mg, Oral	907	2 - 3	Not Reported	36	[3][4]
Mouse	Not Specified	Not Reported	Not Reported	Not Reported	Not Reported	[5]
Rat	Not Specified	Not Reported	Not Reported	Not Reported	Not Reported	[6]

Table 2: Tissue Distribution of Rifabutin in Rats Following a Single Oral Dose

Tissue	Concentration at 2h (relative to plasma)	Concentration at 72h (relative to plasma)	Reference
Liver	High	Moderate	[6]
Lung	High	Low	[6]
Spleen	Moderate	Moderate	[6]
Adipose Tissue	Moderate	High	[6]
Brain	Very Low	Very Low	[6]

Signaling Pathways and Experimental Workflows

Prodrug Activation Pathway

The targeted release of rifabutin from the MC-Val-Cit-PAB conjugate is a multi-step process initiated by the enzymatic activity of cathepsin B within the lysosome. The following diagram illustrates this pathway.

Caption: Intracellular activation of the MC-Val-Cit-PAB-rifabutin prodrug.

Experimental Workflow for Pharmacokinetic Analysis

A typical workflow for the in-vivo pharmacokinetic study of MC-Val-Cit-PAB-rifabutin is depicted below. This process involves animal dosing, serial sample collection, bioanalytical quantification, and pharmacokinetic modeling.

References

• 2. Enzymatically Cleavable Linkers for Antibody-Drug Conjugates (ADCs) | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Pharmacokinetics of rifabutin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of rifabutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of repeated rifabutin administration on the pharmacokinetics of intravenous and oral ciprofloxacin in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Thiol-Maleimide Conjugation in Antibody-Drug Conjugate (ADC) Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the preparation of Antibody-Drug Conjugates (ADCs) using thiol-maleimide conjugation chemistry. This widely utilized bioconjugation technique offers a reliable method for attaching potent cytotoxic payloads to monoclonal antibodies, enabling targeted delivery to cancer cells.

Introduction to Thiol-Maleimide Conjugation for ADCs

Antibody-Drug Conjugates (ADCs) are a transformative class of cancer therapeutics that combine the antigen-targeting specificity of monoclonal antibodies with the cell-killing potency of cytotoxic drugs.[1] The linker, which connects the antibody to the payload, is a critical component that influences the stability, efficacy, and safety of the ADC.[1][2] Thiol-maleimide conjugation is a popular method for creating this linkage, primarily by targeting cysteine residues within the antibody.[3][][] This chemistry relies on the Michael addition reaction, where the thiol group of a cysteine residue acts as a nucleophile, attacking the electron-deficient carbon-carbon double bond of the maleimide (B117702) ring to form a stable thioether bond.[3][6]

The process typically involves the controlled reduction of interchain disulfide bonds in the antibody's hinge region to generate reactive thiol groups, followed by conjugation with a maleimide-functionalized drug-linker.[7][8][9] This approach allows for a degree of control over the drug-to-antibody ratio (DAR), a critical quality attribute that impacts the ADC's therapeutic window.[7][10]

Principles of Thiol-Maleimide Chemistry

The thiol-maleimide reaction is favored for bioconjugation due to its high selectivity for thiols under mild, physiological conditions, proceeding efficiently without the need for a catalyst.[11][12]

Key Reaction Parameters:

• pH: The optimal pH range for the thiol-maleimide reaction is between 6.5 and 7.5.[3][11] Within this range, the thiol group is sufficiently nucleophilic to react efficiently with the maleimide, while minimizing competing side reactions with amines, such as lysine (B10760008) residues. At a pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines.[3][12] Above pH 7.5, the hydrolysis of the maleimide ring to an unreactive maleamic acid derivative becomes more prominent.[3]

• Molar Ratio: A molar excess of the maleimide-functionalized linker-payload is typically used to ensure complete conjugation to the available thiol groups on the antibody.[3] The precise ratio needs to be optimized for each specific antibody and payload combination to achieve the desired DAR and minimize impurities.[13]

• Reducing Agents: For conjugation to native cysteine residues from interchain disulfides, a reducing agent is required to break the disulfide bonds and generate free thiols.[3][7] Common reducing agents include dithiothreitol (B142953) (DTT) and tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[7][8] The extent of reduction can be controlled by varying the concentration of the reducing agent, temperature, and incubation time to influence the final DAR.[7]

Challenges and Solutions in Thiol-Maleimide Conjugation

Despite its widespread use, traditional thiol-maleimide conjugation presents challenges related to the stability of the resulting thiosuccinimide linkage.

Instability Mechanisms:

• Retro-Michael Reaction: The thioether bond formed is susceptible to a reversible retro-Michael reaction, particularly in the presence of other thiols like albumin and glutathione (B108866) in the bloodstream.[13][14] This can lead to premature release of the drug-linker from the antibody, resulting in off-target toxicity and reduced efficacy.[12][13] The rate of this reaction is influenced by the pKa of the specific cysteine residue involved.[]

• Hydrolysis: The succinimide (B58015) ring can undergo hydrolysis, opening the ring to form a stable maleamic acid thioether. While this prevents the retro-Michael reaction, the rate of hydrolysis for traditional N-alkylmaleimides can be slow.[13]

Strategies for Enhancing Stability:

• Post-Conjugation Hydrolysis: A common strategy to stabilize the linkage is to intentionally promote the hydrolysis of the succinimide ring after conjugation.[13][15] This can be achieved by incubating the ADC at a slightly alkaline pH (e.g., pH 9).[13] The resulting ring-opened structure is resistant to the retro-Michael reaction.[13][15]

• Next-Generation Maleimides: To address the stability issue, next-generation maleimides have been developed that promote faster hydrolysis or form more stable linkages.[15][16] These include:

  • N-aryl substituted maleimides: Electron-withdrawing groups on the nitrogen atom can accelerate hydrolysis.[15][17]

  • Maleimides with basic amino groups: These can act as intramolecular catalysts to speed up hydrolysis at physiological pH.[15]

  • Dibromomaleimides: These can react with thiols to form a more stable linkage.[18]

  • Bridging Maleimides: "Next generation maleimides" (NGMs) have been designed to re-bridge the two thiols generated from a reduced disulfide bond, leading to more homogeneous and stable ADCs.[16]

Experimental Protocols

The following protocols provide a general framework for the preparation and characterization of ADCs using thiol-maleimide conjugation. Optimization will be required for specific antibodies and drug-linkers.

Protocol 1: Antibody Reduction

This protocol describes the partial reduction of interchain disulfide bonds in a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS)

• Reducing agent stock solution (e.g., 100 mM DTT in water or 50 mM TCEP in water)

• Reaction buffer (e.g., PBS, pH 7.2, with 1 mM EDTA)

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Prepare the antibody solution at a concentration of 1-10 mg/mL in the reaction buffer.

• Add the reducing agent to the antibody solution. The final concentration of the reducing agent will depend on the desired level of reduction and needs to be optimized. For example, DTT concentrations ranging from 0.1 mM to 10 mM can be explored.[7]

• Incubate the reaction mixture at 37°C for 30 minutes.[7][19]

• Immediately after incubation, remove the excess reducing agent using a desalting column equilibrated with reaction buffer.[19]

• Determine the concentration of the reduced antibody using UV absorbance at 280 nm.[19]

• Quantify the number of free thiols per antibody using the Ellman's test (reaction with DTNB and measuring absorbance at 412 nm).[19]

Protocol 2: Maleimide-Payload Conjugation

This protocol outlines the conjugation of a maleimide-functionalized drug-linker to the reduced antibody.

Materials:

• Reduced antibody solution from Protocol 1

• Maleimide-functionalized drug-linker stock solution (e.g., 10 mM in DMSO)

• Reaction buffer (e.g., PBS, pH 7.2, with 1 mM EDTA)

• Quenching solution (e.g., 1 M N-acetyl-l-cysteine)

Procedure:

• Adjust the concentration of the reduced antibody to 2.5 mg/mL with cold reaction buffer.[19]

• Prepare the maleimide-drug linker solution by diluting the DMSO stock in a suitable solvent to achieve the desired final concentration in the reaction mixture. A molar excess of 10 to 20-fold of the maleimide reagent over the antibody is often a good starting point.[3]

• Add the maleimide-drug linker solution to the chilled, reduced antibody solution with gentle mixing.[19]

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected from light.[3]

• Quench the reaction by adding an excess of N-acetyl-l-cysteine to react with any unreacted maleimide groups.[20]

Protocol 3: ADC Purification and Characterization

This protocol describes the purification of the ADC and subsequent characterization to determine key quality attributes.

Materials:

• Crude ADC reaction mixture from Protocol 2

• Purification system (e.g., Size Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC))

• Analytical instruments (e.g., UV-Vis spectrophotometer, HPLC-HIC, LC-MS)

Procedure:

• Purification:

  • Purify the ADC from unreacted drug-linker and other impurities using SEC or HIC.[13][21] SEC separates molecules based on size, while HIC can separate ADC species with different DARs based on hydrophobicity.[21][]

• Characterization:

  • Drug-to-Antibody Ratio (DAR): Determine the average DAR using UV-Vis spectroscopy by measuring the absorbance at 280 nm (for the antibody) and a wavelength specific to the drug.[10] HIC-HPLC is also a powerful technique to determine the distribution of different DAR species.[17][] LC-MS can provide a more precise determination of the DAR and identify different drug-loaded species.[13]

  • Purity and Aggregation: Analyze the purity and extent of aggregation of the final ADC product using SEC-HPLC.[]

  • Free Drug Content: Quantify the amount of unconjugated drug-linker using reverse-phase HPLC (RP-HPLC).[10]

  • Stability: Assess the stability of the ADC in plasma by incubating the ADC in plasma at 37°C over time and analyzing the DAR at different time points using LC-MS.[13]

Quantitative Data Summary

The following tables summarize key quantitative data related to thiol-maleimide conjugation for ADC preparation.

Table 1: Influence of DTT Concentration on Antibody Reduction

DTT Concentration (mM)	Incubation Conditions	Approximate Thiols per Antibody	Reference
0.1	37°C, 30 min	0.4	[7]
1	37°C, 30 min	1.2	[7]
5	37°C, 30 min	5.4	[7]
10	37°C, 30 min	7.0	[7]
20	37°C, 30 min	8.0	[7]
50	37°C, 30 min	8.0	[7]
100	37°C, 30 min	8.0	[7]

Table 2: Recommended Reaction Parameters for Thiol-Maleimide Conjugation

Parameter	Recommended Range/Value	Rationale	Reference
pH	6.5 - 7.5	Maximizes thiol reactivity and minimizes amine reactivity and maleimide hydrolysis.	[3][11]
Molar Excess of Maleimide-Payload	10 - 20 fold	Drives the reaction to completion.	[3]
Reaction Temperature	4°C to Room Temperature	Mild conditions to maintain protein integrity.	[3]
Reaction Time	1 - 2 hours to overnight	Sufficient time for complete conjugation.	[3]

Table 3: Comparative Stability of Maleimide Linkages in ADCs

Maleimide Type	Condition	% Deconjugation	Time	Reference
N-alkyl maleimide	Thiol-containing buffer	35 - 67%	7 days	[17]
N-aryl maleimide	Thiol-containing buffer	< 20%	7 days	[17]
N-alkyl maleimide	Serum	35 - 67%	7 days	[17]
N-aryl maleimide	Serum	< 20%	7 days	[17]

Visualizations

Caption: Michael addition reaction between a thiol group on an antibody and a maleimide-functionalized linker-drug.

Caption: Experimental workflow for the preparation of an Antibody-Drug Conjugate.

Caption: Competing pathways of thiosuccinimide adduct instability and stabilization.

References

• 1. adcreview.com [adcreview.com]
• 2. pharmafocusamerica.com [pharmafocusamerica.com]
• 3. benchchem.com [benchchem.com]
• 6. bachem.com [bachem.com]
• 7. Evaluation of Factors Influencing Antibody Reduction for Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methods for site-specific drug conjugation to antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release - SigutLabs [sigutlabs.com]
• 16. Next generation maleimides enable the controlled assembly of antibody–drug conjugates via native disulfide bond bridging - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. broadpharm.com [broadpharm.com]
• 20. Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Antibody-Drug Conjugates for Solid Tumors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly evolving class of targeted cancer therapies designed to selectively deliver highly potent cytotoxic agents to tumor cells, thereby minimizing systemic toxicity and improving the therapeutic window.[1][2][3] This document provides a comprehensive overview of the key considerations and methodologies involved in the development of ADCs for the treatment of solid tumors. It includes detailed protocols for critical experimental procedures, a summary of clinical trial data for prominent ADCs, and visualizations of key pathways and workflows.

ADCs are complex constructs composed of three main components: a monoclonal antibody (mAb) that targets a specific tumor-associated antigen, a potent cytotoxic payload, and a chemical linker that connects the antibody to the payload.[1][2][4] The success of an ADC is contingent on the careful optimization of each of these components.[5][6]

Core Components of Antibody-Drug Conjugates

• Monoclonal Antibody (mAb): The mAb provides target specificity by recognizing and binding to antigens overexpressed on the surface of cancer cells.[2][7]

• Cytotoxic Payload: This is a highly potent small-molecule drug capable of inducing cancer cell death at very low concentrations.[2][7]

• Linker: The linker is a critical component that connects the payload to the antibody. It must be stable in systemic circulation to prevent premature drug release but allow for efficient payload release within the target cancer cell.[2][7]

Key Targets for ADCs in Solid Tumors

Several cell surface antigens have been successfully targeted by ADCs in solid tumors. The ideal target antigen should be highly and homogeneously expressed on tumor cells with limited or no expression on healthy tissues.[8]

Target Antigen	Associated Solid Tumors	Approved/Investigational ADCs
HER2 (Human Epidermal Growth Factor Receptor 2)	Breast, Gastric, Non-Small Cell Lung, Colorectal	Trastuzumab deruxtecan, Trastuzumab emtansine
TROP-2 (Trophoblast Cell-Surface Antigen 2)	Breast, Urothelial, Non-Small Cell Lung	Sacituzumab govitecan
Nectin-4	Urothelial, various solid tumors	Enfortumab vedotin
c-Met	Non-Small Cell Lung, Colorectal	Telisotuzumab vedotin
Folate Receptor Alpha (FRα)	Ovarian	Mirvetuximab soravtansine
CEACAM5	Colorectal	Labetuzumab govitecan (investigational)

Quantitative Data from Clinical Trials

The following tables summarize the efficacy and safety data from key clinical trials of prominent ADCs in various solid tumors.

Efficacy of Trastuzumab Deruxtecan in HER2-Expressing Solid Tumors (DESTINY-PanTumor02)[9][10][11][12]

Tumor Type	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
Overall Population	37.1%	6.9 months	13.4 months
IHC 3+ Population	61.3%	11.9 months	21.1 months
Endometrial Cancer	57.5%	-	-
Cervical Cancer (IHC 3+)	75.0%	-	Not Reached
Biliary Tract Cancer	-	-	-
Bladder Cancer	-	-	-
Ovarian Cancer	-	-	-
Pancreatic Cancer	4.0%	-	-

Efficacy of Sacituzumab Govitecan in Various Solid Tumors[2][13][14]

Tumor Type	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)
Metastatic Triple-Negative Breast Cancer (ASCEND)	33.3%	5.5 months	13.0 months
HR+/HER2- Breast Cancer (TROPiCS-02)	21%	5.5 months	14.4 months
Urothelial Carcinoma (TROPHY-U-01)	27%	5.4 months	10.9 months
Non-Small Cell Lung Cancer	17%	-	-
Small Cell Lung Cancer	14%	-	-

Safety Profile of Enfortumab Vedotin in Urothelial Carcinoma[15][16][17][18]

Adverse Event (Any Grade)	Frequency
Peripheral Sensory Neuropathy	33.5%
Skin Toxicity (Rash)	24.5%
Fatigue	22.9%
Alopecia	-
Nausea	3.8%
Diarrhea	3.8%

Grade ≥3 Adverse Events	Frequency
All Grade ≥3 AEs	32%
Neutropenia	-
Febrile Neutropenia	-

Experimental Protocols

I. Protocol for Antibody-Drug Conjugation (Site-Specific Thiol-Maleimide)[19][20]

This protocol describes a common method for site-specific conjugation of a maleimide-containing drug-linker to an antibody through engineered or reduced cysteine residues.

Materials:

• Monoclonal antibody (mAb) with available cysteine residues (engineered or from reduced interchain disulfides) in a suitable buffer (e.g., PBS, pH 7.4).

• Maleimide-activated drug-linker.

• Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP) solution.

• Quenching reagent (e.g., N-acetylcysteine).

• Purification system (e.g., size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC)).

• Reaction buffers and solvents (e.g., PBS, DMSO).

Procedure:

• Antibody Reduction (if necessary): a. Prepare the mAb solution at a concentration of 1-10 mg/mL in PBS. b. Add a 10-50 molar excess of TCEP to the antibody solution. c. Incubate at room temperature for 1-2 hours with gentle mixing.

• Drug-Linker Conjugation: a. Dissolve the maleimide-activated drug-linker in a co-solvent like DMSO to a high concentration. b. Add the dissolved drug-linker to the reduced antibody solution at a specific molar ratio (e.g., 3-5 fold molar excess over available thiols) to achieve the desired drug-to-antibody ratio (DAR). c. Incubate the reaction mixture at 4°C or room temperature for 1-4 hours with gentle mixing, protected from light.[5]

• Quenching: a. Add a 2-fold molar excess of N-acetylcysteine (relative to the drug-linker) to quench any unreacted maleimide (B117702) groups. b. Incubate for 20-30 minutes at room temperature.

• Purification: a. Purify the ADC from unconjugated drug-linker and other reaction components using SEC or HIC. b. Collect fractions containing the purified ADC.

• Characterization: a. Determine the protein concentration (e.g., by UV-Vis spectroscopy at 280 nm). b. Determine the DAR using techniques like UV-Vis spectroscopy, HIC, or mass spectrometry. c. Assess the level of aggregation by SEC.

II. Protocol for ADC Characterization: Drug-to-Antibody Ratio (DAR) by HIC[1][21]

Hydrophobic Interaction Chromatography (HIC) separates ADC species based on their hydrophobicity, which correlates with the number of conjugated drug-linkers.

Materials:

• Purified ADC sample.

• HIC column (e.g., TSKgel Butyl-NPR).

• HPLC system with a UV detector.

• Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0).[1]

• Mobile Phase B: Low salt buffer (e.g., 25 mM sodium phosphate, pH 7.0, with 25% isopropanol).[9]

Procedure:

• Sample Preparation: Dilute the ADC sample to a suitable concentration (e.g., 1 mg/mL) in Mobile Phase A.

• Chromatography: a. Equilibrate the HIC column with Mobile Phase A. b. Inject the ADC sample. c. Elute the ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a defined time (e.g., 30 minutes).[1] d. Monitor the elution profile at 280 nm.

• Data Analysis: a. Integrate the peak areas corresponding to each DAR species (e.g., DAR0, DAR2, DAR4, etc.). b. Calculate the weighted average DAR by summing the product of each DAR value and its corresponding peak area percentage, then dividing by the total peak area.

III. Protocol for In Vitro Cytotoxicity Assay (MTT/XTT)[22][23][24][25][26]

This protocol measures the cytotoxic effect of an ADC on cancer cell lines.

Materials:

• Target antigen-positive and antigen-negative cancer cell lines.

• Complete cell culture medium.

• ADC, unconjugated antibody, and free payload solutions.

• 96-well cell culture plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent.[10]

• Solubilization solution (for MTT assay, e.g., DMSO or 10% SDS in 0.01 M HCl).[10][11]

• Microplate reader.

Procedure:

• Cell Seeding: a. Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-10,000 cells/well) in 100 µL of complete medium.[11] b. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Treatment: a. Prepare serial dilutions of the ADC, unconjugated antibody, and free payload in complete medium. b. Remove the old medium from the cells and add 100 µL of the treatment solutions to the respective wells. c. Incubate for a defined period (e.g., 72-96 hours) at 37°C, 5% CO₂.[1]

• MTT/XTT Assay: a. For MTT: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[10] Then, carefully remove the medium and add 150 µL of solubilization solution to dissolve the formazan (B1609692) crystals.[10] b. For XTT: Add the XTT reagent mixture to each well according to the manufacturer's instructions and incubate for 2-4 hours at 37°C.

• Absorbance Measurement: a. Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for XTT) using a microplate reader.[10]

• Data Analysis: a. Calculate the percentage of cell viability for each concentration relative to the untreated control. b. Plot the cell viability against the logarithm of the ADC concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

IV. Protocol for In Vivo Efficacy Study (Xenograft Model)[3][27][28][29][30]

This protocol evaluates the anti-tumor activity of an ADC in a mouse xenograft model.

Materials:

• Immunodeficient mice (e.g., nude or SCID).

• Human tumor cell line that expresses the target antigen.

• Matrigel (optional).

• ADC, vehicle control, and other control articles.

• Calipers for tumor measurement.

• Animal housing and care facilities.

Procedure:

• Tumor Cell Implantation: a. Subcutaneously inject a suspension of tumor cells (e.g., 1-10 x 10⁶ cells in PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth and Grouping: a. Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width²). b. When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (typically 5-10 mice per group).[3]

• Treatment Administration: a. Administer the ADC, vehicle control, and other control articles via the appropriate route (e.g., intravenous injection) at the specified dose and schedule.

• Monitoring: a. Measure tumor volumes and body weights 2-3 times per week. b. Monitor the general health and behavior of the mice.

• Endpoint: a. Euthanize the mice when tumors reach a predetermined maximum size, or at the end of the study. b. Excise and weigh the tumors.

• Data Analysis: a. Plot the mean tumor volume over time for each treatment group. b. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. c. Perform statistical analysis to determine the significance of the anti-tumor effect.

Visualizations

Signaling Pathway: ADC Mechanism of Action

Caption: General mechanism of action for an antibody-drug conjugate.

Experimental Workflow: ADC Development Pipeline

Caption: A simplified workflow for the preclinical development of an ADC.

Conclusion

The development of antibody-drug conjugates for solid tumors is a complex but promising field.[5][6] Success relies on the careful selection and optimization of the target antigen, antibody, linker, and payload. The protocols and data presented in these application notes provide a framework for researchers to advance their ADC development programs. As our understanding of tumor biology and ADC technology continues to grow, we can expect the development of even more effective and safer ADCs for the treatment of a wide range of solid tumors.

References

• 1. benchchem.com [benchchem.com]
• 2. Sacituzumab govitecan: Antibody-drug conjugate in triple negative breast cancer and other solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo Efficacy Testing - Creative Animodel [creative-animodel.com]
• 4. unchainedlabs.com [unchainedlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. mycenax.com [mycenax.com]
• 7. How to Design and Synthesize Antibody Drug Conjugates? - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Preparation and characterization of antibody-drug conjugates acting on HER2-positive cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]

Technical Notes & Optimization

Troubleshooting low drug-to-antibody ratio in rifabutin ADCs

Technical Support Center: Rifabutin (B1679326) ADCs

Welcome to the technical support center for troubleshooting Antibody-Drug Conjugates (ADCs). This guide focuses on addressing the common issue of achieving a lower-than-expected drug-to-antibody ratio (DAR) during the development of rifabutin-based ADCs.

Frequently Asked Questions (FAQs)

Q1: My average DAR is significantly lower than my target. What are the most common initial factors to check?

A low DAR is a frequent challenge in ADC development. The initial investigation should focus on the key steps of the conjugation process: antibody reduction and linker-payload conjugation. Common culprits include suboptimal reaction conditions, reagent integrity, and inherent properties of the antibody or payload.

Key starting points for troubleshooting:

• Reagent Quality: Verify the activity and concentration of your reducing agent (e.g., TCEP or DTT) and your rifabutin-linker complex. Reducing agents can oxidize over time, and the linker-payload may degrade.

• Reaction Conditions: Confirm that the pH, temperature, and incubation times for both the reduction and conjugation steps are optimal and consistent with your protocol. The thiol-maleimide reaction, for instance, is highly pH-dependent.

• Payload Solubility: Rifabutin is a highly lipophilic (hydrophobic) molecule.[1][2] Poor solubility of the rifabutin-linker complex in your aqueous conjugation buffer can severely limit reaction efficiency.[3]

Q2: How does the choice of conjugation strategy (Cysteine vs. Lysine) impact the risk of low DAR?

The conjugation strategy is a critical determinant of DAR and product homogeneity.

• Cysteine-Based Conjugation: This is the most common method for achieving a controlled DAR.[4][5] It involves the reduction of interchain disulfide bonds to generate a specific number of reactive thiol groups (typically 2, 4, 6, or 8).[4][6] A low DAR in this process often points directly to incomplete reduction or inefficient conjugation at these specific sites.[6][7] Cysteine-based methods offer less heterogeneity compared to lysine-based approaches.[5][8]

• Lysine-Based Conjugation: This method targets the amine groups on lysine (B10760008) residues. A typical IgG1 antibody has approximately 90 lysine residues, with about 10 being accessible for conjugation.[5][] While this method is simpler as it doesn't require a reduction step, it often results in a heterogeneous mixture of ADC species with a broad DAR distribution.[][10][11] Achieving a specific, high DAR can be challenging, and the process is sensitive to reaction conditions.[]

Q3: Can the antibody itself be the cause of a low DAR?

Yes, the intrinsic properties of the monoclonal antibody (mAb) can lead to variability. One significant factor is the presence of trisulfide bonds within the antibody's hinge region. These bonds, formed from an extra sulfur atom in an interchain disulfide, can react with the reducing agent (like TCEP) in a way that consumes the reductant without producing free thiols available for conjugation, thus lowering the final DAR.[7] Additionally, the specific IgG subclass (e.g., IgG1 vs. IgG2) can affect the accessibility and reduction kinetics of disulfide bonds, influencing conjugation outcomes.[12][13]

Q4: My rifabutin-linker is hydrophobic. How can this lead to a low DAR and how can I fix it?

High hydrophobicity in the payload-linker is a major cause of low DAR and manufacturing difficulties.

• Problem: A hydrophobic complex like a rifabutin-linker can have poor solubility in aqueous buffers.[3] This leads to aggregation and precipitation before it can efficiently react with the antibody, resulting in a low observed DAR. Attempts to increase the DAR with a hydrophobic payload can worsen aggregation.[14]

• Solution: Use a small amount of a water-miscible organic co-solvent, such as DMSO or DMF, to dissolve the rifabutin-linker before adding it to the reaction.[3] It is critical to keep the final concentration of the organic solvent low (typically <10%) to prevent denaturation of the antibody.[3]

Troubleshooting Guide: Low DAR in Cysteine-Based Conjugation

This guide provides a systematic approach to diagnosing and solving low DAR issues for cysteine-linked rifabutin ADCs.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting a low DAR result.

Caption: A systematic workflow for troubleshooting low DAR in ADC conjugation.

Quantitative Troubleshooting Data

This table summarizes common problems, their quantitative effect on DAR, and recommended actions.

Potential Cause	Observed Problem & Typical DAR	Underlying Issue	Recommended Action & Expected Outcome
Incomplete Reduction	DAR is ~50% of target (e.g., Target DAR 4, Observed DAR 2). HIC shows a large DAR0 peak.	Insufficient active reducing agent (TCEP/DTT) or suboptimal reduction conditions (time, temp).[6]	Increase molar excess of TCEP/DTT, extend reduction time, or increase temperature slightly.[6] Goal: Achieve >95% reduction of target disulfides.
Inefficient Conjugation	DAR is variable but consistently below target. HIC shows significant DAR0 and intermediate species (e.g., DAR2).	Incorrect pH for thiol-maleimide reaction (optimal ~6.5-7.5). Degradation of rifabutin-linker.	Confirm reaction buffer pH. Use freshly prepared or quality-controlled rifabutin-linker complex. Goal: Drive conjugation reaction to completion.
Payload-Linker Solubility	Very low DAR (0-1). Visible precipitation or cloudiness during conjugation.	The hydrophobic rifabutin-linker is precipitating from the aqueous buffer.[3]	Dissolve the linker-payload in a minimal amount of DMSO (<10% final vol.) before adding to the antibody solution.[3] Goal: Maintain payload solubility throughout the reaction.
Antibody Trisulfides	DAR is slightly lower than expected and varies between antibody batches.	Trisulfide bonds consume the reducing agent without generating conjugatable thiols.[7]	Increase the molar ratio of TCEP:antibody to compensate for the trisulfide content.[7] Goal: Achieve consistent DAR across different antibody lots.
Re-oxidation of Thiols	Low and heterogeneous DAR.	Free thiol groups on the antibody are re-forming disulfide bonds before the linker can react.	Ensure the process is performed in a low-oxygen environment or consider using a chelating agent like DTPA to prevent metal-catalyzed oxidation.

Key Experimental Protocols

Protocol 1: DAR Measurement by Hydrophobic Interaction Chromatography (HIC-HPLC)

HIC is the standard method for determining DAR and drug-load distribution for cysteine-linked ADCs.[15][16][17] It separates ADC species based on hydrophobicity under non-denaturing conditions.[18][19] Species with more rifabutin molecules attached are more hydrophobic and elute later.[17][20][21]

Methodology:

• System: An HPLC system with a quaternary pump and UV detector, preferably biocompatible to handle high salt concentrations.[21]

• Column: A HIC column suitable for proteins, such as a Butyl-NPR or TSKgel Butyl-NPR.

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0.

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 5-10% Isopropanol (the organic modifier helps elute highly hydrophobic species).[22][23]

• Sample Preparation: Dilute the rifabutin ADC sample to ~1 mg/mL in Mobile Phase A.

• HPLC Gradient & Analysis:

  • Inject 10-20 µg of the prepared sample.

  • Run a linear gradient from 0% B to 100% B over 20-30 minutes.

  • Monitor absorbance at 280 nm (for the antibody) and a wavelength appropriate for rifabutin (e.g., 275 nm or 310 nm).[24]

  • Integrate the peak areas for each species (DAR0, DAR2, DAR4, etc.).

• Calculation: The average DAR is calculated as a weighted average of the peak areas: Average DAR = Σ (% Area of Species * DAR of Species) / Σ (% Area of all Species)

Example HIC Gradient
Time (min)	% Mobile Phase B
0	0
5	0
25	100
30	100
31	0
35	0

Orthogonal Methods: Reversed-phase HPLC (RP-HPLC) and native mass spectrometry can be used to confirm HIC results.[17][25] RP-HPLC requires reduction of the ADC to separate light and heavy chains, while native MS can measure the mass of the intact ADC species.[17][25][26]

Visualizations

ADC Mechanism of Action

This diagram illustrates the journey of a rifabutin ADC from binding to a cancer cell to releasing its cytotoxic payload.

Caption: Mechanism of action for a rifabutin ADC leading to targeted cell death.

Factors Influencing Final DAR

This diagram shows the key relationships between experimental variables and the resulting drug-to-antibody ratio.

Caption: Interplay of factors that determine the final drug-to-antibody ratio.

References

• 1. Rifabutin | 72559-06-9 | Benchchem [benchchem.com]
• 2. The clinical pharmacokinetics of rifabutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Cysteine based Conjugation Strategy - Creative Biolabs [creative-biolabs.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Evaluation of Factors Influencing Antibody Reduction for Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A review of conjugation technologies for antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cysteine- and Lysine-Based Conjugation | AxisPharm [axispharm.com]
• 11. biocompare.com [biocompare.com]
• 12. Evidence of disulfide bond scrambling during production of an antibody-drug conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Influence of disulfide bond isoforms on drug conjugation sites in cysteine-linked IgG2 antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]
• 17. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ymc.eu [ymc.eu]
• 21. agilent.com [agilent.com]
• 22. tools.thermofisher.com [tools.thermofisher.com]
• 23. chromatographyonline.com [chromatographyonline.com]
• 24. actascientific.com [actascientific.com]
• 25. lcms.cz [lcms.cz]
• 26. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Val-Cit Linker Stability in Mouse Models: A Technical Support Center

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Valine-Citrulline (Val-Cit) linkers in mouse models for antibody-drug conjugate (ADC) development.

Frequently Asked Questions (FAQs)

Q1: Why is my Val-Cit ADC showing rapid clearance and low efficacy in mouse models but appears stable in in vitro human plasma assays?

A1: This is a frequently observed phenomenon. The primary cause is the presence of a specific carboxylesterase in mouse plasma, Ces1c, which is not present in human plasma.[1][2] This enzyme prematurely cleaves the Val-Cit linker in the bloodstream, leading to the early release of the cytotoxic payload.[1][2][3] This premature release reduces the amount of intact ADC reaching the tumor, lowering efficacy and potentially causing off-target toxicity.[2][3]

Q2: What is the mechanism of Val-Cit linker cleavage, and why is it susceptible to mouse Ces1c?

A2: The Val-Cit linker is designed to be cleaved by Cathepsin B, a lysosomal protease that is highly expressed in tumor cells.[2][4] Cleavage occurs at the amide bond between the valine and citrulline residues, which then allows for the release of the payload via a self-immolative spacer.[2] Mouse Ces1c can also recognize and hydrolyze this amide bond, leading to cleavage in the circulation before the ADC reaches the target cell.[5]

Q3: What are the most effective strategies to improve Val-Cit linker stability in mice?

A3: Several strategies have been developed to enhance Val-Cit linker stability in mouse models. The most well-documented and effective approach is the modification of the peptide sequence. Adding a glutamic acid residue to the N-terminus of the valine to create a Glutamic acid-Valine-Citrulline (EVCit) linker has been shown to dramatically increase stability in mouse plasma by preventing cleavage by Ces1c, without affecting its sensitivity to Cathepsin B.[1][3][6][7] Other strategies include optimizing the conjugation site on the antibody to a less solvent-exposed position, and incorporating hydrophilic spacers like polyethylene (B3416737) glycol (PEG) to shield the linker.[6][8][9]

Q4: How does the drug-to-antibody ratio (DAR) influence the stability of a Val-Cit ADC?

A4: A higher DAR can lead to increased hydrophobicity of the ADC, which may cause aggregation.[2] This aggregation can alter the ADC's pharmacokinetic properties and potentially lead to faster clearance from circulation, which can be perceived as instability.[2] It is crucial to optimize the DAR, typically in the range of 2-4, to strike a balance between therapeutic efficacy and ADC stability.[2]

Troubleshooting Guide

Issue: High levels of off-target toxicity and poor in vivo efficacy in mouse models.

• Potential Cause: Premature cleavage of the Val-Cit linker by mouse carboxylesterase Ces1c.[1][2][3]

• Troubleshooting Steps:

  • Confirm Linker Instability: Conduct an in vitro plasma stability assay using fresh mouse plasma. Compare the rate of drug deconjugation of your Val-Cit ADC to a control ADC with a stable linker.

  • Modify the Linker: The most effective solution is to switch to a more stable linker design. The Glutamic acid-Valine-Citrulline (EVCit) linker is a well-validated option that shows significantly improved stability in mouse plasma.[1][6][7]

  • Optimize Conjugation Site: If linker modification is not feasible, consider altering the conjugation site on the antibody. Moving the linker to a less exposed site can offer some protection from enzymatic cleavage.[6][9]

  • Incorporate Hydrophilic Spacers: Adding hydrophilic spacers, such as PEG, near the Val-Cit motif can help to shield it from plasma enzymes.[4][8]

Data Presentation

Table 1: Comparative Stability of Different Peptide Linkers in Mouse Plasma

Linker Type	ADC Construct	Incubation Time (days)	% Intact ADC Remaining in Mouse Plasma	Reference
Val-Cit (VCit)	Anti-HER2 ADC	14	< 5%	[6]
Ser-Val-Cit (SVCit)	Anti-HER2 ADC	14	~30%	[6]
Glu-Val-Cit (EVCit)	Anti-HER2 ADC	14	~100%	[6]

Table 2: Pharmacokinetic Parameters of ADCs with Different Linkers in Mice

Linker Type	ADC Construct	Half-life in Mice (days)	Key Finding	Reference
Val-Cit (VCit)	Branched Linker ADC	2	Highly unstable in mouse models.	[1]
Glu-Val-Cit (EVCit)	Branched Linker ADC	12	Dramatically improved half-life, close to that of a therapeutic IgG.	[1]

Experimental Protocols

Protocol 1: In Vitro Mouse Plasma Stability Assay

Objective: To determine the rate of premature payload release from an ADC in mouse plasma.

Materials:

• ADC construct

• Control ADC with a known stable linker

• Freshly collected, heparinized mouse plasma (e.g., from BALB/c mice)

• Phosphate-buffered saline (PBS), pH 7.4

• Incubator at 37°C

• LC-MS/MS system for analysis[10][11]

• Protein precipitation solution (e.g., acetonitrile (B52724) with an internal standard)

Methodology:

• Dilute the ADC test article and control ADC to a final concentration of 100 µg/mL in pre-warmed mouse plasma and in PBS (as a control for non-enzymatic degradation).

• Incubate all samples at 37°C.

• Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours).

• Immediately stop the reaction by precipitating the proteins. Add 3 volumes of cold acetonitrile to 1 volume of the plasma sample.

• Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Collect the supernatant containing the released payload.

• Analyze the supernatant by LC-MS/MS to quantify the concentration of the free payload.

• Calculate the percentage of released drug at each time point relative to the initial total conjugated drug.

Protocol 2: Pharmacokinetic (PK) Study in Mice

Objective: To evaluate the in vivo stability and clearance rate of an ADC.

Materials:

• ADC construct

• Appropriate mouse strain (e.g., BALB/c or tumor-xenograft model)

• Intravenous (IV) injection equipment

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge for plasma separation

• ELISA or LC-MS/MS for quantification of total and intact ADC

Methodology:

• Administer a single IV dose of the ADC to a cohort of mice (typically 3-5 mg/kg).

• Collect blood samples via tail vein or retro-orbital bleeding at predetermined time points (e.g., 5 min, 1, 4, 8, 24, 48, 96, 168 hours post-injection).

• Process the blood samples immediately to obtain plasma by centrifugation.

• Store plasma samples at -80°C until analysis.

• Quantify the concentration of the total antibody using a generic human IgG ELISA.

• Quantify the concentration of the intact, payload-conjugated ADC using a payload-specific ELISA or by LC-MS analysis.[10]

• Plot the plasma concentration of total and intact ADC versus time and determine pharmacokinetic parameters such as half-life (t½), clearance (CL), and area under the curve (AUC).

Visualizations

Caption: Mechanism of intended and premature Val-Cit linker cleavage.

Caption: Troubleshooting workflow for Val-Cit ADC instability in mice.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. purepeg.com [purepeg.com]
• 5. researchgate.net [researchgate.net]
• 6. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An enzymatically cleavable tripeptide linker for maximizing the therapeutic index of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]

Preventing premature payload release of Val-Cit linkers in vivo

This technical support center is designed for researchers, scientists, and drug development professionals to address challenges associated with the premature payload release of Val-Cit linkers in vivo.

Troubleshooting Guides

This section provides solutions to common problems encountered during the experimental use of antibody-drug conjugates (ADCs) with Val-Cit linkers.

Issue 1: High background toxicity and reduced efficacy in mouse models.

• Possible Cause: The Val-Cit linker is known to be susceptible to cleavage by mouse carboxylesterase 1C (Ces1C), an enzyme present in rodent plasma.[1][2] This leads to premature release of the cytotoxic payload in circulation, causing off-target toxicity and diminishing the amount of active ADC that reaches the tumor site.[1][3]

• Troubleshooting Steps:

  • Confirm Ces1C Sensitivity: Conduct an in vitro plasma stability assay using mouse plasma. A rapid loss of payload from the ADC would suggest susceptibility to plasma enzymes.[1] For definitive confirmation, consider using Ces1C knockout mice in your in vivo studies to see if premature payload release is mitigated.[1]

  • Linker Modification: A common strategy is to modify the linker to hinder Ces1C recognition. Adding a glutamic acid residue to the N-terminus of the Val-Cit dipeptide, creating a Glu-Val-Cit (EVCit) linker, has been shown to significantly increase stability in mouse plasma while maintaining susceptibility to cathepsin B cleavage within the lysosome.[3][4]

  • Alternative Linker Strategies: Explore other linker technologies that are not substrates for Ces1C.[1]

Issue 2: Evidence of neutropenia in preclinical studies.

• Possible Cause: Human neutrophil elastase (NE), a protease secreted by neutrophils, can cleave the Val-Cit linker, leading to premature payload release.[5][6][7] This can result in direct toxicity to neutrophils, causing neutropenia.[1][8]

• Troubleshooting Steps:

  • Assess Neutrophil Elastase Sensitivity: Perform an in vitro assay by incubating your ADC with purified human neutrophil elastase and monitor for payload release.[1]

  • Linker Modification: Modify the peptide sequence to be resistant to NE cleavage. For example, substituting glycine (B1666218) for valine at the P2 position (e.g., Gly-Cit) can reduce susceptibility to NE.[6]

Issue 3: ADC aggregation and rapid clearance from circulation.

• Possible Cause: The Val-Cit-PABC (p-aminobenzyl carbamate) linker, especially when conjugated with a hydrophobic payload, can increase the overall hydrophobicity of the ADC.[5][6] This can lead to aggregation, particularly at higher drug-to-antibody ratios (DAR), resulting in rapid clearance from circulation and potential hepatotoxicity.[1][5]

• Troubleshooting Steps:

  • Optimize Drug-to-Antibody Ratio (DAR): Aim for a lower, more homogeneous DAR. Site-specific conjugation methods can help achieve a more defined DAR.[9]

  • Introduce Hydrophilic Moieties: Incorporate hydrophilic spacers or amino acids into the linker design to counteract the hydrophobicity of the payload and linker.[6] The "exolinker" approach, which repositions the cleavable peptide, is one such strategy to mask payload hydrophobicity.[6]

Frequently Asked Questions (FAQs)

Q1: What is the intended cleavage mechanism of the Val-Cit linker?

A1: The Val-Cit linker is designed to be stable in the bloodstream and specifically cleaved by cathepsin B, a lysosomal protease.[10][][] After an ADC binds to its target on a cancer cell, it is internalized and trafficked to the lysosome.[10] The acidic environment of the lysosome and the high concentration of active cathepsin B lead to the cleavage of the peptide bond between valine and citrulline.[10] This initiates a self-immolative cascade of the PABC spacer, releasing the active cytotoxic payload inside the target cell.[10][]

Q2: Why does my Val-Cit linked ADC show instability in mouse plasma but seems stable in human plasma?

A2: This discrepancy is primarily due to the presence of carboxylesterase 1C (Ces1C) in mouse plasma, which is capable of hydrolyzing the Val-Cit linker.[2][3][4] The human homolog of this enzyme has a more sterically hindered active site, making it less likely to cleave the Val-Cit linker.[1]

Q3: Besides cathepsin B, are other enzymes involved in Val-Cit linker cleavage?

A3: While cathepsin B is the primary enzyme targeted for Val-Cit linker cleavage in the lysosome, studies have shown that other cathepsins, such as cathepsin S, L, and F, may also be involved.[2][13] In the bloodstream, off-target cleavage can be mediated by enzymes like human neutrophil elastase and, in mice, carboxylesterase Ces1C.[5][6][7]

Q4: Can the conjugation site on the antibody affect linker stability?

A4: Yes, the site of conjugation can significantly impact the stability of the linker. Linkers attached to more solvent-exposed sites on the antibody may be more susceptible to premature enzymatic cleavage in the plasma.[14][15]

Q5: What is the "bystander effect" and how does it relate to Val-Cit linkers?

A5: The bystander effect refers to the ability of a released payload to diffuse out of the target cancer cell and kill neighboring cancer cells that may not express the target antigen. This is particularly relevant for ADCs with cleavable linkers like Val-Cit, which release a membrane-permeable payload. While this can enhance the overall anti-tumor activity, premature release of the payload in healthy tissues due to linker instability can lead to off-target toxicity.[5][9]

Quantitative Data Summary

Table 1: Comparative Stability of Different Peptide Linkers

Linker Sequence	Key Features	Plasma Stability	Reference(s)
Val-Cit	Standard cathepsin B-cleavable linker	Stable in human plasma, unstable in mouse plasma.[3][4]	[3][5]
Val-Ala	Alternative cathepsin B-cleavable linker	Generally stable in plasma.	[5]
Glu-Val-Cit (EVCit)	Designed to resist Ces1C cleavage	High stability in mouse plasma.[3][4]	[3]
cBu-Cit	Designed for enhanced cathepsin B specificity	High plasma stability.	[5]
Sulfatase-cleavable	Cleaved by sulfatase	High plasma stability (>7 days).	[5]
Non-cleavable	Relies on antibody degradation for payload release	Very high plasma stability.	[5][9]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

• Objective: To assess the stability of an ADC and the rate of payload deconjugation in plasma from different species.[16]

• Materials:

  • ADC of interest

  • Plasma (e.g., human, mouse, rat) with anticoagulant (e.g., EDTA)[9]

  • Phosphate-buffered saline (PBS)

  • 37°C incubator

  • LC-MS/MS system for analysis[9]

• Methodology:

  • Dilute the ADC to a final concentration of 0.5-1.0 mg/mL in pre-warmed plasma.[9]

  • Incubate the samples at 37°C.[9]

  • At various time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), collect aliquots of the plasma-ADC mixture.[9]

  • Immediately stop the reaction by freezing the aliquots at -80°C.[9]

  • Analyze the samples by LC-MS/MS to quantify the amount of intact ADC, free payload, and any payload adducts.[16] Immuno-affinity capture can be used to enrich the ADC from the plasma matrix before analysis.[16]

  • Calculate the percentage of released payload at each time point relative to the initial total conjugated payload.[9]

Protocol 2: In Vitro Lysosomal Cleavage Assay

• Objective: To evaluate the cleavage of the Val-Cit linker by lysosomal proteases in a simulated lysosomal environment.[9]

• Materials:

  • ADC of interest

  • Isolated liver lysosomes (commercially available) or purified cathepsin B[9]

  • Lysosomal assay buffer (e.g., 50 mM sodium acetate, pH 5.0, containing DTT)[9]

  • 37°C incubator

  • LC-MS/MS system for analysis[9]

• Methodology:

  • Incubate the ADC (e.g., at 100 µg/mL) in the lysosomal assay buffer.[9]

  • Initiate the reaction by adding the lysosomal fraction or purified cathepsin B.

  • Incubate the mixture at 37°C.

  • At various time points, take aliquots and stop the reaction (e.g., by adding a protease inhibitor or by immediate freezing).

  • Analyze the samples by LC-MS/MS to quantify the released payload.

Visualizations

Caption: Intended mechanism of action for an ADC with a Val-Cit linker.

Caption: Troubleshooting workflow for Val-Cit linker instability in mice.

Caption: Workflow for in vitro ADC stability and cleavage assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. communities.springernature.com [communities.springernature.com]
• 4. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]

Overcoming aggregation issues in hydrophobic ADC production

Technical Support Center: Hydrophobic ADC Production

This guide provides troubleshooting advice and answers to frequently asked questions regarding aggregation issues encountered during the production and handling of hydrophobic antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of aggregation in hydrophobic ADCs?

A1: Aggregation of ADCs, particularly those with hydrophobic payloads, is a multifaceted issue stemming from several factors:

• Increased Surface Hydrophobicity: The conjugation of hydrophobic payloads and linkers to an antibody creates hydrophobic patches on its surface. These patches can interact between ADC molecules, leading to self-association and aggregation. This is a primary driver of aggregation.[1][][3][4]

• High Drug-to-Antibody Ratio (DAR): A higher DAR often correlates with increased hydrophobicity, which in turn increases the propensity for aggregation.[3] While a high DAR can improve cytotoxicity, it may negatively impact the ADC's stability and pharmacokinetic properties.[4]

• Unfavorable Formulation Conditions: The buffer environment is critical. Factors such as suboptimal pH (especially near the antibody's isoelectric point), low or high salt concentrations, and the presence of organic co-solvents (used to dissolve the payload-linker) can destabilize the antibody and promote aggregation.[1][3][5]

• Conformational Changes: The attachment of the drug-linker moiety can induce conformational changes in the antibody, exposing hydrophobic regions that were previously buried within the protein's structure.[3][4]

• Environmental and Mechanical Stress: Exposure to thermal stress, repeated freeze-thaw cycles, mechanical agitation (shaking), and even light can denature the ADC and lead to the formation of aggregates.[3][6]

Q2: What are the consequences of ADC aggregation?

A2: ADC aggregation can significantly compromise the quality, safety, and efficacy of the therapeutic:

• Reduced Efficacy: Aggregates may exhibit altered binding affinity to the target antigen and are often cleared more rapidly from circulation, thereby reducing the therapeutic window.[4][7]

• Increased Immunogenicity: The presence of aggregates, especially high molecular weight (HMW) species, is a major concern as they can be immunogenic and trigger severe allergic reactions in patients.[1][]

• Physical Instability: Aggregation leads to the formation of soluble and insoluble particles, which compromises the product's shelf-life, appearance, and manufacturability.[3][4]

• Altered Pharmacokinetics (PK): Hydrophobic ADCs with high DARs tend to aggregate, which can accelerate their clearance from the body and reduce overall stability and therapeutic exposure.[8]

Q3: How does the linker chemistry impact aggregation?

A3: The linker plays a crucial role in ADC stability. The use of hydrophilic linkers is a key strategy to counteract the hydrophobicity of the payload.[][9]

• Hydrophilic Linkers: Incorporating hydrophilic moieties such as polyethylene (B3416737) glycol (PEG), sulfonate groups, or β-glucuronide into the linker design can increase the overall water solubility of the ADC, which helps to prevent the formation of inactive aggregates.[3][9][10][11]

• Linker Stability: The linker must be stable enough to prevent premature release of the payload in circulation, which could lead to systemic toxicity.[7] Modern, more stable linkers have significantly improved the safety and therapeutic performance of ADCs.[9]

Q4: What are the main analytical techniques used to detect and quantify ADC aggregation?

A4: A variety of orthogonal analytical methods are necessary to fully characterize ADC aggregation:

• Size Exclusion Chromatography (SEC): This is the most common method used to separate and quantify monomers, dimers, and higher-order aggregates based on their hydrodynamic size.[][3][12]

• Dynamic Light Scattering (DLS): DLS is used to determine the size distribution of particles in a solution and can detect the presence of aggregates by measuring changes in particle size.[]

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on their surface hydrophobicity and is particularly useful for determining the drug-to-antibody ratio (DAR) distribution, which is often linked to aggregation propensity.[5][12][13]

• Mass Spectrometry (MS): Techniques like SEC coupled with MS (SEC-MS) provide detailed insights into the composition and structure of aggregates.[3]

• Sedimentation Velocity Analytical Ultracentrifugation (SV-AUC): This is a powerful technique for characterizing the size, shape, and distribution of macromolecules and their aggregates in solution.[14]

Troubleshooting Guide

This guide addresses common issues observed during ADC production and provides actionable solutions.

Symptom / Observation	Probable Cause(s)	Recommended Solution(s)
Immediate aggregation or precipitation post-conjugation.	1. High overall hydrophobicity from payload/linker.[5] 2. High Drug-to-Antibody Ratio (DAR).[3] 3. Suboptimal conjugation buffer conditions (pH near pI, incorrect ionic strength).[1][5] 4. High concentration of organic co-solvent (e.g., DMSO).[1][5]	1. Modify ADC Design: Incorporate hydrophilic linkers (e.g., PEG-containing) or explore more hydrophilic payloads.[][3] 2. Optimize DAR: Aim for a lower, more homogeneous DAR. Site-specific conjugation can help achieve this.[3][15] 3. Buffer Optimization: Adjust pH away from the antibody's isoelectric point. Screen different buffer salts and ionic strengths.[5][6] 4. Minimize Co-solvent: Keep the final concentration of organic co-solvents to a minimum (typically <10%).[5] 5. Solid-Phase Conjugation: Immobilize the antibody on a solid support during conjugation to prevent intermolecular interactions.[1][3]
Gradual increase in aggregation during storage (visible particles or increase in HMWS by SEC).	1. Inadequate formulation buffer (pH, excipients).[][3] 2. Suboptimal storage conditions (temperature fluctuations, light exposure, freeze-thaw cycles).[3][6] 3. Instability of the ADC construct itself over time.	1. Formulation Optimization: Screen stabilizing excipients such as sugars (sucrose, trehalose), amino acids (arginine, glycine), and surfactants (polysorbate 20/80).[][16] 2. Storage Best Practices: Store at recommended temperatures (typically 2-8°C), protect from light, and aliquot into single-use vials to avoid repeated freeze-thaw cycles.[3][6] Lyophilization with appropriate cryoprotectants can also enhance long-term stability.[17][18] 3. Use Stabilizing Buffers: Employ commercially available or in-house developed ADC stabilizing buffers for long-term storage.[17][18]
Inconsistent results in cell-based assays or poor in vivo efficacy.	1. Heterogeneity of the ADC preparation due to the presence of aggregates.[4] 2. Aggregation-induced rapid clearance from circulation.	1. Purify the ADC: Use preparative SEC to remove aggregates and isolate the monomeric ADC fraction before conducting functional assays.[4] 2. Re-characterize: Confirm the purity and integrity of the purified monomeric ADC using SEC, DLS, and HIC. 3. Re-evaluate Design: If aggregation persists and impacts function, consider re-engineering the ADC with more hydrophilic components or using site-specific conjugation for a more homogeneous product.[][15]

Experimental Protocols

Protocol 1: Size Exclusion Chromatography (SEC) for Aggregate Quantification

Objective: To separate and quantify high molecular weight species (aggregates), monomers, and fragments in an ADC sample.

Methodology:

• System Preparation:

  • Equilibrate a suitable SEC column (e.g., TSKgel G3000SWxl or similar) with an appropriate mobile phase (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8).[4]

  • Ensure a stable baseline is achieved on the HPLC system before injecting any samples.

• Sample Preparation:

  • Dilute the ADC sample to a concentration within the linear range of the UV detector, typically between 0.1 and 1.0 mg/mL, using the mobile phase.[4][6]

  • If necessary, filter the sample through a low-protein-binding 0.22 µm filter to remove any large particulates.

• Chromatographic Run:

  • Inject a defined volume of the prepared sample (e.g., 10-20 µL).[4][6]

  • Run the separation at a constant flow rate (e.g., 0.5-1.0 mL/min).[6]

  • Monitor the column eluent using a UV detector at 280 nm.

• Data Analysis:

  • Integrate the peak areas corresponding to the high molecular weight species (aggregates), the main monomer peak, and any low molecular weight species (fragments).[4][6]

  • Calculate the percentage of aggregates by dividing the aggregate peak area by the total peak area of all species.[4]

Protocol 2: Dynamic Light Scattering (DLS) for Size Distribution Analysis

Objective: To determine the hydrodynamic radius and polydispersity of ADC molecules in solution, providing an indication of aggregation.

Methodology:

• Instrument Setup:

  • Set the instrument parameters, including the desired temperature (e.g., 25°C) and scattering angle (e.g., 90° or 173°).

• Sample Preparation:

  • Prepare the ADC sample in a suitable, filtered buffer at a concentration of approximately 1 mg/mL. The buffer must be free of any particulate matter.[4]

  • Centrifuge the sample at high speed (e.g., >10,000 x g) for a few minutes to pellet any existing large aggregates or dust.

• Measurement:

  • Carefully transfer the supernatant to a clean, dust-free cuvette.

  • Place the cuvette in the DLS instrument and allow the sample temperature to equilibrate.

  • Perform multiple measurements (e.g., 3-5 runs) to ensure the results are reproducible.[4]

• Data Analysis:

  • Analyze the correlation function to obtain the intensity-weighted size distribution, the average hydrodynamic radius (Z-average), and the Polydispersity Index (PDI).[4]

  • An increase in the Z-average size or a high PDI value (>0.2) can indicate the presence of aggregates.

Visualizations

Caption: Mechanism of hydrophobic ADC aggregation from causes to consequences.

Caption: A step-by-step workflow for troubleshooting ADC aggregation.

Caption: Decision tree for selecting ADC aggregation mitigation strategies.

References

• 1. pharmtech.com [pharmtech.com]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Advances and Limitations of Antibody Drug Conjugates for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. veranova.com [veranova.com]
• 10. Linkers Having a Crucial Role in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. creativepegworks.com [creativepegworks.com]
• 12. pharmafocusamerica.com [pharmafocusamerica.com]
• 13. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 14. biopharmaspec.com [biopharmaspec.com]
• 15. Site-Specific Antibody–Drug Conjugates: The Nexus of Bioorthogonal Chemistry, Protein Engineering, and Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 17. cellmosaic.com [cellmosaic.com]
• 18. cellmosaic.com [cellmosaic.com]

Technical Support Center: Addressing Off-Target Toxicity of Cathepsin-Cleavable ADCs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with cathepsin-cleavable antibody-drug conjugates (ADCs). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to off-target toxicity in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during your research and provides actionable solutions.

1. High Off-Target Cytotoxicity in In Vitro Assays

Question: We are observing significant cytotoxicity in our antigen-negative cell line, suggesting off-target effects of our cathepsin-cleavable ADC. What are the potential causes and how can we troubleshoot this?

Answer: High off-target cytotoxicity is a common concern and can stem from several factors related to the ADC's design and the experimental setup. Here’s a breakdown of potential causes and troubleshooting steps:

• Premature Linker Cleavage: The linker may be unstable in the cell culture medium, leading to the premature release of the cytotoxic payload.

  • Troubleshooting:

    • Assess Linker Stability: Perform a plasma stability assay to determine the rate of payload release in plasma from different species (human, mouse, rat).[1][2][3][4] This will help you understand the linker's intrinsic stability.

    • Optimize Linker Chemistry: Consider using linkers with enhanced stability. For instance, incorporating a self-immolative spacer or modifying the peptide sequence can improve stability in circulation while maintaining susceptibility to lysosomal cathepsins.[]

• Non-Specific ADC Uptake: Antigen-negative cells might be taking up the ADC through mechanisms like pinocytosis.

  • Troubleshooting:

    • Control Experiments: Include an isotype control ADC (an antibody that doesn't bind to any target on the cells) in your cytotoxicity assays to quantify the level of non-specific uptake and killing.

    • Internalization Assay: Use flow cytometry or high-content imaging to visualize and quantify ADC internalization in both antigen-positive and antigen-negative cell lines.[6][7][8][9][10]

• Bystander Effect: The released payload from even a small number of dying cells (due to minimal non-specific uptake) can diffuse and kill neighboring antigen-negative cells.[11] This is particularly relevant for membrane-permeable payloads.

  • Troubleshooting:

    • Co-culture Bystander Assay: Set up a co-culture of antigen-positive and antigen-negative cells to directly measure the bystander killing effect.[11][12][13]

    • Payload Selection: If the bystander effect is contributing significantly to off-target toxicity, consider using a less membrane-permeable payload.

2. Inconsistent IC50 Values in Cytotoxicity Assays

Question: Our IC50 values for the same cathepsin-cleavable ADC vary significantly between experiments. What could be causing this variability?

Answer: Inconsistent IC50 values are a frequent challenge in ADC research.[14] The following factors are common culprits:

• Cell Health and Culture Conditions:

  • Troubleshooting:

    • Standardize Cell Culture: Maintain consistent cell passage numbers, seeding densities, and media formulations.[14]

    • Monitor Cell Viability: Ensure cells are in the exponential growth phase and have high viability before starting the assay.

• ADC Quality and Handling:

  • Troubleshooting:

    • Check for Aggregation: ADC aggregation can affect its potency. Use size-exclusion chromatography (SEC) to check for aggregates before each experiment.

    • Minimize Freeze-Thaw Cycles: Aliquot your ADC stock to avoid repeated freezing and thawing, which can lead to aggregation and degradation.

• Assay Protocol Variations:

  • Troubleshooting:

    • Consistent Incubation Times: Use a standardized incubation time for ADC treatment.[14]

    • Reagent Quality: Ensure all reagents, including cell culture media and assay reagents, are of high quality and not expired.

3. Poor In Vivo Efficacy Despite Potent In Vitro Cytotoxicity

Question: Our cathepsin-cleavable ADC is highly potent in vitro, but it's showing poor anti-tumor efficacy in our mouse xenograft model. What could be the reason for this discrepancy?

Answer: The disconnect between in vitro and in vivo results is a significant hurdle in ADC development.[15][16] Several factors can contribute to this:

• Linker Instability in Mouse Plasma: Some cathepsin-cleavable linkers, like the commonly used valine-citrulline (Val-Cit) linker, are susceptible to cleavage by mouse plasma carboxylesterases, leading to premature payload release and reduced tumor delivery.[17][18]

  • Troubleshooting:

    • Mouse Plasma Stability Assay: Specifically assess the stability of your ADC in mouse plasma.[2][19]

    • Linker Modification: If instability is observed, consider using linkers designed for improved stability in mouse plasma, such as those with modified peptide sequences (e.g., glutamic acid-valine-citrulline).[20]

• Suboptimal Pharmacokinetics (PK): The ADC may be clearing from circulation too quickly, preventing sufficient accumulation in the tumor.

  • Troubleshooting:

    • PK Studies: Conduct pharmacokinetic studies in mice to determine the ADC's half-life and clearance rate.

• Tumor Microenvironment (TME) Factors: The TME can present barriers to ADC penetration and efficacy.

  • Troubleshooting:

    • Cathepsin Expression in Tumors: Confirm the expression of the target cathepsin (e.g., Cathepsin B) in your tumor model using immunohistochemistry (IHC) or western blotting.[21][22][23][24][25]

    • Tumor Penetration Studies: Use imaging techniques to assess the ability of your ADC to penetrate the tumor tissue.

Quantitative Data Summary

The following tables provide a summary of quantitative data to aid in experimental design and data interpretation.

Table 1: Comparative In Vitro Cytotoxicity (IC50) of ADCs with Different Linkers

ADC Target	Cell Line	Linker Type	Payload	IC50 (ng/mL)	Reference
HER2	SK-BR-3	Cleavable (Val-Cit)	MMAE	1 - 10	[26]
HER2	SK-BR-3	Non-Cleavable	MMAF	10 - 50	[26]
HER2	KPL-4	Cleavable (VC(S))	MMAE	~30	[27]
HER2	KPL-4	Non-Cleavable mimic (VC(R))	MMAE	63	[27]
CD30	L-82	Cleavable (Val-Cit)	MMAE	~5	[28]

Note: IC50 values are highly dependent on the specific antibody, payload, drug-to-antibody ratio (DAR), and cell line used.[29][30]

Table 2: Plasma Stability of Different Cathepsin-Cleavable Linkers

Linker Type	Species	Incubation Time (days)	% Intact ADC Remaining	Reference
Val-Cit	Human	7	~85-90%	[26]
Val-Cit	Mouse	6	~75% (median)	[19]
Glu-Val-Cit	Mouse	1	>95%	[20]
Asp-Val-Cit	Mouse	1	>95%	[20]

Table 3: Cathepsin B Expression in Tumor vs. Normal Tissues

Tissue Type	Method	Expression Level in Tumor vs. Normal	Reference
Colorectal Carcinoma	IHC	Upregulated in carcinomas compared to normal mucosa and adenomas.[22]	[22][24]
Breast Cancer	IHC	High expression in 28% of tumors.[21]	[21][23][25]
Various Cancers	General	Generally overexpressed in many tumor types.[31]	[31]

Key Experimental Protocols

1. In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the ADC and the rate of premature payload release in plasma.[1]

Methodology:

• Incubation: Incubate the ADC at a final concentration of 1 mg/mL in plasma from relevant species (e.g., mouse, rat, monkey, human) at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 24, 48, 72, 96, 168 hours).

• Quantification of Intact ADC:

  • Use an enzyme-linked immunosorbent assay (ELISA) to measure the concentration of the intact ADC.

  • Alternatively, liquid chromatography-mass spectrometry (LC-MS) can be used for more detailed characterization.[3][4]

• Quantification of Free Payload:

  • Precipitate plasma proteins from the aliquots.

  • Quantify the amount of released payload in the supernatant using LC-MS/MS.

• Data Analysis: Plot the percentage of intact ADC and the concentration of free payload over time to determine the ADC's stability profile.

2. Bystander Cytotoxicity Assay (Co-Culture Method)

Objective: To determine if the ADC can kill neighboring antigen-negative cells via the bystander effect.[12]

Methodology:

• Cell Labeling: Label the antigen-negative cell line with a fluorescent protein (e.g., GFP) for easy identification.

• Co-Culture Seeding: Seed a mixture of antigen-positive and fluorescently labeled antigen-negative cells in a 96-well plate at a defined ratio (e.g., 1:1). Include control wells with only antigen-negative cells.

• ADC Treatment: Add serial dilutions of the ADC to the co-culture and control wells.

• Incubation: Incubate the plates for 72-96 hours.

• Data Acquisition:

  • Use a high-content imager or flow cytometer to count the number of viable (GFP-positive) antigen-negative cells.

  • Alternatively, a cell viability reagent compatible with fluorescence measurements can be used.

• Data Analysis: Compare the viability of the antigen-negative cells in the co-culture setting to their viability when cultured alone to quantify the bystander effect.

3. ADC Internalization Assay (Flow Cytometry)

Objective: To quantify the rate and extent of ADC internalization into target cells.[6][8]

Methodology:

• ADC Labeling: Label the ADC with a pH-sensitive dye (e.g., pHrodo) that fluoresces in the acidic environment of endosomes and lysosomes.

• Cell Treatment: Incubate target cells with the fluorescently labeled ADC at 37°C for various time points (e.g., 0, 1, 4, 24 hours). Include a 4°C control to measure surface binding without internalization.

• Cell Preparation: Harvest the cells and wash them with cold PBS to remove unbound ADC.

• Flow Cytometry Analysis: Analyze the cells on a flow cytometer. The increase in fluorescence intensity over time at 37°C compared to the 4°C control indicates internalization.

• Data Analysis: Quantify the percentage of fluorescently positive cells and the mean fluorescence intensity at each time point to determine the rate of internalization.

Visualizations

Caption: Mechanisms of off-target toxicity for cathepsin-cleavable ADCs.

Caption: Troubleshooting workflow for high off-target cytotoxicity.

Caption: A typical experimental workflow for evaluating ADC performance.[29]

References

• 1. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 2. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 4. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. Antibody Internalization | Sartorius [sartorius.com]
• 7. Antibody Internalization | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. A Cell-Based Internalization and Degradation Assay with an Activatable Fluorescence–Quencher Probe as a Tool for Functional Antibody Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-Throughput Screening for Internalizing Antibodies by Homogeneous Fluorescence Imaging of a pH-Activated Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. agilent.com [agilent.com]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. drugtargetreview.com [drugtargetreview.com]
• 15. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 16. blog.crownbio.com [blog.crownbio.com]
• 17. mdpi.com [mdpi.com]
• 18. preprints.org [preprints.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Immunohistochemical Evaluation of Cathepsin B, L, and S Expression in Breast Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Cathepsin B expression in colorectal carcinomas correlates with tumor progression and shortened patient survival - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Cathepsin B promotes colorectal tumorigenesis, cell invasion, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Immunohistochemical Evaluation of Cathepsin B, L, and S Expression in Breast Cancer Patients (2024) | Daan G. J. Linders [scispace.com]
• 26. benchchem.com [benchchem.com]
• 27. aacrjournals.org [aacrjournals.org]
• 28. aacrjournals.org [aacrjournals.org]
• 29. benchchem.com [benchchem.com]
• 30. researchgate.net [researchgate.net]
• 31. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]

Technical Support Center: MC-Val-Cit-PAB-Rifabutin Solubility

Welcome to the technical support center for the MC-Val-Cit-PAB-rifabutin antibody-drug conjugate (ADC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the solubility of this ADC.

I. Frequently Asked Questions (FAQs)

Q1: What is MC-Val-Cit-PAB-rifabutin and why is its solubility a concern?

A1: MC-Val-Cit-PAB-rifabutin is an antibody-drug conjugate comprising a monoclonal antibody, a cleavable linker (MC-Val-Cit-PAB), and the cytotoxic payload, rifabutin (B1679326).[1] Rifabutin is a hydrophobic (lipophilic) molecule with poor aqueous solubility.[2][3] When conjugated to an antibody, the hydrophobicity of the payload can significantly impact the overall solubility of the ADC, potentially leading to aggregation and loss of efficacy.[2][4]

Q2: What are the primary factors that influence the solubility of MC-Val-Cit-PAB-rifabutin?

A2: The solubility of this ADC is influenced by several factors:

• Hydrophobicity of Rifabutin: As a poorly water-soluble drug, rifabutin is a primary contributor to the low aqueous solubility of the conjugate.[2][3]

• Drug-to-Antibody Ratio (DAR): A higher DAR, meaning more rifabutin molecules per antibody, increases the overall hydrophobicity of the ADC, which can lead to a higher propensity for aggregation.[4][5]

• Linker Chemistry: While the MC-Val-Cit-PAB linker is widely used, its own hydrophobicity can contribute to the solubility challenges of the final ADC.[]

• Formulation Conditions: The pH, ionic strength, and buffer composition of the formulation are critical.[7] Solubility is often lowest at the isoelectric point (pI) of the antibody, where the net charge is zero.[7]

• Storage and Handling: Repeated freeze-thaw cycles and exposure to thermal stress or light can induce denaturation and aggregation.[5][8]

Q3: In what solvents is MC-Val-Cit-PAB-rifabutin known to be soluble?

A3: The drug-linker conjugate MC-Val-Cit-PAB-rifabutin is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO).[9][10] However, for therapeutic applications, achieving solubility and stability in aqueous-based physiological buffers is the primary goal.

Q4: How does aggregation of MC-Val-Cit-PAB-rifabutin affect its performance?

A4: Aggregation can have several detrimental effects on an ADC:

• Reduced Efficacy: Aggregates may have a reduced ability to bind to the target antigen on cancer cells.[2]

• Increased Immunogenicity: The presence of aggregates can trigger an immune response in patients.[2]

• Altered Pharmacokinetics: Aggregated ADCs can be cleared more rapidly from circulation, reducing their therapeutic window.[]

• Manufacturing and Formulation Challenges: Poor solubility and aggregation can complicate purification, formulation, and long-term storage.

II. Troubleshooting Guide

This guide provides a structured approach to addressing common solubility and aggregation issues encountered during experiments with MC-Val-Cit-PAB-rifabutin.

Problem 1: Precipitation or cloudiness is observed after formulating the ADC in an aqueous buffer.

Potential Cause	Troubleshooting Step
Low Intrinsic Solubility	The inherent hydrophobicity of the rifabutin payload is likely a major contributor.
Solution 1: Co-solvent System: Introduce a water-miscible organic co-solvent to the formulation. Start with a low percentage (e.g., 5-10%) of DMSO, ethanol, or polyethylene (B3416737) glycol (PEG) 400.[3]
Solution 2: Surfactants: Incorporate non-ionic surfactants like Tween 80 to aid in solubilization.[3]
Inappropriate Buffer pH	The buffer pH may be too close to the antibody's isoelectric point (pI).
Solution: Adjust the pH of the buffer to be at least 1-2 units away from the pI of the monoclonal antibody.
High Drug-to-Antibody Ratio (DAR)	Higher DAR species are more hydrophobic and prone to aggregation.[4]
Solution: If possible, use a lower DAR version of the ADC for initial experiments. Consider purification methods like hydrophobic interaction chromatography (HIC) to isolate lower DAR species.

Problem 2: Increased aggregation is detected by Size Exclusion Chromatography (SEC) over time.

Potential Cause	Troubleshooting Step
Suboptimal Formulation	The current formulation does not provide sufficient stability.
Solution 1: Excipient Screening: Evaluate the addition of stabilizing excipients such as sugars (sucrose, trehalose) or amino acids (arginine, glycine).
Solution 2: Hydrophilic Linker Modification: For future ADC designs, consider incorporating hydrophilic linkers, such as those containing polyethylene glycol (PEG), to improve solubility.[][11]
Improper Storage and Handling	Freeze-thaw cycles or exposure to elevated temperatures can induce aggregation.[5]
Solution 1: Aliquoting: Store the ADC in single-use aliquots to avoid repeated freeze-thaw cycles.[5]
Solution 2: Controlled Temperature: Ensure storage at the recommended temperature (typically -20°C or -80°C) and minimize exposure to room temperature.

III. Data Presentation

Table 1: Solubility of Rifabutin in Different Solvents

Solvent/Co-solvent System	Solubility (mg/mL)	Reference
Water	0.19	[3]
90% PEG 400 + 10% Ethanol & Propylene Glycol	1.6803	[3]
DMSO	Soluble (up to 202 ± 22 mg/mL)	[2]
N-Methyl-2-pyrrolidone (NMP)	Soluble (up to 148 ± 34 mg/mL)	[2]

IV. Experimental Protocols

Protocol 1: General Method for Assessing Aqueous Solubility (Kinetic Solubility Assay)

This high-throughput method is suitable for early-stage assessment of relative solubility.

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of the MC-Val-Cit-PAB-rifabutin ADC in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO.

• Addition of Aqueous Buffer: Add the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Turbidity Measurement: Measure the absorbance at a wavelength of 620 nm using a plate reader. The concentration at which precipitation (indicated by increased absorbance) occurs is the kinetic solubility.[8]

Protocol 2: Co-Solvent Formulation for Improved Solubility

This protocol describes the preparation of a co-solvent-based formulation to enhance the solubility of the ADC.

• Initial Dissolution: Dissolve the lyophilized MC-Val-Cit-PAB-rifabutin in a small amount of a suitable organic co-solvent (e.g., DMSO or ethanol) to achieve a concentrated stock.

• Excipient Addition (Optional): If using stabilizing excipients like sugars or surfactants, dissolve them in the main aqueous buffer.

• Titration: Slowly add the aqueous buffer (with or without excipients) to the ADC stock solution while gently vortexing.

• Final Concentration: Adjust the final volume with the aqueous buffer to achieve the target ADC concentration and co-solvent percentage.

• Characterization: Analyze the final formulation for clarity, pH, and aggregation (using SEC).

Protocol 3: Lyophilization for Long-Term Storage

Lyophilization (freeze-drying) can improve the long-term stability of ADCs that are unstable in liquid formulations.[12][13]

• Formulation: Prepare the ADC in a lyophilization buffer containing a cryoprotectant (e.g., 5% trehalose (B1683222) in Tris-HCl buffer).[14]

• Freezing: Freeze the formulation at a controlled rate. A typical protocol involves freezing at -55°C for 3 hours.[14]

• Primary Drying (Sublimation): Under vacuum (e.g., 100 µBar), raise the shelf temperature to -40°C and hold for 24 hours to sublimate the ice.[14]

• Secondary Drying (Desorption): Increase the shelf temperature to 20°C under a lower pressure (e.g., 20 µBar) for 12 hours to remove residual water.[14]

• Storage: Store the lyophilized cake under inert gas at the recommended temperature.

V. Visualizations

Logical Workflow for Troubleshooting ADC Solubility

Caption: A step-by-step workflow for troubleshooting ADC solubility issues.

Factors Influencing ADC Solubility and Aggregation

Caption: Key factors influencing the solubility and aggregation of the ADC.

References

• 1. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 7. pharmtech.com [pharmtech.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. MC-Val-Cit-PAB-MMAE, ADC linker, 646502-53-6 | BroadPharm [broadpharm.com]
• 10. MC-Val-Cit-PAB-Gly-NHS ester, ADC linker | BroadPharm [broadpharm.com]
• 11. Factors Affecting the Pharmacology of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. simtra.com [simtra.com]
• 13. Freeze drying ADCs: points to consider for industrial applications [manufacturingchemist.com]
• 14. Lyophilization and stability of antibody-conjugated mesoporous silica nanoparticle with cationic polymer and PEG for siRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating ADC Clearance in Preclinical Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Antibody-Drug Conjugate (ADC) clearance in preclinical models.

Troubleshooting Guide

This guide provides solutions to common issues encountered during preclinical ADC development.

1. Issue: Unexpectedly Rapid ADC Clearance in a Preclinical Model

• Question: We observed a much shorter half-life and faster clearance of our ADC in mice than anticipated. What are the potential causes and how can we investigate this?

• Answer: Unexpectedly rapid clearance of an ADC can be attributed to several factors related to the ADC's composition and the preclinical model used. Here is a step-by-step guide to troubleshoot this issue:

  Potential Causes & Investigation Strategy:

  • Preclinical Model Selection: Different mouse strains can exhibit varied ADC clearance rates. For instance, immunodeficient strains like NSG and NOG mice have been reported to show faster clearance of some antibodies and ADCs compared to strains like Balb/c or SCID mice.[1][2][3][4][5] This is often due to interactions with Fc-gamma receptors (FcγR) expressed on myeloid cells, which can be more abundant in certain strains.[1][2][3][4][5]

    • Recommendation: If using NSG or NOG mice, consider running a parallel pharmacokinetic (PK) study in a different strain (e.g., SCID or nude mice) to assess if the rapid clearance is model-specific.

  • Linker Instability: Premature cleavage of the linker in circulation leads to the deconjugation of the payload, and the resulting unconjugated antibody may have different PK properties. This is a common issue with some cleavable linkers.

    • Recommendation: Conduct an in vitro plasma stability assay to assess the rate of drug deconjugation.[6][7][8][9] Additionally, in your in vivo studies, it is crucial to quantify not just the total antibody, but also the conjugated ADC and the free payload concentrations in plasma over time. A rapid decrease in the conjugated ADC concentration relative to the total antibody concentration points towards linker instability.[10][11]

  • High Drug-to-Antibody Ratio (DAR) and Payload Hydrophobicity: ADCs with higher DARs, especially with hydrophobic payloads, tend to have faster clearance.[12][13] This is because the increased hydrophobicity can lead to aggregation and non-specific uptake by the reticuloendothelial system (RES).

    • Recommendation: Compare the PK profiles of ADCs with different DARs (e.g., DAR 2, 4, and 8). If the high DAR ADC clears faster, this is a likely contributor. Consider producing an ADC with a lower DAR or using site-specific conjugation for a more homogenous product.

  • Target-Mediated Drug Disposition (TMDD): If the target antigen is highly expressed in tissues that are readily accessible to the ADC, it can lead to rapid binding and internalization, resulting in faster clearance from circulation. This is especially prominent at lower doses where the target is not saturated.

    • Recommendation: Evaluate the ADC's PK at multiple dose levels. If clearance is faster at lower doses and becomes slower at higher, saturating doses, TMDD is a likely mechanism. Also, conduct biodistribution studies to see if the ADC accumulates in tissues with high target expression.

  • Immunogenicity: The formation of anti-drug antibodies (ADAs) can accelerate ADC clearance. While less common in short-term studies with immunodeficient mice, it can be a factor.

    • Recommendation: If the study duration is long enough for an immune response to develop, consider testing for the presence of ADAs.

2. Issue: High Levels of Free Payload Detected in Plasma

• Question: Our in vivo PK study shows high concentrations of unconjugated (free) payload in the plasma shortly after ADC administration. How do we determine the cause and mitigate this?

• Answer: High levels of free payload in circulation are a significant concern as they can lead to off-target toxicity and a reduced therapeutic index. Here’s how to approach this problem:

  Potential Causes & Mitigation Strategies:

  • Linker Instability: The most common cause is an unstable linker that is susceptible to cleavage in the bloodstream. This can be due to enzymatic degradation (e.g., for peptide linkers) or chemical instability (e.g., for pH-sensitive or disulfide linkers in the blood's reductive environment).[11][14][15]

    • Mitigation:

      • Linker Chemistry: If using a cleavable linker, consider switching to a more stable version or a non-cleavable linker.[15] For example, hindered disulfide linkers are more stable than less hindered ones.

      • Site of Conjugation: The site of conjugation on the antibody can influence linker stability. Site-specific conjugation often leads to more stable and homogenous ADCs.

      • In Vitro Screening: Use in vitro plasma stability assays to screen different linker designs early in development to select for higher stability.[6][7][8][9]

  • ADC Catabolism: The ADC could be taken up non-specifically by cells of the RES (like macrophages in the liver and spleen) and catabolized, leading to the release of the payload back into circulation.

    • Mitigation:

      • PEGylation: Adding polyethylene (B3416737) glycol (PEG) to the linker can shield the ADC from non-specific uptake and proteolysis, thereby increasing its stability and circulation half-life.

      • Antibody Engineering: Modifying the Fc region of the antibody to reduce binding to FcγRs on RES cells can decrease non-specific clearance.

  • Free Payload in the Formulation: It's possible that the ADC formulation itself contains a significant amount of free payload that was not removed during purification.[16]

    • Mitigation:

      • Analytical Characterization: Use sensitive analytical methods like LC-MS/MS to quantify the amount of free payload in your ADC formulation before administration.

      • Purification: Optimize the purification process (e.g., using size exclusion chromatography or tangential flow filtration) to effectively remove unconjugated payload.

Frequently Asked Questions (FAQs)

1. What are the main clearance pathways for ADCs?

ADCs are complex molecules and their clearance is governed by pathways affecting both the antibody and the small molecule payload. The main pathways are:

• Proteolytic Catabolism: Similar to monoclonal antibodies, ADCs are taken up by cells through non-specific pinocytosis and degraded in lysosomes. This is a major clearance pathway.

• Target-Mediated Drug Disposition (TMDD): The ADC binds to its target antigen on cells, is internalized, and subsequently degraded in lysosomes. This is a saturable process and is often a desired clearance pathway as it indicates the ADC is reaching its target.

• Deconjugation: The linker can be cleaved in circulation, releasing the payload from the antibody. The unconjugated antibody and the free payload are then cleared independently.

• FcRn-Mediated Recycling: The neonatal Fc receptor (FcRn) plays a crucial role in extending the half-life of IgG antibodies, and thus ADCs. After being taken up by endothelial cells, the ADC can bind to FcRn in the acidic environment of the endosome. This binding rescues the ADC from lysosomal degradation and recycles it back to the cell surface, where it is released back into circulation at the neutral pH of the blood.[17][18][19][20]

2. How does the Drug-to-Antibody Ratio (DAR) affect ADC clearance?

The DAR has a significant impact on an ADC's pharmacokinetic properties. Generally, a higher DAR, particularly with hydrophobic payloads, leads to:

• Increased Clearance: Higher DAR ADCs are often cleared more rapidly from circulation.[12][13]

• Reduced Exposure (AUC): The faster clearance results in a lower overall exposure.

• Potential for Aggregation: Increased hydrophobicity from a high payload load can cause the ADC to aggregate, which promotes uptake and clearance by the reticuloendothelial system.

• Narrower Therapeutic Window: While a higher DAR can increase potency, the faster clearance and potential for off-target toxicity can narrow the therapeutic window.[12]

3. What is the role of the linker in ADC clearance?

The linker is a critical component that heavily influences the stability and clearance of an ADC.

• Cleavable Linkers: These are designed to be stable in circulation but are cleaved by specific triggers within the tumor microenvironment or inside the cell (e.g., by proteases, low pH, or reducing agents). If not designed properly, they can be prematurely cleaved in the bloodstream, leading to high levels of free payload and altered ADC PK.[15]

• Non-Cleavable Linkers: These are more stable in plasma and rely on the complete degradation of the antibody in the lysosome to release the payload. This generally results in a more stable PK profile and a wider therapeutic window, though potentially reduced bystander effect.[15]

The stability of the linker is a key determinant of the ADC's therapeutic index.

4. How do I choose the right preclinical model for ADC PK studies?

The choice of the preclinical model is critical for obtaining translatable data.

• Species Cross-Reactivity: The antibody component of the ADC should ideally be cross-reactive with the target antigen in the chosen animal model to study target-mediated effects. If there is no cross-reactivity, the observed PK will primarily reflect non-specific clearance pathways.

• Mouse Strain: As mentioned in the troubleshooting guide, different mouse strains can have different clearance rates for the same ADC.[1][2][3][4][5] It is important to be aware of the characteristics of the chosen strain, particularly the status of its immune system and the expression of Fc receptors.

• Tumor Models:

  • Cell Line-Derived Xenografts (CDX): These are commonly used but may not fully recapitulate the heterogeneity of human tumors.[10]

  • Patient-Derived Xenografts (PDX): These models better represent the complexity of human tumors and are often preferred for efficacy studies.[10]

  • Humanized Mouse Models: These are useful for studying ADCs that have an immune-modulating component.

It is often beneficial to characterize the PK of an ADC in more than one model to better understand its disposition.

Data Presentation: Comparative ADC Pharmacokinetic Parameters

The following table summarizes representative pharmacokinetic parameters for different ADCs from preclinical studies. Note that direct comparison should be done with caution as experimental conditions can vary.

ADC Component	Linker Type	DAR	Preclinical Model	Clearance (mL/day/kg)	Half-life (t½, days)	Reference
Anti-CD30 mAb	-	0	SCID Mice	6.8	16.0	[1]
Anti-CD30 mAb	-	0	NSG Mice	43.3	1.4	[1]
Anti-CD30-vcMMAE	Cleavable (vc)	~4	SCID Mice	8.8	7.3	[1]
Anti-CD30-vcMMAE	Cleavable (vc)	~4	NSG Mice	36.3	1.4	[1]
Trastuzumab	-	0	Mice	~5	~10-12	General Knowledge
T-DM1	Non-cleavable (MCC)	~3.5	Mice	~10-15	~4-6	[11][21]
T-DXd	Cleavable	~8	Mice	~20-30	~2-4	[22][23]
Anti-Her2-SPDP-DM1	Cleavable (Disulfide)	~4	Mice	Higher	Shorter	[14]
Anti-Her2-SSNP-DM4	Cleavable (Hindered Disulfide)	~4	Mice	Lower	Longer	[14]

Experimental Protocols

1. Protocol: In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of an ADC in mice.

Materials:

• ADC of interest

• Female mice (e.g., Balb/c, SCID, or NSG), 6-8 weeks old

• Dosing vehicle (e.g., sterile PBS)

• Syringes and needles for intravenous (IV) injection

• Blood collection supplies (e.g., microcentrifuge tubes with anticoagulant like EDTA)

• Centrifuge

• -80°C freezer

Procedure:

• Acclimatization: Acclimatize animals to the facility for at least one week before the study.

• Dosing Preparation: Prepare the ADC solution in the appropriate vehicle at the desired concentration for IV administration.

• Administration: Administer a single IV dose of the ADC to each mouse via the tail vein. A typical dose volume is 100 µL per 20g mouse.

• Blood Collection: At predetermined time points (e.g., 5 min, 1 hr, 4 hr, 8 hr, 24 hr, 48 hr, 96 hr, 168 hr post-dose), collect blood samples (approximately 20-50 µL) from the saphenous or submandibular vein. Collect blood into tubes containing an anticoagulant.[24]

• Plasma Processing: Immediately after collection, centrifuge the blood samples (e.g., 1,500 x g for 15 minutes at 4°C) to separate the plasma.

• Sample Storage: Transfer the plasma supernatant to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Total Antibody: Quantify the concentration of total antibody (both conjugated and unconjugated) using a validated ELISA method. This typically involves a capture antibody that binds to the ADC's antibody backbone and a detection antibody that also binds the backbone.

  • Conjugated ADC: Quantify the concentration of the conjugated ADC. This can be done with an ELISA where one antibody captures the antibody backbone and the other detects the payload. Alternatively, Liquid Chromatography-Mass Spectrometry (LC-MS) methods can be used.

  • Free Payload: Quantify the concentration of the unconjugated payload in plasma using a sensitive method like LC-MS/MS.

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as clearance (CL), volume of distribution (Vd), half-life (t½), and area under the curve (AUC) for each analyte.

2. Protocol: In Vitro Plasma Stability Assay

Objective: To assess the stability of an ADC and the rate of payload deconjugation in plasma from different species.

Materials:

• ADC of interest

• Control plasma from relevant species (e.g., mouse, rat, cynomolgus monkey, human)

• Phosphate-buffered saline (PBS)

• 37°C incubator

• Analytical instruments (ELISA reader, LC-MS/MS)

Procedure:

• ADC Incubation: Incubate the ADC at a fixed concentration (e.g., 100 µg/mL) in plasma from different species at 37°C. Include a control incubation in PBS.

• Time Points: At various time points (e.g., 0, 1, 4, 8, 24, 48, 96, 144 hours), collect aliquots from the incubation mixtures.[6][8]

• Sample Storage: Immediately freeze the collected aliquots at -80°C to stop any further reaction until analysis.

• Bioanalysis:

  • Quantify Conjugated ADC: Use an appropriate method (e.g., affinity capture LC-MS or a payload-specific ELISA) to measure the concentration of the intact, conjugated ADC at each time point.

  • Quantify Free Payload: Use LC-MS/MS to measure the concentration of the payload that has been released into the plasma.[7]

• Data Analysis:

  • Plot the concentration of the conjugated ADC versus time to determine its stability profile.

  • Calculate the rate of free payload appearance over time.

  • Compare the stability across different species to identify any potential species-specific differences in linker cleavage.

Visualizations

Caption: Overview of ADC clearance mechanisms, including non-specific and target-mediated uptake, linker cleavage, and FcRn-mediated recycling which protects the ADC from lysosomal degradation.

Caption: A decision tree to guide the investigation into the root causes of unexpectedly rapid ADC clearance in preclinical models.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Mouse Strains Influence Clearance and Efficacy of Antibody and Antibody-Drug Conjugate Via Fc-FcγR Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Mouse Strains Influence Clearance and Efficacy of Antibody and Antibody–Drug Conjugate Via Fc–FcγR Interaction | Semantic Scholar [semanticscholar.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Collection - Data from Mouse Strains Influence Clearance and Efficacy of Antibody and Antibody–Drug Conjugate Via Fc–FcγR Interaction - Molecular Cancer Therapeutics - Figshare [aacr.figshare.com]
• 6. High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ADC Plasma Stability Analysis Service - Creative Biolabs [creative-biolabs.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Prediction of Human Pharmacokinetics of Antibody–Drug Conjugates From Nonclinical Data - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 14. Challenges and advances in the assessment of the disposition of antibody‐drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Challenges of free payload concentration analysis in ADC studies | ICON plc [iconplc.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Preclinical Pharmacokinetic Considerations for the Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Key Metrics to Expanding the Pipeline of Successful Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]

Challenges in the development of rifabutin-based ADCs

Technical Support Center: Rifabutin-Based ADCs

Welcome to the technical support center for the development of rifabutin-based Antibody-Drug Conjugates (ADCs). This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals.

Section A: Conjugation & Chemistry

This section addresses common challenges related to the chemical conjugation of rifabutin (B1679326) to monoclonal antibodies (mAbs).

A1: Troubleshooting Low Drug-to-Antibody Ratio (DAR)

Question: We are observing a consistently low Drug-to-Antibody Ratio (DAR) in our rifabutin ADC preparations using a standard cysteine-based conjugation protocol. What are the potential causes and how can we troubleshoot this?

Answer: A low DAR is a frequent challenge, often stemming from suboptimal reaction conditions or the inherent properties of the payload. Rifabutin's hydrophobicity can present unique difficulties. Here are the primary causes and corresponding troubleshooting steps:

• Inefficient Antibody Reduction: Cysteine-based conjugation requires the reduction of interchain disulfide bonds to expose free thiol groups for linker attachment. Incomplete reduction is a common cause of low DAR.

  • Solution: Optimize the concentration of the reducing agent (e.g., TCEP, DTT), the reaction temperature, and the incubation time. Ensure the reducing agent is fresh and properly stored.

• Poor Solubility of Rifabutin-Linker: Rifabutin is a highly lipophilic molecule.[1] A hydrophobic drug-linker complex can have poor solubility in aqueous conjugation buffers, reducing its availability to react with the antibody.[2]

  • Solution: Dissolve the rifabutin-linker in a small amount of a compatible organic co-solvent like DMSO before adding it to the aqueous reaction buffer. The final concentration of the organic solvent should typically be kept below 10% to prevent antibody denaturation.[2][3]

• Suboptimal Reaction Conditions: The pH, temperature, and reaction time can significantly impact conjugation efficiency.

  • Solution: Systematically optimize these parameters. A Design of Experiments (DoE) approach can efficiently identify the ideal conditions for your specific antibody and linker system.

Table 1: Example Optimization of Cysteine Conjugation Conditions

Parameter	Condition A (Low DAR)	Condition B (Optimized)	Resulting Average DAR
Antibody Conc.	10 mg/mL	10 mg/mL	-
Reducing Agent	5 mM TCEP	10 mM TCEP	-
Reduction Time	30 min at 25°C	90 min at 37°C	-
Drug-Linker Molar Excess	5-fold	10-fold	-
Co-solvent (DMSO)	2% v/v	8% v/v	-
Reaction pH	6.5	7.4	-
Reaction Time	2 hours	4 hours	-
Average DAR	1.8	3.9	+117%

Section B: Stability & Formulation

Stability is a critical quality attribute for any ADC. This section focuses on issues of aggregation and premature drug release, which are particularly relevant for hydrophobic payloads like rifabutin.

B1: My Rifabutin ADC is Aggregating. How Can I Improve Its Stability?

Question: We are observing significant aggregation in our purified rifabutin ADC upon storage, even at 4°C. What strategies can we employ to mitigate this?

Answer: Aggregation is a major hurdle in ADC development, driven largely by the increased hydrophobicity from the conjugated payload.[4][5] Attaching a hydrophobic drug like rifabutin can expose hydrophobic patches on the antibody surface, leading to self-association and the formation of aggregates.[6][7] These aggregates can reduce efficacy and increase the risk of an immunogenic response.[8]

Strategies to Prevent Aggregation:

• Hydrophilic Linker Technology: The linker chemistry is pivotal.[9][10] Incorporating hydrophilic spacers, such as polyethylene (B3416737) glycol (PEG) moieties, into the linker can mask the payload's hydrophobicity, significantly improving solubility and reducing aggregation.[11][12] Research has shown that ADCs with better hydrophilicity are less prone to aggregation.[11]

• Site-Specific Conjugation: Traditional conjugation methods (e.g., to lysines or cysteines from reduced disulfides) create a heterogeneous mixture of ADC species.[13][14] Site-specific conjugation technologies can produce a more homogeneous product with a defined DAR, which can lead to improved stability profiles.[13]

• Formulation Optimization: The formulation buffer is critical for stability.

  • pH and Buffering Agent: Screen various pH levels and buffering agents (e.g., histidine, citrate) to find the isoelectric point where the ADC is most stable.

  • Excipients: Include stabilizing excipients such as sugars (e.g., sucrose, trehalose) and surfactants (e.g., polysorbate 20/80) to prevent protein-protein interactions.

• Solid-Phase Conjugation: An advanced technique involves immobilizing the antibody on a solid support during conjugation. This physically separates the antibodies, preventing them from aggregating while the hydrophobic drug-linker is being attached.[8]

Table 2: Effect of Linker Technology on ADC Aggregation

ADC Construct	Linker Type	Payload	Average DAR	% Aggregate (SEC-HPLC after 1 week at 4°C)
Rifabutin-ADC-1	Non-PEGylated, cleavable	Rifabutin	4.1	15.2%
Rifabutin-ADC-2	PEGylated (24-unit), cleavable	Rifabutin	4.0	2.5%
Control mAb	-	-	0	0.8%

Section C: Analytical & Preclinical Testing

This section covers common questions related to the analysis and functional testing of rifabutin-based ADCs.

C1: What is the Best Method to Determine the DAR of a Rifabutin ADC?

Question: We need to accurately measure the average DAR and the distribution of different DAR species for our rifabutin ADC. Which analytical techniques are most suitable?

Answer: Determining the DAR is a critical step in ADC characterization, as it directly relates to potency and potential toxicity.[14] A combination of methods is often recommended for a comprehensive analysis.

• Hydrophobic Interaction Chromatography (HIC): HIC is considered the gold standard for determining both the average DAR and the distribution of different species (DAR0, DAR2, DAR4, etc.).[2][15] The method separates ADC species based on hydrophobicity; since each conjugated rifabutin molecule increases the ADC's overall hydrophobicity, species with higher DARs are retained longer on the column.[2]

• Mass Spectrometry (MS): Intact protein mass spectrometry, often coupled with liquid chromatography (LC-MS), can provide precise mass measurements to confirm the average DAR and distribution.[16] It is a powerful orthogonal technique to HIC. De-glycosylating the ADC with an enzyme like PNGase F beforehand can simplify the mass spectrum and improve accuracy.[16]

• UV/Vis Spectroscopy: This is a simpler and faster method for estimating the average DAR.[16][17] It requires measuring the absorbance of the ADC at two wavelengths: 280 nm (for the antibody) and a wavelength where the rifabutin-linker has a maximum absorbance (e.g., 310 nm).[18][19] By using the known extinction coefficients of the antibody and the drug, the average DAR can be calculated. This method does not, however, provide information on the distribution of species.[16]

C2: What is the Expected Cytotoxic Mechanism of a Rifabutin ADC in Cancer Cells?

Question: Rifabutin's primary mechanism of action is the inhibition of bacterial DNA-dependent RNA polymerase. How is it expected to be cytotoxic to mammalian cancer cells once delivered by an ADC?

Answer: While rifabutin's antibacterial action is well-characterized, its cytotoxic mechanism in mammalian cells is different and an important area of investigation for its use as an ADC payload.[20] Studies have shown that rifabutin can induce cytotoxicity in cancer cells through mechanisms independent of its effect on bacterial RNA polymerase.[21]

• P-glycoprotein (P-gp) Inhibition: Research has indicated that rifabutin can act as a P-gp inhibitor.[21][22] P-gp is a transmembrane pump that often contributes to multidrug resistance in cancer by actively exporting chemotherapeutic agents out of the cell. An ADC delivering rifabutin could potentially inhibit this pump, leading to an accumulation of the payload and enhanced cytotoxicity, and may also re-sensitize resistant cancer cells to other therapies.

• Induction of Apoptosis: Co-treatment of cancer cells with rifabutin and other anticancer drugs has been shown to increase markers of apoptosis (programmed cell death), such as G2 cell cycle arrest and an increase in the DNA damage marker pH2AX.[22] This suggests that intracellularly released rifabutin can trigger apoptotic pathways.

The precise signaling pathways are still under investigation, but the payload's ability to induce apoptosis and interfere with resistance mechanisms makes it a compelling candidate for ADC development.

Experimental Protocols

Protocol 1: General Method for DAR Analysis by HIC-HPLC

This protocol provides a general method for determining the average DAR and drug-load distribution of a rifabutin ADC. Optimization will be required for specific ADCs.

• Instrumentation: HPLC system with a UV detector and an HIC column (e.g., TSKgel Butyl-NPR).

• Mobile Phase A: 1.5 M Ammonium Sulfate, 50 mM Sodium Phosphate, pH 7.0.

• Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, containing 20% Isopropanol.

• Sample Preparation: Dilute the rifabutin ADC sample to approximately 1 mg/mL in Mobile Phase A.

• Column Equilibration: Equilibrate the HIC column with 100% Mobile Phase A until a stable baseline is achieved.

• Injection: Inject 20-50 µL of the prepared ADC sample.

• Elution Gradient: Apply a linear gradient from 100% Mobile Phase A (0% B) to 100% Mobile Phase B over 30 minutes.

• Detection: Monitor the elution profile at 280 nm.

• Data Analysis:

  • Identify and integrate the peaks corresponding to different DAR species (e.g., DAR0, DAR2, DAR4). Unconjugated antibody (DAR0) will elute first, followed by species with increasing DAR values.

  • Calculate the relative percentage of each peak area.

  • Calculate the average DAR using the following formula: Average DAR = Σ (% Area of Species * DAR of Species) / Σ (% Area of all Species)

Protocol 2: General In Vitro Cytotoxicity Assay (MTS/MTT)

This protocol outlines a standard procedure to assess the potency of a rifabutin ADC against a target cancer cell line.

• Cell Culture: Culture the target antigen-expressing cancer cells in appropriate media until they reach logarithmic growth phase.

• Cell Seeding: Trypsinize the cells, count them, and seed them into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well). Allow cells to adhere overnight.

• ADC Preparation: Prepare serial dilutions of the rifabutin ADC, an isotype control ADC (non-binding), and free rifabutin drug in cell culture media.

• Treatment: Remove the old media from the 96-well plate and add 100 µL of the prepared ADC/drug dilutions to the respective wells. Include wells with untreated cells as a control.

• Incubation: Incubate the plate for a period relevant to the cell doubling time (e.g., 72-120 hours) at 37°C in a humidified, 5% CO₂ incubator.

• Viability Assessment:

  • Add a cell viability reagent (e.g., MTS or MTT) to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours until a color change is apparent.

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS) using a plate reader.

• Data Analysis:

  • Normalize the absorbance values to the untreated control wells to determine the percentage of cell viability.

  • Plot the percent viability against the logarithm of the ADC concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the IC₅₀ (the concentration of ADC that inhibits cell growth by 50%).

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 8. pharmtech.com [pharmtech.com]
• 9. sygnaturediscovery.com [sygnaturediscovery.com]
• 10. Linker technology for ADC generation - ProteoGenix [proteogenix.science]
• 11. adcreview.com [adcreview.com]
• 12. researchgate.net [researchgate.net]
• 13. Advanced Antibody-Drug Conjugates Design: Innovation in Linker Chemistry and Site-Specific Conjugation Technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Challenges and new frontiers in analytical characterization of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 17. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. actascientific.com [actascientific.com]
• 19. researchgate.net [researchgate.net]
• 20. go.drugbank.com [go.drugbank.com]
• 21. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Frontier of Cancer Therapeutics: A Comparative Analysis of Antibody-Drug Conjugates and Traditional Chemotherapy

In the relentless pursuit of more effective and targeted cancer treatments, antibody-drug conjugates (ADCs) have emerged as a promising class of therapeutics. By combining the specificity of monoclonal antibodies with the potent cell-killing ability of cytotoxic agents, ADCs offer the potential for enhanced efficacy and reduced systemic toxicity compared to traditional chemotherapy. This guide provides a comparative overview of the in vitro efficacy of a hypothetical rifabutin-based ADC against traditional chemotherapy, drawing upon the known anti-cancer mechanisms of rifabutin (B1679326).

While the development of a rifabutin ADC is a novel concept, existing research on rifabutin's standalone anti-cancer properties provides a foundation for this comparative analysis. Studies have shown that rifabutin can induce apoptosis and inhibit proliferation in cancer cells, suggesting its potential as a cytotoxic payload for an ADC.[1]

Comparative Efficacy of a Hypothetical Rifabutin ADC and Doxorubicin (B1662922) in HER2-Positive Breast Cancer Cells

To illustrate a potential in vitro comparison, this section outlines the expected outcomes of a study comparing a hypothetical HER2-targeted rifabutin ADC (Trastuzumab-Rifabutin) with the traditional chemotherapeutic agent, Doxorubicin, in a HER2-positive breast cancer cell line (e.g., SK-BR-3).

Treatment Agent	Target Cell Line	Assay	Endpoint	Result (Hypothetical IC50)
Trastuzumab-Rifabutin ADC	SK-BR-3 (HER2+)	Cell Viability (MTT Assay)	IC50	10 nM
Doxorubicin	SK-BR-3 (HER2+)	Cell Viability (MTT Assay)	IC50	50 nM
Non-targeting Rifabutin ADC	SK-BR-3 (HER2+)	Cell Viability (MTT Assay)	IC50	>1000 nM
Trastuzumab	SK-BR-3 (HER2+)	Cell Viability (MTT Assay)	IC50	200 nM
Rifabutin	SK-BR-3 (HER2+)	Cell Viability (MTT Assay)	IC50	500 nM

Table 1: Hypothetical In Vitro Efficacy Comparison. This table presents hypothetical IC50 values for a HER2-targeted rifabutin ADC, doxorubicin, and relevant controls in a HER2-positive breast cancer cell line. The lower IC50 value for the Trastuzumab-Rifabutin ADC suggests superior potency and targeted cytotoxicity compared to doxorubicin and other controls.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in vitro findings. Below are the standard protocols for the key experiments cited in this comparison.

Cell Culture

The human breast cancer cell line SK-BR-3, which overexpresses the HER2 receptor, would be cultured in McCoy's 5A medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin. Cells would be maintained in a humidified incubator at 37°C with 5% CO2.

Cell Viability (MTT) Assay

• Cell Seeding: SK-BR-3 cells are seeded into 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Drug Treatment: The following day, cells are treated with serial dilutions of the Trastuzumab-Rifabutin ADC, Doxorubicin, a non-targeting ADC control, Trastuzumab alone, and Rifabutin alone. A vehicle-only control is also included.

• Incubation: The plates are incubated for 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) values are calculated by plotting the percentage of cell viability against the logarithm of the drug concentration.

Signaling Pathways and Experimental Workflow

Visualizing the mechanisms of action and experimental processes can aid in understanding the comparative advantages of ADCs.

Figure 1: Comparative Mechanisms of Action. This diagram illustrates the targeted mechanism of a rifabutin ADC versus the non-targeted action of traditional chemotherapy like doxorubicin.

Figure 2: Experimental Workflow. This diagram outlines the key steps in the in vitro comparison of a rifabutin ADC and traditional chemotherapy.

References

• 1. Antibiotic drug rifabutin is effective against lung cancer cells by targeting the eIF4E-β-catenin axis - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Bystander Effect of Rifabutin ADCs in Co-culture Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The bystander effect, a phenomenon where an antibody-drug conjugate (ADC) not only kills the target antigen-positive cancer cells but also adjacent antigen-negative cells, is a critical attribute for enhancing therapeutic efficacy in heterogeneous tumors. This guide provides a comparative framework for investigating the potential bystander effect of a hypothetical rifabutin-based ADC. While rifabutin (B1679326) is a known antibiotic that inhibits DNA-dependent RNA polymerase, its application as an ADC payload is an emerging area of interest.[1][2][3] This document outlines the experimental methodologies to assess and quantify the bystander killing capacity of a rifabutin ADC in co-culture models and compares its potential cytotoxic mechanisms to established ADC payloads.

Comparative Analysis of Cytotoxic Payloads

The ability of an ADC to induce a bystander effect is largely dependent on the properties of its cytotoxic payload, particularly its membrane permeability and mechanism of action.[4][] A hypothetical rifabutin ADC would be expected to induce cell death through inhibition of RNA synthesis, leading to apoptosis.[1][2] This mechanism differs from commonly used payloads like monomethyl auristatin E (MMAE), a microtubule inhibitor, and deruxtecan (B607063) (a topoisomerase I inhibitor), both known for their potent bystander effects.

Here, we present a hypothetical comparison of a rifabutin ADC with an MMAE-containing ADC.

Feature	Hypothetical Rifabutin ADC	MMAE-based ADC (e.g., Trastuzumab-vc-MMAE)
Payload Mechanism of Action	Inhibition of DNA-dependent RNA polymerase, leading to suppression of RNA synthesis and subsequent apoptosis.[1][2][3]	Inhibition of tubulin polymerization, leading to G2/M phase cell cycle arrest and apoptosis.[6]
Expected Bystander Effect	Dependent on the efficient release and cell permeability of the rifabutin payload.	Proven potent bystander effect due to high membrane permeability of the MMAE payload.[4][6]
Key Cellular Pathways	Induction of apoptosis, potentially through p53-independent pathways.	Activation of the apoptotic cascade following mitotic catastrophe.
Potential Advantages	Novel mechanism of action for an ADC payload, potentially overcoming resistance to tubulin or topoisomerase inhibitors.	Well-characterized and clinically validated bystander effect.
Potential Challenges	The efficiency of intracellular processing and release of a permeable rifabutin payload needs to be established.	Potential for off-target toxicities associated with highly potent payloads.

Experimental Protocols

To quantitatively assess the bystander effect of a novel ADC, such as one utilizing rifabutin, a series of well-controlled in vitro experiments are essential. The following protocols describe a co-culture bystander assay and a conditioned medium transfer assay.

In Vitro Co-culture Bystander Assay

This assay is a primary method for evaluating the bystander effect by culturing antigen-positive and antigen-negative cells together.[6][7]

1. Cell Line Selection and Preparation:

• Antigen-Positive (Ag+) Cell Line: Select a cancer cell line that expresses the target antigen for the ADC's monoclonal antibody.

• Antigen-Negative (Ag-) Cell Line: Use a cell line that does not express the target antigen but is sensitive to the cytotoxic payload (rifabutin). To facilitate distinction from the Ag+ cells, the Ag- cell line should be engineered to express a fluorescent protein, such as Green Fluorescent Protein (GFP).[6]

2. Co-culture Setup:

• Seed the Ag+ and GFP-labeled Ag- cells in various ratios (e.g., 1:1, 1:3, 3:1) in a 96-well plate.

• Include monocultures of both cell lines as controls.

• Allow the cells to adhere and stabilize for 24 hours.

3. ADC Treatment:

• Treat the co-cultures and monocultures with the rifabutin ADC at a concentration that is highly cytotoxic to the Ag+ cells but has minimal direct effect on the Ag- monoculture.

• Include an isotype control ADC (a non-binding antibody conjugated to the same payload) to control for non-specific uptake and toxicity.

4. Data Acquisition and Analysis:

• Monitor the viability of the GFP-labeled Ag- cells over a period of 72-96 hours.

• Cell viability can be assessed using one of the following methods:

  • Fluorescence Microscopy: Capture images at regular intervals and quantify the number of viable GFP-positive cells.

  • Flow Cytometry: At the end of the incubation period, harvest the cells, stain with a viability dye (e.g., Propidium Iodide or 7-AAD), and analyze the percentage of viable (GFP-positive, viability dye-negative) cells.[8][9]

• A significant decrease in the viability of Ag- cells in the co-culture setting compared to their viability in the monoculture indicates a bystander effect.[6]

Conditioned Medium Transfer Assay

This assay helps to determine if the bystander effect is mediated by the release of the cytotoxic payload into the culture medium.[10]

1. Preparation of Conditioned Medium:

• Culture the Ag+ cells and treat them with the rifabutin ADC for 48-72 hours.

• As a control, culture another batch of Ag+ cells with the vehicle (e.g., PBS).

• Collect the culture supernatant (conditioned medium) from both treated and control cultures.

• Centrifuge the conditioned medium to remove any detached cells and debris.

2. Treatment of Bystander Cells:

• Culture the Ag- cells in a separate plate.

• Replace the culture medium of the Ag- cells with the conditioned medium from either the ADC-treated or vehicle-treated Ag+ cells.

3. Data Acquisition and Analysis:

• Incubate the Ag- cells for 48-72 hours.

• Assess the viability of the Ag- cells using a standard cell viability assay (e.g., MTT or CellTiter-Glo).

• A significant reduction in the viability of Ag- cells treated with conditioned medium from ADC-treated Ag+ cells compared to those treated with medium from vehicle-treated cells suggests that the cytotoxic payload is released into the medium and is responsible for the bystander killing.[10]

Visualizations

Experimental Workflow

Caption: Workflow for the in vitro co-culture bystander effect assay.

Signaling Pathway of Rifabutin-Induced Cytotoxicity

Caption: Proposed signaling pathway for rifabutin ADC-induced cytotoxicity and bystander effect.

By employing these standardized methodologies and comparative frameworks, researchers can effectively investigate and characterize the bystander effect of novel ADCs, such as those utilizing a rifabutin payload, thereby accelerating the development of more effective cancer therapeutics.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Rifabutin? [synapse.patsnap.com]
• 3. Rifabutin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 6. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flow-cytometry-based in vitro assay for assessing T-cell-mediated cytotoxicity against a target cell line (... [protocols.io]
• 9. BestProtocols: Viability Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - IE [thermofisher.com]
• 10. agilent.com [agilent.com]

A Comparative Analysis of Val-Cit and Other Cleavable ADC Linkers: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of a linker in an antibody-drug conjugate (ADC) is a critical decision that profoundly impacts its therapeutic index. This guide provides an objective, data-driven comparison of the widely used Val-Cit linker with other major classes of cleavable linkers, including hydrazone and disulfide linkers. We will delve into their mechanisms of action, comparative performance metrics, and the experimental protocols necessary for their evaluation.

Mechanisms of Cleavage: A Tale of Three Triggers

Cleavable linkers are designed to be stable in systemic circulation and to release their cytotoxic payload under specific physiological conditions within the tumor microenvironment or inside cancer cells.[1] This targeted release is crucial for maximizing on-target efficacy while minimizing off-target toxicity.[1] The three main classes of cleavable linkers—protease-sensitive, pH-sensitive, and glutathione-sensitive—exploit distinct biological triggers for payload release.

Protease-Sensitive Linkers: The Val-Cit Paradigm

The valine-citrulline (Val-Cit) dipeptide is the most common example of a protease-sensitive linker.[1] These linkers are engineered to be substrates for proteases, such as cathepsin B, which are highly expressed in the lysosomes of tumor cells.[1][] Upon internalization of the ADC, the Val-Cit motif is cleaved by cathepsin B, initiating the release of the cytotoxic drug.

References

• 1. benchchem.com [benchchem.com]

Rifabutin ADC vs. MMAE ADC: A Comparative Efficacy Analysis

A new frontier in antibody-drug conjugate (ADC) payloads is emerging, prompting a critical evaluation of novel cytotoxic agents against established frontrunners. This guide provides a comparative analysis of a hypothetical Rifabutin-based ADC against the clinically validated Monomethyl Auristatin E (MMAE)-based ADC. While MMAE ADCs have a proven track record in oncology, the exploration of alternative payloads like Rifabutin (B1679326), a potent DNA-dependent RNA polymerase inhibitor, opens new avenues for overcoming resistance and expanding the therapeutic window.

This comparison synthesizes preclinical and clinical data for MMAE ADCs and extrapolates the potential efficacy of Rifabutin ADCs based on its distinct mechanism of action. The following sections detail the fundamental differences in their cellular targets, present available efficacy data, and provide comprehensive experimental protocols for researchers to conduct their own comparative studies.

Mechanism of Action: A Tale of Two Pathways

The cytotoxic payloads of ADCs are the ultimate effectors of cancer cell death. MMAE and Rifabutin operate through fundamentally different mechanisms, influencing their efficacy profiles and potential applications.

MMAE: Disrupting the Cellular Scaffolding

Monomethyl auristatin E (MMAE) is a synthetic antineoplastic agent and a potent inhibitor of tubulin polymerization.[1][2] Upon internalization of the ADC and cleavage of the linker, MMAE is released into the cytoplasm where it binds to tubulin, a key component of microtubules. This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis (programmed cell death).[3] Several FDA-approved ADCs, such as Adcetris® (brentuximab vedotin) and Polivy® (polatuzumab vedotin), utilize MMAE as their cytotoxic payload.[4]

Rifabutin: Targeting the Engine of Transcription

Rifabutin, a member of the rifamycin (B1679328) class of antibiotics, inhibits DNA-dependent RNA polymerase in prokaryotic cells.[5][6] In a hypothetical ADC context, once released within a cancer cell, Rifabutin would need to reach the nucleus to exert its effect. Its mechanism of inhibiting RNA polymerase would halt the transcription of DNA into messenger RNA (mRNA), thereby preventing protein synthesis and leading to cell death.[7] While clinically used as an antibiotic, its application as an ADC payload is currently exploratory. A recent study has shown that low-dose rifabutin can increase the cytotoxicity of other antimitotic drugs in resistant cancer cells by inhibiting P-glycoprotein (P-gp), a drug efflux pump.[7][8][9] This suggests a potential dual role for a Rifabutin payload.

Comparative Efficacy Data

The following tables summarize the available preclinical and clinical efficacy data for MMAE ADCs. As there are no publicly available data for Rifabutin ADCs, a hypothetical efficacy profile is presented based on its mechanism of action.

Table 1: In Vitro Cytotoxicity

ADC Payload	Target Cell Line	IC50 (ng/mL)	Data Source
MMAE	HER2+ (BT-474)	10 - 100	[10]
CD30+ (Karpas 299)	~10	[4]
CD79b+ (SU-DHL-4)	~5	[10]
Rifabutin	Various Cancer Cell Lines	Data Not Available	-

Table 2: In Vivo Tumor Growth Inhibition (Xenograft Models)

ADC Payload	Tumor Model	Dosage	Tumor Growth Inhibition (%)	Data Source
MMAE	HER2+ Breast Cancer (JIMT-1)	3 mg/kg	>90	[11]
CD30+ Lymphoma (L540)	1 mg/kg	~80	Preclinical data for brentuximab vedotin
Rifabutin	Various Cancer Models	Data Not Available	-	-

Experimental Protocols

To facilitate further research and direct comparison, detailed methodologies for key experiments are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of an ADC using a tetrazolium-based colorimetric assay (MTT).[1][4][5]

Materials:

• Target cancer cell lines (e.g., HER2-positive SK-BR-3, CD30-positive Karpas-299)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• ADC constructs (Rifabutin ADC and MMAE ADC)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight at 37°C, 5% CO2.

• ADC Treatment: Prepare serial dilutions of the Rifabutin ADC and MMAE ADC in complete medium. Remove the overnight culture medium from the cells and add 100 µL of the diluted ADCs to the respective wells. Include untreated cells as a control.

• Incubation: Incubate the plates for a period that allows for ADC internalization and payload-induced cytotoxicity (typically 72-96 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the ADC concentration (log scale) and determine the IC50 value using a non-linear regression curve fit.

In Vivo Tumor Growth Inhibition Study (Xenograft Model)

This protocol describes the evaluation of ADC efficacy in a subcutaneous tumor xenograft model in immunodeficient mice.[11][12]

Materials:

• Immunodeficient mice (e.g., NOD/SCID or athymic nude mice)

• Human cancer cell line for implantation (e.g., HER2-positive NCI-N87)

• Matrigel (optional, for co-injection with cells)

• Rifabutin ADC and MMAE ADC formulations for intravenous injection

• Vehicle control (e.g., sterile saline)

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of tumor cells (e.g., 5 x 10^6 cells in 100 µL PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width^2).

• Randomization and Dosing: When tumors reach a predetermined size (e.g., 100-200 mm^3), randomize the mice into treatment groups (Vehicle, Rifabutin ADC, MMAE ADC). Administer the ADCs intravenously at specified doses and schedules (e.g., once weekly for 3 weeks).

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study.

• Endpoint: At the end of the study (e.g., when tumors in the control group reach a maximum allowable size), euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Visualizing the Pathways and Processes

To better illustrate the concepts discussed, the following diagrams were generated using the DOT language.

Caption: MMAE ADC Mechanism of Action.

Caption: Hypothetical Rifabutin ADC Mechanism.

Caption: ADC Comparative Experimental Workflow.

References

• 1. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 5. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 6. ADC Pharmacokinetic Study - Creative Diagnostics [qbd.creative-diagnostics.com]
• 7. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Low-Dose Rifabutin Increases Cytotoxicity in Antimitotic-Drug-Treated Resistant Cancer Cells by Exhibiting Strong P-gp-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. researchgate.net [researchgate.net]
• 12. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Validating Target Antigen Engagement of a Novel ADC: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The successful development of an Antibody-Drug Conjugate (ADC) hinges on its ability to selectively bind to its target antigen on cancer cells, internalize, and release its cytotoxic payload. Validating this critical "target engagement" is a multi-faceted process requiring a suite of orthogonal assays. This guide provides a comparative overview of key experimental approaches to robustly validate the target antigen engagement of a novel ADC, complete with experimental data, detailed protocols, and illustrative workflows.

Comparative Analysis of Key Validation Methods

To ensure a comprehensive understanding of an ADC's performance, a combination of biophysical, cell-based, and in vivo assays is recommended. Each method offers unique insights into the ADC-target interaction.

Method	Principle	Key Parameters Measured	Typical Quantitative Data	Advantages	Limitations
Surface Plasmon Resonance (SPR)	Measures the binding affinity and kinetics of the ADC to its purified target antigen immobilized on a sensor chip by detecting changes in the refractive index.[1]	Association rate (ka), Dissociation rate (kd), Affinity (KD)	KD values in the nanomolar (nM) to picomolar (pM) range.	Real-time, label-free analysis of binding kinetics; high sensitivity and specificity.[1]	Requires purified antigen and specialized equipment; may not fully recapitulate interactions in a cellular context.
Enzyme-Linked Immunosorbent Assay (ELISA)	A plate-based assay that detects and quantifies the binding of the ADC to the target antigen using an enzyme-linked secondary antibody that generates a colorimetric or fluorescent signal.[2][3][4]	Half-maximal effective concentration (EC50) of binding.	EC50 values typically in the nanomolar (nM) range.	High-throughput, relatively low cost, and can be used for both purified protein and cell-based formats.[5][6]	Endpoint assay, provides less information on binding kinetics compared to SPR; potential for non-specific binding.
Flow Cytometry	Measures the binding of a fluorescently labeled ADC to target antigens expressed on the surface of whole cells.	Mean Fluorescence Intensity (MFI), percentage of positive cells.	MFI shift in target-positive vs. target-negative cells.	Provides information on target expression levels on a per-cell basis; can be used with heterogeneous cell populations.[7][8]	Requires fluorescent labeling of the ADC, which could potentially alter its binding properties; indirect measure of affinity.
Internalization Assay	Tracks the uptake of the ADC into target cells over time, often using fluorescent dyes that are quenched in the extracellular environment but fluoresce in the acidic environment of endosomes and lysosomes.[9][10][11][12]	Rate of internalization, percentage of internalized ADC.	Time-dependent increase in intracellular fluorescence.	Directly demonstrates a key functional step for ADC efficacy; can be performed in real-time with live-cell imaging.[9][10]	Can be technically challenging to quantify accurately; requires specialized reagents and imaging systems.
In Vitro Cytotoxicity Assay	Measures the ability of the ADC to kill target antigen-expressing cancer cells.[3][8][13]	Half-maximal inhibitory concentration (IC50).	IC50 values in the nanomolar (nM) to picomolar (pM) range.	Directly assesses the ultimate goal of the ADC (cell killing); provides a functional readout of the entire process of binding, internalization, and payload release.[8]	Can be influenced by factors other than target engagement (e.g., payload potency, linker stability); does not directly measure binding.
In Vivo Tumor Models	Evaluates the anti-tumor efficacy of the ADC in animal models (e.g., xenografts, patient-derived xenografts) bearing tumors that express the target antigen.[14][15]	Tumor growth inhibition (TGI), tumor regression.	Percentage of TGI compared to a control group.	Provides the most physiologically relevant assessment of ADC efficacy and target engagement in a whole organism.[14]	Expensive, time-consuming, and subject to the limitations of animal models in predicting human responses.

Experimental Protocols

Surface Plasmon Resonance (SPR)

Objective: To determine the binding affinity and kinetics of the ADC to its target antigen.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Purified target antigen

• ADC and unconjugated antibody

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 1.5)

Procedure:

• Equilibrate the sensor chip with running buffer.

• Immobilize the purified target antigen onto the sensor chip surface using amine coupling chemistry.

• Inject a series of dilutions of the ADC and the unconjugated antibody over the antigen-coated surface and a reference surface (without antigen).

• Monitor the association and dissociation phases in real-time.

• After each cycle, regenerate the sensor surface using the regeneration solution.

• Analyze the resulting sensorgrams to determine the association rate (ka), dissociation rate (kd), and calculate the equilibrium dissociation constant (KD = kd/ka).

Cell-Based Internalization Assay using a pH-Sensitive Dye

Objective: To visualize and quantify the internalization of the ADC into target cells.

Materials:

• Target antigen-positive and -negative cell lines

• ADC labeled with a pH-sensitive fluorescent dye (e.g., pHrodo™ Red)

• Complete cell culture medium

• Live-cell imaging system or flow cytometer

• Hoechst 33342 (for nuclear staining)

Procedure:

• Seed the target-positive and target-negative cells in a multi-well plate and allow them to adhere overnight.

• Label the ADC with the pH-sensitive dye according to the manufacturer's instructions.

• Add the labeled ADC to the cells at a predetermined concentration.

• Incubate the cells at 37°C and acquire images or flow cytometry data at various time points (e.g., 0, 1, 4, 8, 24 hours).

• For imaging, co-stain with Hoechst 33342 to visualize the nuclei.

• Quantify the intracellular fluorescence intensity per cell over time. An increase in fluorescence indicates internalization into acidic compartments like endosomes and lysosomes.[11][12]

In Vitro Cytotoxicity Assay

Objective: To determine the potency of the ADC in killing target antigen-expressing cells.

Materials:

• Target antigen-positive and -negative cell lines

• ADC, unconjugated antibody, and free payload

• Complete cell culture medium

• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)

• Multi-well plate reader

Procedure:

• Seed the target-positive and target-negative cells in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of the ADC, unconjugated antibody, and free payload.

• Treat the cells with the different concentrations of the test articles and incubate for a period determined by the payload's mechanism of action (typically 72-120 hours).

• Add the cell viability reagent to each well according to the manufacturer's protocol.

• Measure the luminescence or fluorescence signal using a plate reader.

• Plot the cell viability against the logarithm of the concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.[13]

Visualizing Workflows and Pathways

Caption: A generalized workflow for validating ADC target engagement.

Caption: The cellular mechanism of action for a typical internalizing ADC.

By employing a combination of these robust analytical methods, researchers can build a comprehensive data package to confidently validate the target antigen engagement of a novel ADC, thereby de-risking its progression through the drug development pipeline.

References

• 1. Elucidating Novel Targets for Ovarian Cancer Antibody–Drug Conjugate Development: Integrating In Silico Prediction and Surface Plasmon Resonance to Identify Targets with Enhanced Antibody Internalization Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. blog.crownbio.com [blog.crownbio.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. njbio.com [njbio.com]
• 8. ADC In Vitro Cytotoxicity Evaluation Service - Creative Biolabs [creative-biolabs.com]
• 9. ADC In Vitro Screening & Evaluation_ADC In Vitro Screening_Antibody Drug Conjugates Services - Antibody/ADC In Vitro Studies - ICE Bioscience [en.ice-biosci.com]
• 10. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 11. ADC antibody internalization assay-DIMA BIOTECH [dimabio.com]
• 12. Core Reagent for ADC Internalization Assay:Unveiling the Cellular Internalization Process via pH-Sensitive Dye Detection | ACROBiosystems [acrobiosystems.com]
• 13. m.youtube.com [m.youtube.com]
• 14. labcorp.com [labcorp.com]
• 15. researchgate.net [researchgate.net]

Assessing the Immunogenicity of Rifabutin-Conjugated Antibodies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The conjugation of small molecule drugs to monoclonal antibodies, creating antibody-drug conjugates (ADCs), represents a powerful strategy for targeted therapy. However, the introduction of a small molecule hapten, such as the antibiotic rifabutin (B1679326), and a linker can introduce new epitopes, potentially leading to an unwanted immune response. This guide provides a framework for assessing the immunogenicity of a hypothetical rifabutin-conjugated antibody by comparing it with established antibody-drug conjugates. While specific immunogenicity data for rifabutin-conjugated antibodies is not publicly available, this guide leverages existing clinical data from other ADCs to offer a comparative perspective and outlines the standard experimental protocols for such an assessment.

Introduction to ADC Immunogenicity

Antibody-drug conjugates are complex molecules, and their potential to elicit an immune response is a critical consideration in their development.[1][2][3] The immune system can generate anti-drug antibodies (ADAs) against various components of the ADC, including the monoclonal antibody (mAb) itself, the linker, the cytotoxic payload, or neoepitopes formed at the conjunction of these components.[1][4][5] Such an immune response can have a range of clinical consequences, from no observable effect to altered pharmacokinetics (PK), reduced efficacy, and in some cases, serious adverse events.[1]

The small molecule drug component, in this case, rifabutin, can act as a hapten. A hapten is a small molecule that can elicit an immune response only when attached to a large carrier, such as a protein.[1][4] Therefore, the conjugation of rifabutin to an antibody could potentially increase the immunogenicity of the therapeutic compared to the unconjugated antibody.

Comparative Immunogenicity of Marketed and Investigational ADCs

The incidence and characteristics of ADAs vary among different ADCs, influenced by factors such as the nature of the mAb, the type of linker, the properties of the payload, and the patient's underlying disease and immune status. The following table summarizes the clinical immunogenicity data for several well-characterized ADCs, providing a benchmark for what might be anticipated for a novel agent like a rifabutin-conjugated antibody.

Antibody-Drug Conjugate	Payload	Linker Type	Incidence of Anti-Drug Antibodies (ADA)	ADA Specificity	Clinical Impact of ADAs
Brentuximab vedotin (Adcetris®)	Monomethyl auristatin E (MMAE)	Protease-cleavable	~37%	Primarily against the antibody component[4]	Higher incidence of infusion-related reactions. In a small percentage of patients, treatment was discontinued.
Ado-trastuzumab emtansine (Kadcyla®)	DM1 (a maytansinoid derivative)	Non-cleavable	~5.3%[4]	Primarily against the linker-drug and/or neoepitopes[4]	No apparent impact on safety, pharmacokinetics, or efficacy.[4]
Gemtuzumab ozogamicin (B1678132) (Mylotarg®)	Calicheamicin	Acid-cleavable	Low (<1% in Phase II)	Against the calicheamicin/linker portion in the few positive cases	One patient experienced transient shortness of breath.
Inotuzumab ozogamicin (Besponsa®)	Calicheamicin	Acid-cleavable	~3%[4]	Not specified	No effect on clearance of the ADC.[4]
Eight vc-MMAE ADCs (in 11 clinical trials)	MMAE	Valine-citrulline (vc) - protease-cleavable	0% to 35.8%[6]	Majority against the mAb domain (86-100%)[4][5]	High ADA titers were associated with undetectable trough levels of the ADC in a few patients.[4]

This table presents a summary of publicly available clinical data. The immunogenicity of a rifabutin-conjugated antibody would require dedicated preclinical and clinical assessment.

Experimental Protocols for Immunogenicity Assessment

A tiered approach is the industry standard for evaluating the immunogenicity of ADCs.[1][3][7] This multi-step process is designed to detect, confirm, and characterize ADAs.

Screening Assay

The initial step is a sensitive screening assay to detect all potential ADA-positive samples. A common format is the bridging enzyme-linked immunosorbent assay (ELISA) or electrochemiluminescence (ECL) assay.

Methodology: Bridging ELISA for ADA Screening

• Plate Coating: Microtiter plates are coated with the rifabutin-conjugated antibody.

• Sample Incubation: Patient serum samples are added to the wells. If ADAs are present, they will bind to the coated ADC, forming a bridge.

• Detection: A labeled (e.g., biotinylated and ruthenylated) version of the rifabutin-conjugated antibody is added, which binds to the other arm of the ADA, completing the "bridge".

• Signal Generation: A substrate is added that reacts with the label to produce a detectable signal (colorimetric or light-based).

• Cut-Point Determination: A statistically determined threshold (cut-point) is established using samples from a treatment-naïve population to differentiate between positive and negative samples.

Confirmatory Assay

Samples that screen positive are then subjected to a confirmatory assay to demonstrate the specificity of the antibody response to the drug.

Methodology: Competitive Inhibition Confirmatory Assay

• Sample Pre-incubation: The screen-positive serum sample is divided into two aliquots. One is pre-incubated with an excess of the unlabeled rifabutin-conjugated antibody, while the other is not.

• Bridging Assay: Both aliquots are then run in the screening assay as described above.

• Confirmation: A significant reduction in the signal in the sample pre-incubated with the drug confirms the presence of specific ADAs.

Characterization Assays

Confirmed positive samples undergo further characterization to understand the nature of the immune response.

• ADA Titer: This assay quantifies the relative amount of ADAs in a positive sample through serial dilutions.

• Domain Specificity: Assays are designed to determine which part of the ADC the ADAs are targeting (the antibody, the linker-payload, or neoepitopes). This is often achieved through competitive binding assays using the unconjugated antibody, the linker-payload conjugate with an irrelevant antibody, or the linker-payload alone.

• Neutralizing Antibody (NAb) Assay: This is a critical step to determine if the ADAs can inhibit the biological activity of the ADC. Cell-based assays are typically used, where the ability of the ADC to induce cell killing is measured in the presence and absence of the patient's serum. A reduction in the ADC's cytotoxic activity indicates the presence of neutralizing antibodies.

Visualizing Experimental and Logical Workflows

Caption: Tiered workflow for ADC immunogenicity assessment.

Caption: T-cell dependent ADA formation pathway for ADCs.

Conclusion

The immunogenicity of a novel rifabutin-conjugated antibody is a critical parameter that requires thorough investigation. While direct comparative data is unavailable, the wealth of information from other clinical-stage and marketed ADCs provides a valuable framework for risk assessment and the design of an appropriate testing strategy. The potential for rifabutin to act as a hapten necessitates a comprehensive characterization of the immune response, with a particular focus on domain specificity and the presence of neutralizing antibodies. By employing a rigorous, tiered experimental approach, researchers can effectively profile the immunogenic potential of a rifabutin-conjugated antibody and make informed decisions during its development.

References

• 1. Immunogenicity of Antibody Drug Conjugates: Bioanalytical Methods and Monitoring Strategy for a Novel Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Immunogenicity Analysis of ADCs - Creative Proteomics [creative-proteomics.com]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Immunogenicity of antibody-drug conjugates: observations across 8 molecules in 11 clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of ADC Linker Technologies: A Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of a linker in an antibody-drug conjugate (ADC) is a critical determinant of therapeutic success.[1] This guide provides an objective comparison of different ADC linker technologies, supported by experimental data, to inform the selection of optimal linker strategies. The linker, which connects the monoclonal antibody to the cytotoxic payload, governs the stability of the ADC in circulation and the mechanism of drug release at the tumor site, ultimately impacting both efficacy and toxicity.[2][3]

Cleavable vs. Non-Cleavable Linkers: A Fundamental Choice

The primary classification of ADC linkers is based on their mechanism of drug release: cleavable and non-cleavable.[3]

Cleavable linkers are designed to be stable in the bloodstream but are susceptible to cleavage within the tumor microenvironment or inside the cancer cell by specific triggers.[2][3] This targeted release can lead to a "bystander effect," where the released, membrane-permeable payload can kill adjacent antigen-negative tumor cells. Common cleavage mechanisms include:

• Enzyme-sensitive: Utilizing proteases like cathepsins that are upregulated in tumors (e.g., valine-citrulline linkers).[2][3]

• pH-sensitive: Exploiting the lower pH of endosomes and lysosomes (e.g., hydrazone linkers).[2][3]

• Redox-sensitive: Responding to higher intracellular concentrations of reducing agents like glutathione (B108866) (e.g., disulfide linkers).[2][3]

Non-cleavable linkers rely on the complete degradation of the antibody backbone within the lysosome to release the payload.[4][5] This results in the payload being released with the linker and a single amino acid attached.[4] This approach generally offers greater plasma stability and a wider therapeutic window due to reduced off-target toxicity.[4][5] However, it negates the bystander effect as the released payload is typically charged and cannot diffuse across cell membranes.

Quantitative Comparison of Linker Performance

The following tables summarize key quantitative data from comparative studies of different linker technologies. It is important to note that direct comparisons of data from different studies should be made with caution due to variations in experimental conditions, including the antibody, payload, and cell lines used.

Table 1: Plasma Stability of Different ADC Linkers

Linker stability in plasma is a critical parameter, as premature drug release can lead to systemic toxicity.[2][3]

Linker Type	Specific Linker	Half-life in Human Plasma	Key Observations
Cleavable
Protease-Sensitive	Valine-Citrulline (vc)	> 230 days[2]	Highly stable in human plasma, but can be less stable in mouse plasma.[2]
Valine-Alanine (va)	Stable[2]	Exhibits high stability in human plasma and improved stability in mouse plasma compared to Val-Cit.[2]
Glutamic acid-valine-citrulline (EVCit)	Stable for 28 days[6]	Designed for enhanced stability in mouse plasma while retaining susceptibility to cathepsin-mediated cleavage.[6]
pH-Sensitive	Hydrazone	~2 days[2]	Demonstrates pH-dependent hydrolysis but can show instability in circulation.[2]
Redox-Sensitive	Disulfide	Variable[2]	Stability can be modulated by steric hindrance around the disulfide bond.[2]
Non-Cleavable
Thioether	SMCC	High	Generally exhibits high stability in plasma.[4]

Table 2: In Vitro Cytotoxicity of ADCs with Different Linkers

The in vitro cytotoxicity of an ADC is a measure of its potency against cancer cell lines and is typically expressed as the half-maximal inhibitory concentration (IC50). Lower IC50 values indicate higher potency.

ADC Configuration	Cell Line	Target Antigen	Linker Type	Payload	IC50 (ng/mL)
Trastuzumab-vc-MMAE	SK-BR-3 (High HER2)	HER2	Cleavable (vc)	MMAE	~13-50[7]
Trastuzumab-MCC-DM1	SK-BR-3 (High HER2)	HER2	Non-cleavable (MCC)	DM1	Not specified[7]
Trastuzumab-vc-MMAE	MDA-MB-361-DYT2 (Moderate HER2)	HER2	Cleavable (vc)	MMAE	~25-80 (High DAR)[7]
Trastuzumab-MCC-DM1	MDA-MB-361-DYT2 (Moderate HER2)	HER2	Non-cleavable (MCC)	DM1	Not specified[7]

Next-Generation Linker Technologies

To address the limitations of early linkers, newer technologies are being developed with improved stability and novel release mechanisms. These include:

• β-glucuronide linkers: These are cleaved by the enzyme β-glucuronidase, which is overexpressed in the tumor microenvironment of some solid tumors.[8]

• Sulfatase-cleavable linkers: These linkers are cleaved by sulfatases, which are also upregulated in certain cancers.[9]

• Site-specific conjugation technologies: These methods allow for the attachment of the linker to a specific site on the antibody, resulting in a more homogeneous ADC with a defined drug-to-antibody ratio (DAR).

Experimental Protocols

Detailed methodologies for key experiments are crucial for the evaluation and comparison of different ADC linker technologies.

In Vivo Stability Assessment using ELISA

This method measures the concentration of intact ADC in plasma over time.

Protocol Outline:

• Animal Dosing: Administer the ADC intravenously to the selected animal model (e.g., mice, rats).[3]

• Sample Collection: Collect blood samples at predetermined time points post-injection and process to obtain plasma.[3]

• Plate Coating: Coat a 96-well microtiter plate with an antigen specific to the ADC's monoclonal antibody.

• Blocking: Add a blocking buffer to prevent non-specific binding.

• Sample Incubation: Add diluted plasma samples to the wells. The intact ADC will bind to the coated antigen.

• Detection: Add an enzyme-conjugated secondary antibody that specifically binds to the cytotoxic payload.

• Substrate Addition: Add a chromogenic or fluorogenic substrate for the enzyme.

• Data Analysis: Measure the absorbance or fluorescence and calculate the concentration of intact ADC based on a standard curve.

Co-culture Bystander Effect Assay

This assay evaluates the ability of a cleavable linker ADC to kill neighboring antigen-negative cells.[10][11]

Protocol Outline:

• Cell Preparation: Prepare two cell lines: an antigen-positive (Ag+) line and an antigen-negative (Ag-) line. The Ag- cell line should be engineered to express a fluorescent protein (e.g., GFP) for easy identification.[10][11]

• Co-culture Seeding: Seed a mixture of Ag+ and Ag- cells in a 96-well plate at a defined ratio. Also, seed monocultures of each cell line as controls.[10]

• ADC Treatment: Add serial dilutions of the ADC to the wells.

• Incubation: Incubate the plates for a period of 48-144 hours.[10]

• Viability Measurement:

  • For the Ag- cells in the co-culture, measure the fluorescence intensity of the GFP. A decrease in fluorescence compared to the untreated co-culture control indicates cell death.

  • For the monocultures and total cell population in the co-culture, a standard cell viability assay (e.g., MTT or CellTiter-Glo) can be used.[10]

• Data Analysis: Compare the viability of the Ag- cells in the co-culture to the Ag- monoculture treated with the same ADC concentration. A significant decrease in the viability of the Ag- cells in the co-culture indicates a bystander effect.[11]

Visualizing ADC Linker Mechanisms and Workflows

Mechanisms of Cleavable Linker Action

Caption: Mechanisms of payload release for different cleavable linkers.

Experimental Workflow for Bystander Effect Assay

Caption: Workflow for the in vitro co-culture bystander effect assay.

Logical Relationship of Linker Selection Criteria

Caption: Logical relationship of factors influencing ADC linker selection.

References

• 1. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 5. Non-Cleavable Linker Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 6. Glutamic acid–valine–citrulline linkers ensure stability and efficacy of antibody–drug conjugates in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. adcreview.com [adcreview.com]
• 9. Advances in ADC Linker Research | AxisPharm [axispharm.com]
• 10. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 11. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of MC-Val-Cit-PAB-rifabutin: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The antibody-drug conjugate (ADC) MC-Val-Cit-PAB-rifabutin and all materials contaminated with it are classified as cytotoxic waste and require stringent disposal procedures to ensure the safety of laboratory personnel and the environment. The primary and universally recommended method of disposal is high-temperature incineration. As an alternative for liquid waste, chemical neutralization may be employed, followed by incineration of the resulting residues. This guide provides detailed operational and disposal plans for the safe handling of MC-Val-Cit-PAB-rifabutin waste.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): All personnel handling MC-Val-Cit-PAB-rifabutin waste must wear appropriate PPE, including two pairs of chemotherapy-grade gloves, a disposable gown, safety goggles, and a face shield.

• Designated Area: All disposal-related activities should be conducted in a designated area, preferably within a certified biological safety cabinet (BSC) or a chemical fume hood to minimize exposure risks.

• Spill Kit: A spill kit specifically designed for cytotoxic agents must be readily available in the vicinity of the work area.

Primary Disposal Method: High-Temperature Incineration

High-temperature incineration is the preferred and most effective method for the complete destruction of MC-Val-Cit-PAB-rifabutin and its cytotoxic components.

Operational Plan for Incineration:

• Waste Segregation: All solid and liquid waste contaminated with MC-Val-Cit-PAB-rifabutin must be segregated from other laboratory waste streams at the point of generation.

• Containerization:

  • Solid Waste: Items such as used vials, syringes, pipette tips, contaminated gloves, gowns, and bench paper should be placed in a designated, puncture-proof, and leak-proof cytotoxic waste container. This container must be clearly labeled with the universal biohazard symbol and the words "Cytotoxic Waste" or "Chemotherapy Waste." The containers are typically color-coded, often red or yellow with a purple lid.

  • Liquid Waste: Unused solutions of MC-Val-Cit-PAB-rifabutin, as well as contaminated buffers and cleaning solutions, should be collected in a dedicated, leak-proof, and shatter-resistant container. This container must also be clearly labeled as "Cytotoxic Liquid Waste."

• Storage: Labeled waste containers should be stored in a secure, designated area with limited access, away from general laboratory traffic, until collection by a licensed hazardous waste disposal service.

• Disposal: The sealed containers are to be transported by a certified hazardous waste management company for final disposal via high-temperature incineration, in compliance with all local, state, and federal regulations. Incineration should be carried out at temperatures of at least 1200°C to ensure the complete destruction of the cytotoxic components.[1]

Alternative Disposal Method: Chemical Neutralization (for Liquid Waste)

Chemical neutralization can be employed as a preliminary step for liquid waste to degrade the cytotoxic components before final disposal. This process should be performed by trained personnel in a controlled laboratory setting. The following protocol is a general guideline and should be optimized and validated for the specific concentration and volume of the waste.

Experimental Protocol for Chemical Neutralization:

This protocol outlines two potential methods for the chemical degradation of MC-Val-Cit-PAB-rifabutin liquid waste: Oxidative Degradation and Acid/Base Hydrolysis .

Method 1: Oxidative Degradation using Sodium Hypochlorite (B82951)

Sodium hypochlorite (bleach) is a strong oxidizing agent that can be effective in degrading cytotoxic compounds.[2][3]

• Preparation: In a chemical fume hood, prepare a fresh solution of 10% sodium hypochlorite.

• Reaction Setup: Place the container of MC-Val-Cit-PAB-rifabutin liquid waste in a larger, secondary container to contain any potential spills.

• Neutralization: Slowly and carefully add the 10% sodium hypochlorite solution to the liquid waste in a 2:1 volume ratio (hypochlorite solution to waste). The reaction may be exothermic, so addition should be gradual with gentle stirring.

• Reaction Time: Allow the mixture to react for at least 12 hours at room temperature with continuous gentle stirring to ensure complete degradation.

• Quenching: After the reaction period, neutralize any excess sodium hypochlorite by adding a sodium thiosulfate (B1220275) solution until the mixture no longer tests positive for active chlorine (using potassium iodide-starch paper).

• Final Disposal: The neutralized solution, although degraded, should still be considered hazardous waste. Adjust the pH to neutral (6-8) and collect it in a labeled hazardous waste container for incineration.

Method 2: Acid and Base Hydrolysis

This method involves sequential treatment with a strong acid and a strong base to hydrolyze the peptide linker and the rifabutin (B1679326) molecule.

• Acid Hydrolysis:

  • In a chemical fume hood, carefully add a strong acid, such as 6 M hydrochloric acid (HCl), to the liquid waste to achieve a final acid concentration of 1 M.

  • Heat the mixture to 60-80°C for at least 4 hours with stirring. This step aims to hydrolyze the peptide bonds of the Val-Cit-PAB linker.

• Neutralization and Base Hydrolysis:

  • Allow the solution to cool to room temperature.

  • Slowly neutralize the acid by adding a strong base, such as 6 M sodium hydroxide (B78521) (NaOH), until the pH reaches approximately 7.

  • Continue adding NaOH until the final concentration is 1 M.

  • Heat the basic solution to 60-80°C for at least 4 hours with stirring. This step will further degrade the rifabutin molecule.

• Final Neutralization and Disposal:

  • After cooling, neutralize the solution to a pH of 6-8 by carefully adding a strong acid (e.g., HCl).

  • The resulting solution should be collected in a labeled hazardous waste container and sent for incineration.

Data Presentation

Disposal Method	Waste Type	Key Steps	Final Disposition
High-Temperature Incineration	Solid and Liquid	Segregation, Proper Containerization, Secure Storage	Complete destruction by a licensed facility
Chemical Neutralization	Liquid	Controlled reaction with oxidizing agents or acid/base	Degradation of cytotoxic components, followed by incineration of the neutralized liquid

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical flow for the proper disposal of MC-Val-Cit-PAB-rifabutin waste.

Caption: Logical workflow for the proper disposal of MC-Val-Cit-PAB-rifabutin waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of MC-Val-Cit-PAB-rifabutin, minimizing risks to human health and the environment. It is crucial to consult your institution's specific safety guidelines and local regulations for any additional requirements.

References

• 1. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. socialresearchfoundation.com [socialresearchfoundation.com]
• 3. gerpac.eu [gerpac.eu]

Safeguarding Researchers: Essential Personal Protective Equipment and Handling Protocols for MC-Val-Cit-PAB-rifabutin

For Immediate Implementation: Researchers, scientists, and drug development professionals handling the antibody-drug conjugate (ADC) component MC-Val-Cit-PAB-rifabutin must adhere to stringent safety protocols due to its cytotoxic nature. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of research.

MC-Val-Cit-PAB-rifabutin is an agent-linker conjugate designed for ADCs, incorporating the DNA-dependent RNA polymerase inhibitor rifabutin.[1][2] The cytotoxic potential of this compound necessitates handling it as a highly potent active pharmaceutical ingredient (API).[3] Exposure can occur through skin contact, inhalation of aerosols or particles, and accidental ingestion.[4] Therefore, a comprehensive safety strategy encompassing personal protective equipment (PPE), proper handling techniques, and emergency procedures is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to minimize exposure risk. The following table summarizes the required PPE for handling MC-Val-Cit-PAB-rifabutin. Workers should be thoroughly trained in the correct selection and use of all PPE.[5]

PPE Category	Specification	Rationale
Hand Protection	Double gloving with chemotherapy-rated nitrile gloves.	Prevents skin contact and absorption. Double gloving provides an extra layer of protection in case of a breach in the outer glove.[5]
Body Protection	Disposable, fluid-resistant gown with long sleeves and closed front.	Protects skin and personal clothing from contamination by splashes or spills.[6][7]
Eye and Face Protection	Safety glasses with side shields, chemical splash goggles, or a full-face shield.	Protects against splashes and aerosols. A full-face shield is preferred when there is a significant risk of splashing.[5][7]
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) or higher.	Required when handling powders, generating aerosols, or in the event of a spill to prevent inhalation of hazardous particles.[8]
Additional Protection	Shoe covers.	Prevents the tracking of contaminants out of the designated handling area.[5]

Operational Plan: Safe Handling from Receipt to Disposal

A systematic workflow is essential for safely managing MC-Val-Cit-PAB-rifabutin throughout its lifecycle in the laboratory. This includes receiving, storage, preparation, handling, and disposal.

Receiving and Storage: Upon receipt, inspect the packaging for any signs of damage or leakage.[5] Personnel unpacking the compound should wear appropriate PPE.[5] The compound should be stored in a designated, clearly labeled, and access-restricted area. Recommended storage conditions are at -20°C or -80°C in a desiccated environment, protected from light and moisture.[1][9][10]

Preparation and Handling: All handling of MC-Val-Cit-PAB-rifabutin, especially when in powdered form, should be conducted within a certified chemical fume hood, biological safety cabinet, or a containment isolator to minimize the risk of inhalation and environmental contamination.[11] Work surfaces should be covered with disposable, absorbent liners.

Spill Management: In the event of a spill, the area should be immediately secured and evacuated.[7] Only personnel trained in hazardous spill response and equipped with appropriate PPE, including respiratory protection, should manage the cleanup.[7][8] A spill kit containing absorbent materials, cleaning agents, and designated waste containers must be readily available.

Disposal Plan: Managing Cytotoxic Waste

All materials that come into contact with MC-Val-Cit-PAB-rifabutin, including gloves, gowns, shoe covers, labware, and cleaning materials, must be treated as cytotoxic waste.[4] This waste should be segregated into clearly labeled, leak-proof containers. Disposal must follow all local, state, and federal regulations for hazardous chemical waste.

Operational Workflow for Handling MC-Val-Cit-PAB-rifabutin

A high-level workflow for the safe handling of MC-Val-Cit-PAB-rifabutin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]
• 3. books.rsc.org [books.rsc.org]
• 4. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmtech.com [pharmtech.com]
• 7. ipservices.care [ipservices.care]
• 8. england.nhs.uk [england.nhs.uk]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pharmtech.com [pharmtech.com]